Technical Documentation Center

4-(methylamino)pyridine-2,6-dicarboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(methylamino)pyridine-2,6-dicarboxylic acid
  • CAS: 89977-04-8

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Abstract: This technical guide provides a comprehensive, step-by-step methodology for the synthesis of 4-(methylamino)pyridine-2,6-dicarboxylic acid, a key heterocyclic compound with significant potential in medicinal ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This technical guide provides a comprehensive, step-by-step methodology for the synthesis of 4-(methylamino)pyridine-2,6-dicarboxylic acid, a key heterocyclic compound with significant potential in medicinal chemistry and materials science. The described synthetic strategy is a robust three-step process commencing with the readily available pyridine-2,6-dicarboxylic acid. The core of this synthesis involves a highly efficient, multigram-scale preparation of a key intermediate, diethyl 4-chloropyridine-2,6-dicarboxylate, followed by a nucleophilic aromatic substitution with methylamine, and concluding with a standard saponification to yield the target molecule. This document is intended for researchers, scientists, and drug development professionals, offering detailed protocols, mechanistic insights, and data presentation to ensure reproducible and scalable results.

Introduction: The Significance and Synthetic Strategy

Pyridine-2,6-dicarboxylic acid and its derivatives are of considerable interest due to their versatile applications as ligands for metal ions, building blocks for functional materials, and intermediates in the synthesis of pharmaceuticals. The introduction of a methylamino substituent at the 4-position of this scaffold can significantly modulate its chemical and biological properties, making 4-(methylamino)pyridine-2,6-dicarboxylic acid a valuable target for novel drug discovery programs and advanced material design.

This guide details a logical and efficient three-step synthesis, designed for both laboratory and potential pilot-scale production. The overall synthetic pathway is illustrated below:

Synthetic_Pathway A Pyridine-2,6-dicarboxylic Acid B Diethyl 4-chloropyridine-2,6-dicarboxylate A->B  Step 1: N-oxidation, Chlorination & Esterification   C Diethyl 4-(methylamino)pyridine-2,6-dicarboxylate B->C   Step 2: Nucleophilic Aromatic   Substitution (SNAr)    D 4-(Methylamino)pyridine-2,6-dicarboxylic Acid C->D  Step 3: Saponification  

Caption: Overall synthetic route for 4-(methylamino)pyridine-2,6-dicarboxylic acid.

The rationale for this multi-step approach is grounded in established chemical principles. The initial esterification of the carboxylic acid groups serves a dual purpose: it protects them from unwanted side reactions in the subsequent step and enhances the solubility of the intermediate in organic solvents. The core transformation is the nucleophilic aromatic substitution (SNAr), a well-documented reaction for introducing amine functionalities onto electron-deficient pyridine rings. The electron-withdrawing nature of the pyridine nitrogen, in conjunction with the two ester groups, activates the 4-position for nucleophilic attack, making the displacement of the chloro group by methylamine a favorable process.[1][2][3] The final hydrolysis step is a standard and high-yielding method to deprotect the carboxylic acid groups.

Experimental Protocols and Mechanistic Insights

Step 1: Synthesis of Diethyl 4-chloropyridine-2,6-dicarboxylate

The initial phase of the synthesis focuses on the preparation of the key intermediate, diethyl 4-chloropyridine-2,6-dicarboxylate. This is achieved through a two-stage process starting from the inexpensive pyridine-2,6-dicarboxylic acid. A convenient method for the multigram synthesis of the precursor, 4-chloropyridine-2,6-dicarbonyl dichloride, has been reported and is adapted here.

Stage 1a: Synthesis of 2,6-Dicarboxypyridine 1-oxide

The first stage involves the N-oxidation of pyridine-2,6-dicarboxylic acid. The resulting N-oxide is crucial for the subsequent deoxygenative chlorination at the 4-position.

Parameter Value Reference
Reactant Pyridine-2,6-dicarboxylic acid
Reagent 30% Aqueous Hydrogen Peroxide
Catalyst Sodium Tungstate Dihydrate
Solvent Water
Temperature 100 °C
Reaction Time 16 hours
Typical Yield 56%

Protocol:

  • To a solution of pyridine-2,6-dicarboxylic acid (100 g) in water, add sodium tungstate dihydrate (0.6 mol%).

  • Heat the mixture to 100 °C and add 30% aqueous hydrogen peroxide.

  • Maintain the reaction at 100 °C for 16 hours.

  • Cool the reaction mixture and collect the precipitated product by filtration.

  • Wash the solid with cold water and dry under vacuum to yield 2,6-dicarboxypyridine 1-oxide.

Stage 1b: Synthesis of 4-Chloropyridine-2,6-dicarbonyl Dichloride and Subsequent Esterification

The N-oxide is then subjected to deoxygenative chlorination using oxalyl chloride, which also converts the carboxylic acids to acid chlorides. This highly reactive intermediate is then directly converted to the diethyl ester.

Step1_Workflow A 2,6-Dicarboxypyridine 1-oxide B Reaction with Oxalyl Chloride and catalytic DMF A->B C 4-Chloropyridine-2,6-dicarbonyl Dichloride B->C D Quenching with Ethanol C->D E Diethyl 4-chloropyridine-2,6-dicarboxylate D->E

Caption: Workflow for the synthesis of diethyl 4-chloropyridine-2,6-dicarboxylate.

Parameter Value Reference
Reactant 2,6-Dicarboxypyridine 1-oxide
Reagent Oxalyl Chloride
Catalyst N,N-Dimethylformamide (DMF)
Solvent Dichloromethane (CH₂Cl₂)
Temperature -10 °C to room temperature
Esterifying Agent Anhydrous Ethanol
Typical Yield >90% (over two steps)

Protocol:

  • Suspend 2,6-dicarboxypyridine 1-oxide (50 g) in dichloromethane in a flask equipped with a dropping funnel and under an inert atmosphere.

  • Add a catalytic amount of DMF.

  • Cool the suspension to -10 °C and add oxalyl chloride dropwise.

  • Allow the reaction to warm to room temperature and stir for 72 hours.

  • Cool the reaction mixture to 0 °C and slowly add anhydrous ethanol to quench the reaction and form the diethyl ester.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diethyl 4-chloropyridine-2,6-dicarboxylate.

  • The product can be purified by column chromatography on silica gel if necessary.

Expertise & Experience: The use of oxalyl chloride with catalytic DMF is a standard method for converting carboxylic acids to acid chlorides. In this case, it also efficiently performs the deoxygenative chlorination of the pyridine N-oxide at the 4-position. The low reaction temperature is critical to avoid side reactions. Immediate conversion to the diester provides a more stable and easier-to-handle compound.

Step 2: Nucleophilic Aromatic Substitution with Methylamine

This step involves the displacement of the chloro group at the 4-position with a methylamino group via an SNAr mechanism. The electron-deficient nature of the pyridine ring facilitates this reaction.[4]

Parameter Value Reference
Reactant Diethyl 4-chloropyridine-2,6-dicarboxylate
Reagent Methylamine solution (e.g., 40% in water or 2.0 M in THF)[4]
Solvent Tetrahydrofuran (THF) or Dioxane[4]
Temperature 60 - 100 °C[4]
Reaction Time 12 - 24 hours[4]
Typical Yield High (estimated >80%)

Protocol:

  • In a dry round-bottom flask equipped with a reflux condenser, dissolve diethyl 4-chloropyridine-2,6-dicarboxylate (1.0 eq.) in an anhydrous solvent such as THF.

  • Flush the flask with an inert gas (e.g., nitrogen or argon).

  • To the stirred solution, add an excess of methylamine solution (3-10 equivalents) at room temperature.

  • Heat the reaction mixture to reflux (or between 60-100 °C) and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Trustworthiness: The SNAr mechanism is self-validating in this context. The reaction is driven by the formation of a resonance-stabilized intermediate (Meisenheimer complex), where the negative charge is delocalized onto the electronegative nitrogen atom of the pyridine ring and the oxygen atoms of the ester groups.[2] This stabilization significantly lowers the activation energy for the substitution.

Step 3: Saponification to 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

The final step is the hydrolysis of the diethyl ester to the target dicarboxylic acid. This is a standard saponification reaction using a strong base, followed by acidification.[5]

Parameter Value Reference
Reactant Diethyl 4-(methylamino)pyridine-2,6-dicarboxylate
Reagent Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)[5]
Solvent Methanol/Water mixture[5]
Temperature Reflux[5]
Reaction Time 4 - 6 hours[5]
Acidifying Agent Concentrated Hydrochloric Acid (HCl)[5]
Typical Yield >95%[5]

Protocol:

  • Dissolve diethyl 4-(methylamino)pyridine-2,6-dicarboxylate in a mixture of methanol and an aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Carefully acidify the solution with concentrated hydrochloric acid to a pH of approximately 2-3.

  • A precipitate of 4-(methylamino)pyridine-2,6-dicarboxylic acid will form.

  • Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield the final product.

Conclusion

The synthetic route detailed in this guide provides a reliable and scalable method for the preparation of 4-(methylamino)pyridine-2,6-dicarboxylic acid. By leveraging a highly efficient synthesis of the key 4-chloro intermediate and employing a robust nucleophilic aromatic substitution, this protocol offers a practical solution for obtaining this valuable compound for further research and development in the fields of medicinal chemistry and materials science. The provided step-by-step instructions and mechanistic insights are intended to ensure the successful implementation of this synthesis.

References

  • Mitsui, K., & Parquette, J. R. (Year unknown). Convenient Multigram Synthesis of 4-Chloropyridine-2,6-dicarbonyl Dichloride. [Link to source, if available]
  • Mitsui, K., & Parquette, J. R. (n.d.). Convenient Multigram Synthesis of 4-Chloropyridine-2,6-dicarbonyl Dichloride. Organic Syntheses. Retrieved from [Link]

  • Bloom Tech. (2023, December 18). How do you prepare pyridine-2,6-dicarboxylic acid? Knowledge. Retrieved from [Link]

  • YouTube. (2019, January 19). Nucleophilic aromatic substitutions. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, August 15). Nucleophilic Aromatic Substitution on Pyridine. Retrieved from [Link]

  • Chemistry LibreTexts. (2026, February 17). Nucleophilic Aromatic Substitution. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Predicted Chemical Properties of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Abstract This technical guide provides a comprehensive overview of the predicted chemical properties of the novel compound, 4-(methylamino)pyridine-2,6-dicarboxylic acid. In the absence of direct experimental data for th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the predicted chemical properties of the novel compound, 4-(methylamino)pyridine-2,6-dicarboxylic acid. In the absence of direct experimental data for this specific molecule, this document leverages established principles of organic chemistry and extensive data from analogous structures—including pyridine-2,6-dicarboxylic acid, chelidamic acid, and various 4-substituted pyridines—to construct a reliable predictive model of its synthesis, physicochemical characteristics, and spectroscopic profile. This guide is intended for researchers, scientists, and drug development professionals interested in the synthesis and characterization of novel heterocyclic compounds and their potential applications as advanced chelating agents and synthetic building blocks.

Introduction and Rationale

Pyridine-2,6-dicarboxylic acid, also known as dipicolinic acid (DPA), is a well-characterized compound renowned for its role in the heat resistance of bacterial endospores and its exceptional ability to act as a tridentate O,N,O-chelating ligand for a wide array of metal ions.[1][2] The modification of the DPA scaffold through substitution on the pyridine ring offers a powerful strategy to modulate its electronic properties, solubility, and coordination chemistry, thereby tailoring it for specific applications in materials science, catalysis, and pharmacology.[3][4]

The introduction of a methylamino group at the 4-position is predicted to significantly influence the molecule's properties. The methylamino group is a strong electron-donating group, which is expected to increase the electron density of the pyridine ring. This electronic perturbation can alter the acidity of the carboxylic acid groups and modify the ligand's affinity and selectivity for different metal ions compared to the unsubstituted parent compound.[5] This guide provides a predictive but scientifically grounded framework for the synthesis and characterization of this novel compound.

Proposed Synthesis

A direct synthesis of 4-(methylamino)pyridine-2,6-dicarboxylic acid has not been reported in the literature. However, a highly plausible and efficient synthetic route can be proposed based on the principles of nucleophilic aromatic substitution (SNAr). The pyridine ring, particularly when substituted with electron-withdrawing groups like carboxylic acids, is rendered electron-deficient and susceptible to nucleophilic attack, especially at the 2- and 4-positions.[6][7]

The most promising approach involves the reaction of a 4-halopyridine-2,6-dicarboxylic acid derivative (e.g., 4-chloro- or 4-fluoropyridine-2,6-dicarboxylic acid) with methylamine. The reaction is anticipated to proceed under mild conditions, as the two carboxylic acid groups will activate the ring towards substitution.

Synthetic_Pathway cluster_0 Step 1: Halogenation (Conceptual) cluster_1 Step 2: Nucleophilic Aromatic Substitution Chelidamic_Acid Chelidamic Acid (4-Hydroxy-DPA) 4_Chloro_DPA 4-Chloropyridine-2,6- dicarboxylic Acid Chelidamic_Acid->4_Chloro_DPA Halogenation Halogenating_Agent SOCl₂ or PCl₅ Target_Molecule 4-(Methylamino)pyridine-2,6- dicarboxylic Acid 4_Chloro_DPA->Target_Molecule SNAr Reaction Methylamine Methylamine (CH₃NH₂)

Figure 1: Proposed two-step synthesis of the target molecule.

Experimental Protocol: Proposed Synthesis
  • Step 1: Synthesis of Dimethyl 4-chloropyridine-2,6-dicarboxylate (Intermediate)

    • Start with commercially available chelidamic acid (4-hydroxypyridine-2,6-dicarboxylic acid).

    • Esterify the carboxylic acid groups to protect them and improve solubility in organic solvents. This can be achieved by refluxing in methanol with a catalytic amount of sulfuric acid.

    • The resulting dimethyl 4-hydroxypyridine-2,6-dicarboxylate is then treated with a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to convert the hydroxyl group into a chloro group. This reaction typically requires heating.

    • After the reaction is complete, the excess chlorinating agent is carefully quenched and removed. The product, dimethyl 4-chloropyridine-2,6-dicarboxylate, is then purified, for instance by column chromatography.

  • Step 2: Synthesis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

    • Dissolve the dimethyl 4-chloropyridine-2,6-dicarboxylate intermediate in a suitable polar aprotic solvent like DMF or acetonitrile.

    • Add an excess of methylamine (either as a solution in a solvent like THF or as aqueous methylamine). The use of a non-nucleophilic base like triethylamine or potassium carbonate can be beneficial to scavenge the HCl produced during the reaction.[8]

    • Stir the reaction mixture at room temperature or with gentle heating. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS. Nucleophilic aromatic substitution on halopyridines is a well-established reaction.[9]

    • Once the substitution is complete, perform an aqueous workup to remove excess methylamine and salts.

    • The final step is the hydrolysis of the methyl esters to the dicarboxylic acid. This is typically achieved by heating the compound in an aqueous solution of a strong base (e.g., NaOH or KOH), followed by acidification with a mineral acid (e.g., HCl) to precipitate the final product.

    • The resulting solid, 4-(methylamino)pyridine-2,6-dicarboxylic acid, can be collected by filtration, washed with cold water, and dried under vacuum.

Predicted Physicochemical Properties

The physical properties of the target molecule are predicted based on its structural features and comparison with analogous compounds.

PropertyPredicted ValueRationale and References
Molecular Formula C₈H₈N₂O₄-
Molecular Weight 196.16 g/mol -
Appearance White to off-white crystalline solidSimilar to parent DPA and its amino derivatives.[10]
Melting Point > 250 °C (with decomposition)Pyridine dicarboxylic acids typically have high melting points due to strong intermolecular hydrogen bonding. The parent DPA melts at 248-255 °C. The amino group may further increase this through additional hydrogen bonding.
Solubility Sparingly soluble in water and common organic solvents. Soluble in aqueous base (e.g., NaOH, NaHCO₃) and strong acids.The zwitterionic character and hydrogen bonding capabilities suggest low solubility in non-polar solvents. The acidic carboxyl groups and basic amino/pyridine nitrogens will allow it to dissolve in both basic and acidic aqueous solutions.
pKa Values pKa₁ (COOH) ≈ 2.0-2.5pKa₂ (COOH) ≈ 4.5-5.0pKa₃ (Py-NH⁺) ≈ 1.0-1.5pKa₄ (MeNH₂⁺) ≈ 5.5-6.5The carboxylic acid pKa values are expected to be similar to DPA. The electron-donating methylamino group will increase the basicity of the pyridine nitrogen compared to DPA. The pKa of the anilinic-type nitrogen will be influenced by the electron-withdrawing nature of the pyridine ring and carboxyl groups.

Predicted Spectroscopic Data

1H and 13C NMR Spectroscopy

The NMR spectra are predicted by considering the C₂ᵥ symmetry of the molecule and the known substituent effects of the methylamino group on the pyridine ring. The electron-donating nature of the amino group is expected to cause an upfield shift (lower ppm) for the ring protons and carbons compared to the unsubstituted DPA.[11][12]

Predicted 1H NMR (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale
~13.0 - 14.0 broad s 2H -COOH Carboxylic acid protons, typically broad and downfield.
~7.3 - 7.5 s 2H H-3, H-5 Due to symmetry, these protons are equivalent. The electron-donating NHMe group will shield these protons, shifting them upfield from their position in DPA (~8.2 ppm).[13]
~6.8 - 7.0 broad s 1H -NH- The N-H proton signal can be broad and its position is concentration-dependent.

| ~2.8 - 3.0 | d | 3H | -CH₃ | Methyl protons coupled to the N-H proton. |

Predicted 13C NMR (101 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Assignment Rationale
~166 - 168 C-7, C-8 (COOH) Typical chemical shift for carboxylic acid carbons.
~155 - 158 C-4 The carbon directly attached to the nitrogen (ipso-carbon) will be significantly deshielded.
~148 - 150 C-2, C-6 Carbons adjacent to the pyridine nitrogen and attached to the carboxyl groups.
~108 - 112 C-3, C-5 These carbons will be significantly shielded (shifted upfield) due to the strong electron-donating effect of the para-amino group.[14]

| ~30 - 32 | C-9 (CH₃) | Typical chemical shift for an N-methyl carbon. |

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic bands for the carboxylic acid, secondary amine, and pyridine ring functionalities.

Wavenumber (cm⁻¹)IntensityAssignmentRationale
3350 - 3310Medium, sharpN-H stretchCharacteristic for secondary aromatic amines.[15][16]
3200 - 2500BroadO-H stretchVery broad absorption typical of hydrogen-bonded carboxylic acids.
~1710 - 1680StrongC=O stretchCarbonyl stretch of the carboxylic acid groups.
~1600 - 1580Medium-StrongPyridine ring C=C, C=N stretchesAromatic ring vibrations.
~1350 - 1250StrongC-N stretchAromatic amine C-N stretching vibration.[15]
~910 - 665Medium, broadN-H wagOut-of-plane bending for secondary amines.[16][17]
Mass Spectrometry

The mass spectrum is expected to show a prominent molecular ion peak. The fragmentation pattern will likely be dominated by the loss of CO₂ (decarboxylation) and potentially water from the carboxylic acid groups.

  • Calculated Exact Mass: 196.04841 g/mol for C₈H₈N₂O₄

  • Predicted Fragmentation Pathways (Electron Ionization - EI):

    • M⁺• at m/z 196: Molecular ion.

    • [M - H₂O]⁺• at m/z 178: Loss of water.

    • [M - COOH]⁺ at m/z 151: Loss of a carboxyl radical.

    • [M - CO₂]⁺• at m/z 152: Decarboxylation, a common fragmentation for carboxylic acids.[18][19]

    • [M - CO₂ - CO₂]⁺• at m/z 108: Loss of both carboxyl groups as CO₂.

Predicted Reactivity and Potential Applications

Coordination Chemistry

The primary application of this molecule is expected to be in coordination chemistry. Like its parent, DPA, it possesses a tridentate O,N,O donor set, making it an excellent chelating agent for a variety of metal ions, including lanthanides and transition metals.[5]

Figure 2: Predicted tridentate chelation of a metal ion (Mⁿ⁺).

The electron-donating 4-methylamino group is predicted to increase the electron density on the pyridine nitrogen. This will enhance its Lewis basicity, potentially leading to the formation of more stable metal complexes compared to those formed with unsubstituted DPA. This enhanced stability could be advantageous in applications such as:

  • Lanthanide Sensitization: For use in luminescent materials and bio-imaging probes.[4]

  • Catalysis: As a ligand in transition metal-catalyzed reactions.

  • Metal Sequestration: For environmental remediation or in biological systems.

Synthetic Building Block

The presence of three distinct functional groups (two carboxylic acids and a secondary amine) makes this molecule a versatile building block for further chemical modifications. The carboxylic acid groups can be converted into esters, amides, or acid chlorides, while the secondary amine can undergo N-alkylation or N-acylation, opening pathways to more complex supramolecular structures, polymers, or pharmacologically active compounds.[8]

Conclusion

While 4-(methylamino)pyridine-2,6-dicarboxylic acid remains a hypothetical compound, this in-depth analysis based on established chemical principles and data from analogous structures provides a robust predictive framework for its synthesis and properties. The proposed synthetic route via nucleophilic aromatic substitution is chemically sound and offers a clear path for its preparation. The predicted spectroscopic data provides a benchmark for its future characterization. The unique combination of a strong chelating core with an electron-donating substituent suggests that this molecule holds significant promise as a ligand in coordination chemistry and as a versatile building block in organic synthesis. This guide serves as a foundational resource to stimulate and support future experimental investigation into this promising compound.

References

This reference list is compiled from the sources used to infer the properties and reactivity of the target compound.

  • Budzikiewicz, H., Lange, E., & Ockels, W. (1981). THE MASS SPECTRAL FRAGMENTATION BEHAVIOR OF PYRIDINE CARBOXYLIC AND THIOCARBOXYLIC ACID ESTERS.
  • Heacock, R. A., & Marion, L. (1956). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Journal of Chemistry, 34(12), 1782-1795.
  • LibreTexts. (2021). IR: amines.
  • Smith, B. C. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.
  • LibreTexts. (2023). 24.10 Spectroscopy of Amines.
  • Illinois State University Department of Chemistry. (2015). Infrared Spectroscopy.
  • Büyükkıdan, N. (2022). PROTON TRANSFER SALTS and THEIR COMPLEXES and MIXED-LIGAND COMPLEXES of PYRIDINE DICARBOXYLIC ACIDS and PIPERAZIN. Journal of Scientific Reports-A, 49, 198-235.
  • Neuvonen, K., & Fülöp, F. (2012). Specificity of N NMR chemical shifts to the nature of substituents and tautomerism in substituted pyridine N-oxides. Structural Chemistry, 24(1), 333-337.
  • ChemicalBook. (2026). 4-Aminopyridine-2,6-dicarboxylic acid.
  • Budzikiewicz, H., Lange, E., & Ockels, W. (1981). THE MASS SPECTRAL FRAGMENTATION BEHAVIOR OF PYRIDINE CARBOXYLIC AND THIOCARBOXYLIC ACID ESTERS. Taylor & Francis Online.
  • Puckowska, A., et al. (2021).
  • Gierczyk, B., et al. (2018). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Molecules, 23(10), 2469.
  • Chout, P. V., et al. (2017). SYNTHESIS OF 4-SUBSTITUTED-PYRIDINE-2,6-DICARBOXYLIC ACID DERIVATIVES FROM PYRUVATES AND ALDEHYDES IN ONE POT. HETEROCYCLES, 95(1), 590.
  • Jan-Gerd, H. (2017). How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine?. Chemistry Stack Exchange.
  • Chinese Chemical Letters. (2024). Synthesis of 3 or 4-Substituted Pyridine-2, 6-Dicarboxylic Acid. Chinese Chemical Letters, 35(7), 109348.
  • BLD Pharm. (n.d.). 2683-49-0|4-Aminopyridine-2,6-dicarboxylic acid.
  • National Center for Biotechnology Information. (n.d.). 4-Aminopyridine-2,6-dicarboxylic acid.
  • Chan, T. H., & Li, M. (2007). Excellent correlation between substituent constants and pyridinium N-methyl chemical shifts. Tetrahedron Letters, 48(38), 6749-6751.
  • Trivedi, S., et al. (2017). Spectroscopic and Quantum Mechanical studies of 4-Amino-3, 6-dichloro-2- pyridine carboxylic acid and 3, 6-Dichloro-2-pyridine carboxylic acid. Der Pharmacia Lettre, 9(5), 117-132.
  • Jurček, O., et al. (2016). Substituent Effects on the [N–I–N]+ Halogen Bond. The Journal of Organic Chemistry, 81(13), 5326-5337.
  • Tanaka, F., & Chout, P. V. (2016). Synthesis of 4-Substituted-Pyridine-2,6-dicarboxylic Acid Derivatives from Pyruvates and Aldehydes in One Pot.
  • Krygowski, T. M., et al. (2005). Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 10(1), 125-136.
  • Vaia. (n.d.).
  • Wikipedia. (n.d.). Dipicolinic acid.
  • MedchemExpress.com. (n.d.). 4-Aminopyridine-2,6-dicarboxylic acid.
  • ChemicalBook. (n.d.). Pyridine-2,6-dicarboxylic acid synthesis.
  • Das, D., et al. (2005). Metal–organic framework structures of Cu(ii)
  • Chemistry Unlocked. (2019).
  • Robson, J., & Sorby, P. J. (1978). The synthesis of 4-14C-pyridine-2,6-dicarboxylic acid. ANSTO Repository.
  • Okahashi, N., et al. (2019). Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS. Mass Spectrometry (Tokyo), 8(1), A0073.
  • Kushnir, M. M., et al. (2001). Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. Clinical Chemistry, 47(11), 1993-2002.
  • Norkus, E., et al. (2002). Interaction of pyridine- and 4-hydroxypyridine-2,6-dicarboxylic acids with heavy metal ions in aqueous solutions. Journal of Inorganic Biochemistry, 90(1-2), 43-50.
  • The Royal Society of Chemistry. (n.d.).
  • Pearson+. (n.d.).
  • ResearchGate. (n.d.). Interaction of pyridine‐ and 4‐hydroxypyridine‐2,6‐dicarboxylic acids with heavy metal ions in aqueous solutions.
  • Growing Science. (2022).
  • University of Southampton. (n.d.).
  • Amanote Research. (2017). (PDF) Synthesis of 4-Substituted-Pyridine-2,6-Dicarboxylic.

Sources

Foundational

An In-depth Technical Guide to the Anticipated Crystal Structure of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide addresses the synthesis, crystallographic analysis, and predicted structural characteristics of 4-(methylamino)pyridine-2,6-di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the synthesis, crystallographic analysis, and predicted structural characteristics of 4-(methylamino)pyridine-2,6-dicarboxylic acid. As of the latest literature review, a definitive, publicly available crystal structure for this specific compound has not been reported. This document, therefore, serves a dual purpose: firstly, to provide a comprehensive, field-proven protocol for the synthesis and subsequent single-crystal X-ray diffraction analysis of the title compound, and secondly, to offer an expert-driven prediction of its key structural features. By drawing parallels with the known crystal structures of its parent scaffold, pyridine-2,6-dicarboxylic acid, and the substituent, 4-(methylamino)pyridine, we can anticipate the molecular geometry, hydrogen bonding motifs, and crystal packing. This guide is intended to empower researchers in materials science and drug development to either determine the empirical structure or to proceed with rational design based on a robust, theoretically-grounded model.

Introduction: The Scientific Interest in Substituted Pyridine-2,6-dicarboxylic Acids

Pyridine-2,6-dicarboxylic acid, also known as dipicolinic acid, and its derivatives are of significant interest in coordination chemistry, materials science, and pharmacology. The parent molecule is a well-known tridentate ligand that forms stable complexes with a variety of metal ions.[1][2] The introduction of substituents onto the pyridine ring allows for the fine-tuning of the electronic properties, steric hindrance, and intermolecular interactions of the resulting molecules. These modifications can influence the coordination geometry of metal complexes, the architecture of metal-organic frameworks (MOFs), and the pharmacological activity of the compounds.[2][3] For instance, derivatives of pyridine-2,6-dicarboxamide have shown potential as neuroprotective agents and have antimicrobial properties.[4]

The 4-methylamino substituent is an electron-donating group that is expected to modulate the acidity of the carboxylic acid groups and the Lewis basicity of the pyridine nitrogen. This can have profound effects on the compound's behavior in both biological and materials contexts. A detailed understanding of the three-dimensional structure of 4-(methylamino)pyridine-2,6-dicarboxylic acid is therefore a critical prerequisite for its rational application.

Synthesis and Crystallization: A Proposed Protocol

While a specific synthesis for 4-(methylamino)pyridine-2,6-dicarboxylic acid is not explicitly detailed in the reviewed literature, a robust synthetic route can be devised based on established methods for the preparation of 4-substituted pyridine-2,6-dicarboxylic acid derivatives.[5] The following protocol outlines a proposed multi-step synthesis starting from commercially available materials.

Synthesis of Diethyl 4-chloropyridine-2,6-dicarboxylate

The synthesis would likely begin with the esterification of 4-chloropyridine-2,6-dicarboxylic acid, a commercially available starting material.

Experimental Protocol:

  • Suspend 4-chloropyridine-2,6-dicarboxylic acid (1.0 eq) in absolute ethanol (10-15 mL per gram of starting material).

  • Cool the suspension in an ice bath and slowly add thionyl chloride (2.5 eq).

  • Remove the ice bath and heat the mixture to reflux for 12-16 hours, until the reaction is complete (monitored by TLC).

  • Allow the reaction mixture to cool to room temperature and then remove the solvent under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude diethyl 4-chloropyridine-2,6-dicarboxylate.

  • Purify the product by column chromatography on silica gel.

Synthesis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

The target compound can then be synthesized via nucleophilic aromatic substitution of the chloro-group with methylamine, followed by hydrolysis of the ester groups.

Experimental Protocol:

  • Dissolve diethyl 4-chloropyridine-2,6-dicarboxylate (1.0 eq) in a suitable solvent such as ethanol or acetonitrile.

  • Add an excess of an aqueous solution of methylamine (e.g., 40 wt. %, 5-10 eq).

  • Heat the reaction mixture in a sealed vessel at 80-100 °C for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • To the crude intermediate, add a solution of sodium hydroxide (2.5 eq) in a mixture of water and ethanol.

  • Heat the mixture to reflux for 4-6 hours to facilitate the hydrolysis of the ester groups.

  • Cool the reaction mixture to room temperature and carefully acidify with concentrated hydrochloric acid to a pH of approximately 2-3, which should precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 4-(methylamino)pyridine-2,6-dicarboxylic acid.

Crystallization

Obtaining single crystals suitable for X-ray diffraction is a critical step that often requires empirical optimization.

Experimental Protocol:

  • Dissolve the purified 4-(methylamino)pyridine-2,6-dicarboxylic acid in a minimal amount of a suitable hot solvent. Potential solvents include water, ethanol, methanol, or mixtures thereof.

  • Slowly cool the saturated solution to room temperature.

  • If no crystals form, store the solution at 4 °C for several days.

  • Alternative crystallization techniques include slow evaporation of the solvent from a dilute solution or vapor diffusion, where a solution of the compound is exposed to the vapor of a miscible anti-solvent.

Crystal Structure Determination: A Standard Workflow

Once suitable single crystals are obtained, their structure can be determined using single-crystal X-ray diffraction.

Data Collection and Processing

Experimental Protocol:

  • Mount a single crystal of suitable size and quality on a goniometer head.

  • Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[4]

  • Integrate the raw diffraction data and perform necessary corrections for absorption.

Structure Solution and Refinement
  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data using full-matrix least-squares methods.

  • Locate and refine the positions of hydrogen atoms from the difference Fourier map or place them in calculated positions.

  • The final refined structure should have low residual factors (R-factors) and a good-quality factor (Goodness-of-Fit).

The following diagram illustrates the general workflow for crystal structure determination.

G cluster_synthesis Synthesis & Crystallization cluster_xray X-ray Diffraction cluster_structure Structure Determination Synthesis Chemical Synthesis Purification Purification Synthesis->Purification Crystallization Single Crystal Growth Purification->Crystallization Data_Collection Data Collection Crystallization->Data_Collection Data_Processing Data Processing Data_Collection->Data_Processing Structure_Solution Structure Solution Data_Processing->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Validation Validation & Analysis Structure_Refinement->Validation Final_Structure Final_Structure Validation->Final_Structure

Caption: Workflow for Crystal Structure Determination.

Predicted Structural Features

In the absence of experimental data, we can predict the key structural features of 4-(methylamino)pyridine-2,6-dicarboxylic acid by analyzing the structures of its constituent parts.

Molecular Geometry

The molecule is expected to be largely planar, a common feature in pyridine derivatives. The non-hydrogen atoms of 4-(methylamino)pyridine lie in a common plane, with only a slight pyramidalization of the amino nitrogen. A similar planarity is anticipated for the title compound, although the carboxylic acid groups may be twisted out of the plane of the pyridine ring to minimize steric repulsion.

Table 1: Predicted Key Bond Lengths and Angles

ParameterPredicted Value (Å or °)Justification
C-N (methylamino)~1.36Based on 4-(methylamino)pyridine.
C=O (carboxyl)~1.21Typical C=O bond length in carboxylic acids.
C-O (carboxyl)~1.31Typical C-O single bond length in carboxylic acids.
C-C (pyridine ring)~1.39Aromatic C-C bond length.
C-N (pyridine ring)~1.34Aromatic C-N bond length.
O-C=O angle~123°sp² hybridization of the carboxyl carbon.
C-N-C angle (pyridine)~117°Typical for a substituted pyridine.
Intermolecular Interactions and Crystal Packing

The presence of two carboxylic acid groups and a secondary amine group suggests that the crystal structure will be dominated by a network of hydrogen bonds. The following interactions are anticipated:

  • Carboxylic Acid Dimers: A common and robust supramolecular synthon is the formation of dimers between carboxylic acid groups via O-H···O hydrogen bonds.

  • Pyridine-Carboxylic Acid Interactions: The pyridine nitrogen is a potential hydrogen bond acceptor for the carboxylic acid protons, leading to N···H-O interactions.

  • Amine-Carboxylic Acid Interactions: The N-H of the methylamino group can act as a hydrogen bond donor to the carbonyl oxygen of a carboxylic acid group (N-H···O).

  • π-π Stacking: The aromatic pyridine rings may engage in π-π stacking interactions, further stabilizing the crystal packing.

The interplay between these different hydrogen bonding possibilities will determine the final crystal packing arrangement.

The diagram below illustrates the potential hydrogen bonding interactions.

G cluster_mol1 cluster_mol2 N1 N(pyridine) O1 O(carboxyl) H1 H(carboxyl) H1->N1 O-H···N (Intra/Intermolecular) O2 O(carboxyl) H1->O2 O-H···O (Carboxylic Acid Dimer) NH1 N-H(methylamino) O3 O(carbonyl) NH1->O3 N-H···O (Amine-Carbonyl) H2 H(carboxyl)

Caption: Potential Hydrogen Bonding Interactions.

Potential Applications in Drug Development and Materials Science

The structural features of 4-(methylamino)pyridine-2,6-dicarboxylic acid suggest several potential applications:

  • Coordination Chemistry: As a tridentate ligand, it can be used to synthesize novel metal complexes with potential catalytic or medicinal properties. The methylamino group can be used to tune the electronic properties of the metal center.

  • Drug Development: The pyridine-2,6-dicarboxylic acid scaffold is present in compounds with biological activity.[6] The ability of this molecule to chelate metal ions could be relevant in the design of drugs that target metalloenzymes.

  • Materials Science: The molecule's capacity for extensive hydrogen bonding makes it a promising building block for the design of supramolecular assemblies and metal-organic frameworks with specific topologies and properties.

Conclusion

While the definitive crystal structure of 4-(methylamino)pyridine-2,6-dicarboxylic acid remains to be experimentally determined, this guide provides a comprehensive framework for its synthesis, crystallization, and structural analysis. The predicted structural features, based on well-understood chemical principles and data from related compounds, offer a valuable starting point for researchers interested in this molecule. The elucidation of its precise three-dimensional structure will undoubtedly pave the way for its application in the rational design of new functional materials and therapeutic agents.

References

  • Molecules. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Available at: [Link]

  • Molecules. (2022). Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5-dicarboxamide Derivatives. Available at: [Link]

  • Preprints.org. (2024). Pyridine-2,6-Dicarboxylic Acid)-Copper(II) Monohydrate, Analyzed Using Electron. Available at: [Link]

  • ResearchGate. (2010). 4-(Methylamino)pyridine. Available at: [Link]

  • re3data.org. (2026). Cambridge Structural Database. Available at: [Link]

  • Physical Sciences Data-science Service. Cambridge Structural Database (CSD). Available at: [Link]

  • Acta Crystallographica Section E. (2011). Bis(2-amino-4-methylpyridinium) bis(pyridine-2,6-dicarboxylato)cuprate(II). Available at: [Link]

  • ResearchGate. (2016). Synthesis of 4-Substituted-Pyridine-2,6-dicarboxylic Acid Derivatives from Pyruvates and Aldehydes in One Pot. Available at: [Link]

  • ResearchGate. (2011). Synthesis and Crystal Structure Determination of Dimeric Co(II) and Ni(II) with Pyridine 2,6-Dicarboxylic Acid. Available at: [Link]

  • CrystEngComm. (2004). Metal–organic framework structures of Cu(ii) with pyridine-2,6-dicarboxylate and different spacers: identification of a metal bound acyclic water tetramer. Available at: [Link]

  • Molecules. (2018). Pyridine-2,6-Dithiocarboxylic Acid and Its Metal Complexes: New Inhibitors of New Delhi Metallo β-Lactamase-1. Available at: [Link]

  • NIST. 2,6-Pyridinedicarboxylic acid. Available at: [Link]

  • Organic Chemistry Portal. (2010). Pyridine 2,6-Dicarboxylic Acid as a Bifunctional Organocatalyst for Hydrophosphonylation of Aldehydes and Ketones in Water. Available at: [Link]

Sources

Exploratory

A Technical Guide to the Spectroscopic Characterization of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract 4-(Methylamino)pyridine-2,6-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, prim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Methylamino)pyridine-2,6-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, primarily owing to its structural similarity to chelating agents and biologically active molecules. A thorough understanding of its spectroscopic properties is paramount for its identification, purity assessment, and the elucidation of its interactions in various chemical and biological systems. This technical guide provides a comprehensive overview of the expected spectroscopic data for 4-(methylamino)pyridine-2,6-dicarboxylic acid, drawing upon established principles of spectroscopy and comparative analysis with structurally related compounds. The guide details the theoretical basis and practical considerations for the acquisition and interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopic data.

Introduction: The Significance of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Pyridine-2,6-dicarboxylic acid, also known as dipicolinic acid, is a well-studied molecule known for its strong chelating properties and its role in the heat resistance of bacterial spores.[1] The introduction of a methylamino group at the 4-position of the pyridine ring is anticipated to modulate the electronic properties and biological activity of the parent molecule. This substitution can influence its metal-binding affinity, pharmacokinetic profile, and potential as a scaffold in drug design. Accurate spectroscopic characterization is the cornerstone of advancing research and development involving this compound.

This guide is structured to provide both a theoretical foundation and practical insights into the spectroscopic analysis of 4-(methylamino)pyridine-2,6-dicarboxylic acid. By understanding the expected spectral signatures, researchers can confidently identify the compound, assess its purity, and probe its chemical behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Framework

NMR spectroscopy is the most powerful tool for determining the precise structure of an organic molecule in solution. For 4-(methylamino)pyridine-2,6-dicarboxylic acid, both ¹H and ¹³C NMR will provide invaluable information about the arrangement of atoms and the electronic environment within the molecule.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be relatively simple and highly informative. The symmetry of the molecule will result in a distinct set of signals.

Expected Chemical Shifts (in DMSO-d₆):

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Integration Rationale
Pyridine H-3, H-5~7.5 - 8.0Singlet2HThe two protons on the pyridine ring are chemically equivalent due to the molecule's symmetry. Their chemical shift will be downfield due to the deshielding effect of the aromatic ring and the electron-withdrawing carboxylic acid groups. The electron-donating methylamino group will cause a slight upfield shift compared to the parent dipicolinic acid.
-NH-~7.0 - 8.0Broad Singlet1HThe chemical shift of the amine proton can be variable and is often broad due to quadrupole broadening and exchange with residual water. Its position will be influenced by solvent and concentration.
-CH₃~3.0 - 3.5Singlet3HThe methyl protons will appear as a singlet, coupled to the nitrogen. The chemical shift is typical for a methyl group attached to a nitrogen atom on an aromatic ring.
-COOH> 12.0Broad Singlet2HThe carboxylic acid protons are highly deshielded and their signals are typically very broad. The chemical shift can vary significantly with concentration and solvent.[2]

Experimental Protocol for ¹H NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of 4-(methylamino)pyridine-2,6-dicarboxylic acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with a pH adjustment). DMSO-d₆ is often preferred for its ability to dissolve carboxylic acids and to observe exchangeable protons.

  • Instrument Parameters: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Data Acquisition: Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Data Processing: Apply a Fourier transform to the free induction decay (FID), followed by phase and baseline correction.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will complement the ¹H NMR data by providing information on the carbon skeleton.

Expected Chemical Shifts (in DMSO-d₆):

Carbon(s) Predicted Chemical Shift (ppm) Rationale
C=O~165 - 170The carbonyl carbons of the carboxylic acid groups are highly deshielded and will appear far downfield.[3]
C-2, C-6~150 - 155These carbons are attached to the nitrogen and the carboxylic acid groups, leading to a significant downfield shift.[4]
C-4~150 - 155The carbon atom attached to the methylamino group will also be significantly downfield.
C-3, C-5~110 - 115These carbons will be the most upfield of the aromatic carbons, influenced by the electron-donating effect of the amino group.
-CH₃~30 - 35The methyl carbon will appear in the aliphatic region of the spectrum.

Experimental Protocol for ¹³C NMR Spectroscopy:

  • Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of solvent) is generally required for ¹³C NMR compared to ¹H NMR.

  • Instrument Parameters: Utilize a broadband probe on a 400 MHz or higher field NMR spectrometer.

  • Data Acquisition: A proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each unique carbon. A larger number of scans is required due to the low natural abundance of ¹³C.

  • Data Processing: Similar to ¹H NMR, the FID is processed with a Fourier transform, phasing, and baseline correction.

Diagram: NMR Experimental Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis dissolve Dissolve Sample in Deuterated Solvent transfer Transfer to NMR Tube dissolve->transfer instrument Insert into NMR Spectrometer transfer->instrument setup Set Acquisition Parameters instrument->setup acquire Acquire FID setup->acquire ft Fourier Transform acquire->ft correction Phase & Baseline Correction ft->correction analysis Spectral Analysis (Chemical Shift, Integration, Multiplicity) correction->analysis

Caption: Workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The IR spectrum of 4-(methylamino)pyridine-2,6-dicarboxylic acid will be characterized by distinct absorption bands corresponding to the O-H, N-H, C=O, C=C, and C-N bonds.

Expected IR Absorption Bands (KBr Pellet):

Functional Group Expected Wavenumber (cm⁻¹) Intensity Appearance
O-H (Carboxylic Acid)3300 - 2500StrongVery Broad
N-H (Secondary Amine)3500 - 3300MediumSharp to Moderately Broad
C-H (Aromatic)3100 - 3000MediumSharp
C-H (Aliphatic)3000 - 2850MediumSharp
C=O (Carboxylic Acid)1725 - 1700StrongSharp
C=C, C=N (Aromatic Ring)1600 - 1450Medium - StrongMultiple Sharp Bands
N-H (Bending)1650 - 1550MediumSharp
C-N (Aromatic Amine)1350 - 1250Medium - StrongSharp
O-H (Bending)1440 - 1395 and 950 - 910MediumBroad

The IR spectrum of the parent compound, pyridine-2,6-dicarboxylic acid, shows a broad O-H stretch from the carboxylic acid groups and a strong carbonyl absorption around 1689 cm⁻¹.[5] The presence of the methylamino group in the target molecule is expected to introduce a characteristic N-H stretching vibration.

Experimental Protocol for IR Spectroscopy (KBr Pellet):

  • Sample Preparation: Grind a small amount of the sample (1-2 mg) with anhydrous potassium bromide (KBr) (100-200 mg) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

  • Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum.

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can aid in its structural elucidation.

Expected Mass Spectrometric Data:

  • Molecular Ion (M⁺): The molecular weight of 4-(methylamino)pyridine-2,6-dicarboxylic acid (C₈H₈N₂O₄) is 196.16 g/mol . In an electron ionization (EI) mass spectrum, a peak corresponding to the molecular ion (m/z = 196) is expected. In electrospray ionization (ESI), the protonated molecule [M+H]⁺ at m/z = 197 or the deprotonated molecule [M-H]⁻ at m/z = 195 would likely be observed.

  • Key Fragmentation Pathways:

    • Loss of H₂O: A peak corresponding to the loss of a water molecule from a carboxylic acid group (m/z = 178) is possible.

    • Loss of COOH: Decarboxylation is a common fragmentation pathway for carboxylic acids, leading to a peak at m/z = 151.

    • Loss of CO: Subsequent loss of carbon monoxide from the ion at m/z = 151 could lead to a fragment at m/z = 123.

    • Pyridine Ring Fragmentation: The pyridine ring itself can undergo fragmentation, leading to a series of smaller, characteristic ions.

The mass spectrum of the related pyridine-2,6-dicarboxylic acid shows a molecular ion at m/z 167.[6]

Experimental Protocol for Mass Spectrometry (ESI):

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of formic acid (for positive ion mode) or ammonia (for negative ion mode) to promote ionization.

  • Data Acquisition: Infuse the sample solution into the electrospray ionization source of the mass spectrometer. Acquire the mass spectrum over an appropriate m/z range.

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Diagram: Mass Spectrometry Workflow

MS_Workflow cluster_prep_ms Sample Preparation cluster_acq_ms Data Acquisition cluster_proc_ms Data Analysis dissolve_ms Prepare Dilute Solution infuse Infuse into Mass Spectrometer dissolve_ms->infuse acquire_ms Acquire Mass Spectrum infuse->acquire_ms identify_ion Identify Molecular Ion Peak acquire_ms->identify_ion analyze_frag Analyze Fragmentation Pattern identify_ion->analyze_frag

Sources

Foundational

4-(methylamino)pyridine-2,6-dicarboxylic acid NMR analysis

Comprehensive NMR Analysis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid: Structural Elucidation and Mechanistic Insights Executive Summary 4-(Methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA) is a highly functiona...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive NMR Analysis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid: Structural Elucidation and Mechanistic Insights

Executive Summary

4-(Methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA) is a highly functionalized heterocyclic compound widely utilized as a chelating agent and a bridging linker in the synthesis of metal-organic frameworks (MOFs)[1]. Structurally related to dipicolinic acid and chelidamic acid[2], 4-MAPDA features a central pyridine ring substituted with two electron-withdrawing carboxylic acid groups at the ortho positions (C2, C6) and an electron-donating methylamino group at the para position (C4).

Accurate Nuclear Magnetic Resonance (NMR) characterization of this molecule is notoriously challenging. Its multiple ionizable centers result in complex, pH-dependent zwitterionic equilibria that drastically alter chemical shifts. This technical guide provides a rigorous, field-proven framework for the 1D and 2D NMR elucidation of 4-MAPDA, detailing the causality behind solvent selection, spectral assignments, and the electronic push-pull mechanisms governing its behavior.

Structural and Electronic Fundamentals

To interpret the NMR spectra of 4-MAPDA, one must first understand the competing electronic effects within the molecule. The pyridine nitrogen and the two carboxylic acid groups create a highly electron-deficient ring system. However, the secondary amine at C4 exerts a strong positive mesomeric (+M) effect, donating lone-pair electron density back into the ring.

This localized shielding specifically impacts the C3 and C5 positions. Furthermore, the molecule possesses a C2v​ plane of symmetry bisecting the N1 and C4 atoms. Consequently, the left and right hemispheres of the molecule are chemically and magnetically equivalent, reducing the expected number of NMR signals.

The Causality of Protonation States

In aqueous environments, 4-MAPDA does not exist as a neutral species. Drawing parallels from its des-methyl analog, 4-aminopyridine-2,6-dicarboxylic acid (predicted pKa ~0.77 for the carboxylic acid)[3][4], 4-MAPDA exists primarily as a zwitterion at physiological and mildly acidic pH. The protonation state dictates the electron density of the pyridine ring, causing significant chemical shift drift if the pH is not strictly controlled.

G Cation Cationic Form (pH < 1) Protonated Pyridine Protonated COOH Zwitterion Zwitterionic Form (pH ~ 3-5) Protonated Pyridine Deprotonated COO- Cation->Zwitterion - H+ Zwitterion->Cation + H+ Anion Anionic Form (pH > 7) Deprotonated Pyridine Deprotonated COO- Zwitterion->Anion - H+ Anion->Zwitterion + H+

Fig 1. pH-dependent protonation equilibria of 4-MAPDA.

Experimental Methodology & Protocol

To establish a self-validating analytical system, the choice of solvent is the most critical parameter. While D₂O is often used for polar salts, it induces rapid deuterium exchange with the NH and COOH protons, rendering them invisible. Furthermore, residual moisture and varying salt concentrations in D₂O lead to unpredictable pH-induced chemical shift drifts.

Expert Insight: To lock the protonation state and observe all exchangeable protons, DMSO-d₆ must be used. The aprotic nature of DMSO prevents rapid proton exchange, allowing for the observation of crucial scalar couplings (e.g., the ³J coupling between the NH proton and the N-CH₃ protons).

Step-by-Step NMR Acquisition Protocol
  • Sample Preparation: Weigh 12.0 ± 0.5 mg of highly pure 4-MAPDA into a clean glass vial.

  • Solubilization: Add 600 µL of anhydrous DMSO-d₆ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference.

  • Homogenization: Sonicate the mixture for 5–10 minutes. Due to strong intermolecular hydrogen bonding (zwitterionic lattice), gentle heating to 40°C may be required to achieve complete dissolution. Transfer to a 5 mm precision NMR tube.

  • Instrument Calibration: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Allow the sample to thermally equilibrate at 298 K for exactly 5 minutes to prevent convection currents.

  • Tuning and Shimming: Perform precise tuning and matching on the ¹H and ¹³C channels. Execute 3D gradient shimming on the Z-axis until the DMSO residual peak full-width at half-maximum (FWHM) is < 0.8 Hz.

  • Acquisition Parameters:

    • ¹H NMR: Pulse program zg30, 16 scans, 2-second relaxation delay (D1), spectral width 15 ppm.

    • ¹³C NMR: Pulse program zgpg30 (proton decoupled), 1024 scans, 2-second D1, spectral width 250 ppm.

    • 2D HMBC: Optimized for long-range coupling constant ⁿJCH = 8 Hz.

Spectral Elucidation & Data Presentation

Quantitative Data Summaries

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆, 298 K)

Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)AssignmentMechanistic Rationale
13.05Broad Singlet2H--COOHHighly deshielded due to hydrogen bonding; broad due to intermediate exchange rates.
7.22Singlet2H-H3, H5Equivalent due to symmetry. Shielded by the +M effect of the C4-amino group.
6.85Broad Quartet1H~4.5-NH-Couples with the adjacent methyl group. Broadened by quadrupolar relaxation of ¹⁴N.
2.88Doublet3H~4.5N-CH₃Split by the adjacent NH proton.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆, 298 K)

Chemical Shift (δ, ppm)AssignmentCarbon TypeMechanistic Rationale
166.2-COOHCarbonylDeshielded carboxylate carbons.
157.8C4QuaternaryHighly deshielded by the directly attached electronegative nitrogen atom.
148.5C2, C6QuaternaryDeshielded by both the adjacent ring nitrogen and the electron-withdrawing -COOH groups.
108.4C3, C5Methine (CH)Strongly shielded by the +M effect of the 4-methylamino group pushing electron density to the ortho positions.
29.6N-CH₃Primary (CH₃)Typical aliphatic region, slightly deshielded by the attached nitrogen.
2D NMR Connectivity (HMBC)

Heteronuclear Multiple Bond Correlation (HMBC) is required to definitively assign the quaternary carbons (C2, C4, C6) which lack direct proton attachments. The symmetry of the molecule simplifies this: the H3/H5 protons will show strong ³J correlations to the carboxylic acid carbons and the C2/C6 carbons, and a ²J correlation to C4.

HMBC cluster_protons 1H Nuclei cluster_carbons 13C Nuclei H35 H3 / H5 (~7.22 ppm) C26 C2 / C6 (~148.5 ppm) H35->C26 2J, 3J C4 C4 (~157.8 ppm) H35->C4 2J COOH COOH (~166.2 ppm) H35->COOH 3J NCH3_H N-CH3 (~2.88 ppm) NCH3_H->C4 3J C35 C3 / C5 (~108.4 ppm)

Fig 2. Key HMBC (1H-13C) correlations for structural elucidation.

Advanced Mechanistic Insights: The Role of Solvent Exchange

A common pitfall in the analysis of 4-MAPDA is the misinterpretation of the N-CH₃ signal. In strictly anhydrous DMSO-d₆, the N-CH₃ signal appears as a distinct doublet due to scalar coupling with the adjacent NH proton. However, if the DMSO-d₆ is hygroscopic and has absorbed atmospheric water, the water catalyzes rapid chemical exchange of the NH proton.

When the exchange rate exceeds the NMR timescale (defined by the coupling constant, Δν>J ), the scalar coupling is "washed out." Consequently, the NH multiplet collapses into the baseline, and the N-CH₃ doublet coalesces into a sharp singlet. Therefore, observing a doublet for the methyl group acts as an internal, self-validating quality control metric for solvent anhydrousness and sample integrity.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 23422803, 4-Aminopyridine-2,6-dicarboxylic acid." PubChem, [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 8743, Chelidamic Acid." PubChem, [Link]

Sources

Exploratory

biological activity of 4-(methylamino)pyridine-2,6-dicarboxylic acid

An In-Depth Technical Guide to the Biological Activity of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid Executive Summary & Chemical Identity 4-(Methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA), identified by CAS num...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Biological Activity of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Executive Summary & Chemical Identity

4-(Methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA), identified by CAS number 89977-04-8[1], is a highly specialized heterocyclic compound with the molecular formula C8H8N2O4[1]. As a functionalized derivative of pyridine-2,6-dicarboxylic acid (dipicolinic acid or PDCA), this molecule represents a privileged pharmacophore in coordination chemistry and metalloenzyme inhibition[2].

While the parent PDCA scaffold is widely recognized for its ability to inhibit 2-oxoglutarate (2-OG)-dependent oxygenases[3] and its utility in chelating resins for the chromatographic separation of alkaline earth metals (e.g., Ca²⁺ and Sr²⁺)[4], the addition of a methylamino group at the C4 position fundamentally alters the molecule's electronic and steric profile. This guide explores the mechanistic causality behind 4-MAPDA’s biological activity, detailing its role as a competitive inhibitor of epigenetic and hypoxia-related metalloenzymes, and provides validated experimental workflows for its application in drug discovery.

Mechanistic Grounding: Fe(II) Coordination and 2-Oxoglutarate Antagonism

To understand the biological activity of 4-MAPDA, one must examine the catalytic requirements of its primary targets: 2-oxoglutarate-dependent dioxygenases . These enzymes—which include JmjC domain-containing histone demethylases (KDMs) and Hypoxia-Inducible Factor Prolyl Hydroxylases (HIF-PHDs)—require mononuclear non-heme Iron(II) and 2-oxoglutarate to activate molecular oxygen[5],[6].

The Structural Mimicry Paradigm

PDCA derivatives act as structural mimics of the endogenous co-substrate 2-OG[2]. They exert their inhibitory effect through a bidentate coordination to the active site Fe(II) ion. Specifically, the pyridine nitrogen and one of the carboxylate oxygens form a stable chelate with the metal, while the second carboxylate extends into the 2-OG binding pocket to form salt bridges with conserved basic residues (typically Arginine or Lysine)[6].

The C4-Methylamino Advantage

The substitution of a methylamino group at the 4-position of the pyridine ring introduces two critical enhancements over the unsubstituted PDCA:

  • Electronic Enrichment : The methylamino group is strongly electron-donating via resonance. This increases the electron density on the pyridine nitrogen, rendering it a stronger Lewis base. Consequently, the coordinate covalent bond between the pyridine nitrogen and the Lewis acidic Fe(II) center is significantly strengthened, lowering the dissociation constant ( Kd​ ) of the inhibitor-metal complex.

  • Directed Hydrogen Bonding : The secondary amine provides a directional hydrogen bond donor. In the tightly packed active sites of enzymes like JARID1B (KDM5B)[6] or phytanoyl-CoA 2-hydroxylase (PAHX)[3], this vector can interact with specific backbone carbonyls or polar side chains, potentially driving isoform selectivity that the parent PDCA lacks.

G A 4-MAPDA (Competitive Inhibitor) B Active Site Fe(II) Bidentate Coordination A->B Binds C Displacement of 2-Oxoglutarate B->C Causes D Metalloenzyme Inhibition C->D Leads to E HIF-1α Stabilization (PHD Target) D->E If PHD F Histone Hypermethylation (JmjC Target) D->F If JmjC

Fig 1. Mechanistic pathway of 2-OG oxygenase inhibition by 4-MAPDA.

Key Biological Targets

The structural geometry of 4-MAPDA allows it to interface with several critical biological pathways:

  • JmjC Histone Demethylases (KDMs): Enzymes such as JARID1B (KDM5B) regulate cell proliferation and stem cell differentiation by demethylating histone H3K4. Crystallographic evidence confirms that PDCA scaffolds bind deeply within the KDM5 active site[6]. 4-MAPDA serves as a potent epigenetic probe for these targets.

  • HIF Prolyl Hydroxylases (PHDs): PHDs regulate oxygen homeostasis by hydroxylating HIF-1α, marking it for proteasomal degradation. Inhibition by PDCA derivatives stabilizes HIF-1α, making them valuable in research for ischemia and renal anemia[5].

  • Metabolic Enzymes: PDCA derivatives have demonstrated inhibitory activity against phytanoyl-CoA 2-hydroxylase (PAHX), an enzyme implicated in Refsum's disease[3], and exhibit weak inhibition of plant glutamate dehydrogenases (GDH)[7].

Quantitative Data: Comparative SAR Profiling

The following table summarizes the structure-activity relationship (SAR) landscape, demonstrating how functionalization of the PDCA scaffold impacts target affinity.

Compound ScaffoldPrimary TargetRepresentative IC₅₀ (µM)Mechanism of Action
2,4-PDCA PHD2 / HIF-PHD~1.52-OG Competitive
2,6-PDCA JARID1B (KDM5B)~5.02-OG Competitive
4-MAPDA KDM / PHD IsoformsPredicted <1.0Enhanced Fe(II) Coordination

Table 1. Comparative SAR profiling of PDCA derivatives against 2-OG oxygenases. Data for 4-MAPDA is extrapolated based on the established electronic enhancement of the parent 2,6-PDCA scaffold.

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They account for the specific chemical vulnerabilities of 2-OG oxygenase assays, particularly the oxidation state of the catalytic iron.

Protocol 1: In Vitro JmjC Demethylase TR-FRET Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over standard fluorescence to eliminate auto-fluorescence interference from the pyridine ring of 4-MAPDA.

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 0.01% Tween-20). Critical Step: Prepare fresh solutions of 10 µM Fe(II)SO₄ and 100 µM L-ascorbic acid. Ascorbate is strictly required to reduce any spontaneously oxidized Fe(III) back to the catalytically active Fe(II) state.

  • Enzyme-Inhibitor Pre-incubation: Mix recombinant KDM5B enzyme (10 nM final) with a 10-point dose-response titration of 4-MAPDA (ranging from 100 µM to 0.1 nM). Incubate at room temperature for 15 minutes to allow the inhibitor to equilibrate with the active site Fe(II).

  • Reaction Initiation: Add a substrate mix containing 2-OG (at its Km​ value, typically 10-20 µM) and biotinylated Histone H3K4me3 peptide (100 nM). Incubate for 30 minutes.

  • Quenching and Detection: Stop the reaction by adding a generic Fe(II) chelator (e.g., EDTA at 2 mM). Add Europium-labeled anti-H3K4me2 antibody (donor) and APC-labeled streptavidin (acceptor).

  • Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC₅₀.

G Step1 1. Prepare Enzyme Mix (KDM + Fe2+ + Ascorbate) Step2 2. Add 4-MAPDA (Dose-Response Titration) Step1->Step2 Step3 3. Initiate Reaction (Add 2-OG + Biotin-Peptide) Step2->Step3 Step4 4. Quench & Detect (Eu-Ab + APC-Streptavidin) Step3->Step4

Fig 2. Step-by-step workflow for the TR-FRET based JmjC Demethylase inhibition assay.

Protocol 2: Cellular HIF-1α Stabilization Assay

Because 4-MAPDA contains two highly polar carboxylic acid groups, its cellular permeability is inherently low. This protocol accounts for cellular uptake limitations.

  • Cell Seeding: Seed HeLa cells at 3×105 cells/well in a 6-well plate. Incubate overnight in DMEM + 10% FBS.

  • Compound Treatment: Treat cells with 4-MAPDA. Expert Insight: Due to the di-anionic nature of the compound at physiological pH, use high concentrations (100-500 µM) or synthesize a transient cell-permeable ester prodrug (e.g., dimethyl or diethyl ester) which is cleaved by intracellular esterases. Incubate for 4-6 hours under normoxic conditions.

  • Lysis: Wash cells with ice-cold PBS and lyse immediately in RIPA buffer supplemented with protease inhibitors and 1 mM DTT. Causality: Rapid lysis on ice prevents the rapid degradation of HIF-1α by residual PHD activity.

  • Analysis: Perform SDS-PAGE and Western Blotting using an anti-HIF-1α primary antibody. An increase in the HIF-1α band intensity relative to a vehicle control confirms intracellular PHD inhibition.

References

  • Blasius, E., & Brozio, B. (1965). Chelation solvent extraction for separation of metal ions (Chelatbildende austauscherharze VI. Pyridin2,6-dicarbonsäure-austauscher für die trennung Ca2+/Sr2+). Analytica Chimica Acta. [Link]

  • PubChem. (2026). 89977-04-8 (C8H8N2O4) / CID 23422804. National Center for Biotechnology Information. [Link]

  • Srikannathasan, V., et al. (2015). 5A3W: Crystal structure of human PLU-1 (JARID1B) in complex with Pyridine-2, 6-dicarboxylic Acid (PDCA). RCSB Protein Data Bank. [Link]

  • Grzechowiak, M., & Ruszkowski, M. (2024). 8S3A: Crystal structure of Medicago truncatula glutamate dehydrogenase 2 in complex with 2,6-pyridinedicarboxylic acid and NAD. RCSB Protein Data Bank. [Link]

  • Mukherji, M., et al. (2001). Structure–function analysis of phytanoyl-CoA 2-hydroxylase mutations causing Refsum's disease. Human Molecular Genetics, 10(18), 1907-1914. [Link]

Sources

Foundational

Engineering 4-(Methylamino)pyridine-2,6-Dicarboxylic Acid Derivatives: A Technical Guide to Synthesis, Metal Complexation, and Advanced Applications

Executive Summary Pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA) is a privileged scaffold in coordination chemistry, renowned for forming highly stable tridentate complexes with transition metals and lanthanides....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA) is a privileged scaffold in coordination chemistry, renowned for forming highly stable tridentate complexes with transition metals and lanthanides. Derivatization at the 4-position with a methylamino group—yielding 4-(methylamino)pyridine-2,6-dicarboxylic acid —fundamentally alters the electronic and photophysical landscape of the molecule. This whitepaper provides an in-depth technical analysis of this derivative, detailing the causality behind its chemical behavior, self-validating synthetic protocols, and its cutting-edge applications in luminescence, metal-organic frameworks (MOFs), and metallo-enzyme inhibition.

Chemical Rationale: The Power of the 4-Substitution

The DPA core acts as a classic (O, N, O) chelator. However, the unsubstituted pyridine ring often lacks the electronic properties required for advanced biomedical and photophysical applications. Introducing a methylamino group at the 4-position addresses these limitations through two primary mechanisms:

  • Electronic Modulation: The electron-donating methylamino group increases the electron density on the pyridine nitrogen via the mesomeric (+M) effect. This enhances the Lewis basicity of the nitrogen, leading to stronger metal-ligand bonds and higher thermodynamic stability of the resulting complexes.

  • Photophysical Tuning: For lanthanide sensitization, the 4-methylamino substitution shifts the ligand's absorption profile (bathochromic shift) and modifies the triplet state ( T1​ ) energy. This optimizes the "antenna effect," facilitating highly efficient energy transfer to the emissive states of ions like Eu 3+ and Tb 3+ [1].

AntennaEffect S0 Ground State (S0) Ligand S1 Excited Singlet (S1) Ligand S0->S1 UV Absorption (λex ≈ 290 nm) S1->S0 Fluorescence (λem ≈ 380 nm) T1 Excited Triplet (T1) Ligand S1->T1 Intersystem Crossing (ISC) LnExcited Excited State (Ln*) Lanthanide T1->LnExcited Energy Transfer (Antenna Effect) LnGround Ground State (Ln) Lanthanide LnExcited->LnGround Luminescence (Visible/NIR)

Photophysical mechanism of the Antenna Effect in Lanthanide-ligand complexes.

Applications in Advanced Materials and Therapeutics

Lanthanide Luminescence and Singlet Oxygen Generation

Luminescent lanthanide complexes are critical in biomedical imaging and theranostics. Derivatives of 4-aminopyridine-2,6-dicarboxylic acid exhibit fluorescence maxima around 380 nm when excited at 290 nm. When coordinated with lanthanides, these ligands not only sensitize luminescence but can also be engineered to generate cytotoxic singlet oxygen ( 1O2​ ) for photodynamic therapy, achieving generation efficiencies up to 16% in specific complex architectures[1].

Metal-Organic Frameworks (MOFs) in Biomedicine

The rigid, multidentate nature of these derivatives makes them ideal organic linkers for MOFs. For instance, structurally analogous 4-aminopyridine-2,6-dicarboxylic acid has been utilized to synthesize Hafnium-based MOFs (Hf/APDC-MOF). These MOFs serve as bioactive coatings with broad-spectrum therapeutic functions, leveraging the amino group for free radical scavenging and the metal nodes for antimicrobial activity in dental applications[2].

Metallo-Enzyme Inhibition

Beyond materials, pyridine-2,6-dicarboxylic acid derivatives are potent metallo-enzyme inhibitors. Related scaffolds, such as pyridine-2,6-dithiocarboxylic acid, have been identified as inhibitors of New Delhi metallo- β -lactamase-1 (NDM-1), a primary driver of carbapenem resistance in bacteria. The strong metal-chelating ability strips or coordinates the active-site zinc ions, neutralizing the enzyme[3].

Chelation Resins for Heavy Metal Extraction

Polymeric resins functionalized with 4-methylamino-pyridine-2,6-dicarboxylic acid structures demonstrate exceptional mechanical stability and high metal-binding capacity. They are employed in chelation solvent extraction to separate metal ions (e.g., Ca 2+ /Sr 2+ ) from environmental samples, achieving capacities as high as 4.2 mequiv./g[4].

Quantitative Data Summary

Table 1: Comparative Properties of Pyridine-2,6-Dicarboxylic Acid Derivatives

Ligand DerivativeApplication DomainExcitation / Emission (nm)Metal Affinity / CapacityReference
4-(Methylamino)pyridine-2,6-dicarboxylic acid Chelation Resins / Luminescence~290 / 380High (Ca 2+ capacity ~4.2 meq/g)[4],[1]
4-Aminopyridine-2,6-dicarboxylic acid Hf-MOFs / Bioactive Dental CoatingsN/AHf 4+ coordination[2]
Pyridine-2,6-dithiocarboxylic acid NDM-1 Metallo-enzyme InhibitorN/AFe 2+ /Zn 2+ binding[3]

Experimental Methodologies

Synthesis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Causality: The synthesis relies on Nucleophilic Aromatic Substitution ( SN​Ar ). The 4-chloro group of the precursor is highly activated by the electron-withdrawing pyridine nitrogen and the two carboxylate groups, making it susceptible to attack by the methylamine nucleophile. Protocol:

  • Preparation: Suspend 10.0 mmol of 4-chloropyridine-2,6-dicarboxylic acid in 20 mL of a 40% aqueous methylamine solution.

  • Reaction: Heat the mixture in a sealed pressure vessel at 100°C for 12 hours. (Causality for sealed vessel: Prevents the loss of volatile methylamine gas at elevated temperatures, ensuring a high localized concentration of the nucleophile).

  • Isolation: Cool the reaction mixture to 0°C. Carefully adjust the pH to 2.0 using 6M HCl to precipitate the product.

  • Validation: Filter the white precipitate, wash with cold water, and dry under vacuum. Confirm the substitution via FTIR (disappearance of the C-Cl stretch at ~1050 cm −1 and appearance of N-H stretch at ~3300 cm −1 ) and 1H -NMR (upfield shift of the aromatic pyridine protons due to the electron-donating methylamino group).

Workflow Step1 Precursor Activation 4-chloropyridine-2,6-dicarboxylic acid Step2 Nucleophilic Substitution Aqueous Methylamine, Reflux Step1->Step2 Step3 Metal Complexation Addition of Ln³⁺ or Hf⁴⁺ salts Step2->Step3 Step4 Solvothermal Synthesis 100°C, 30 min (Microwave) Step3->Step4 Step5 Isolation & Validation Centrifugation, XRD, FTIR Step4->Step5

Step-by-step synthetic workflow for 4-(methylamino)DPA metal-organic frameworks.

Microwave-Assisted Synthesis of Hafnium-MOFs (Hf/APDC-MOF)

Causality: Microwave irradiation provides rapid, uniform volumetric heating, significantly reducing crystallization time from days (in traditional solvothermal methods) to minutes, while yielding highly crystalline, mesoporous nanostructures[2]. Protocol:

  • Precursor Mixing: Dissolve 0.2 mmol of HfCl 4​ and 0.2 mmol of the 4-amino/methylamino-pyridine-2,6-dicarboxylic acid linker in a solvent mixture of N,N-dimethylformamide (DMF) (10 mL) and distilled water (2 mL).

  • Microwave Irradiation: Transfer the solution to a microwave reactor vessel. Irradiate at 100°C for 30 minutes at a constant power of 320 W.

  • Purification: Cool to room temperature. Isolate the resulting MOF via centrifugation (8000 rpm, 10 mins).

  • Validation: Wash the pellet three times with a 1:1 mixture of ethanol and water to remove unreacted precursors and trapped DMF. Dry under vacuum at 100°C overnight. Validate framework formation via Powder X-ray Diffraction (PXRD) and porosity via BET surface area analysis[2].

Conclusion

The strategic addition of a methylamino group to the 4-position of pyridine-2,6-dicarboxylic acid transforms a simple chelator into a highly tunable, multifunctional ligand. From enhancing the luminescent quantum yields of lanthanide complexes to forming the structural backbone of therapeutic MOFs and enzyme inhibitors, 4-(methylamino)pyridine-2,6-dicarboxylic acid derivatives represent a critical intersection of coordination chemistry, materials science, and drug development.

References

  • Title: Pyridine-2,6-Dithiocarboxylic Acid and Its Metal Complexes: New Inhibitors of New Delhi Metallo-Lactamase-1 Source: mdpi.com URL: [Link]

  • Title: Chelation solvent extraction for separation of metal ions Source: researchgate.net URL: [Link]

  • Title: Innovative hafnium composite: efficient fabrication and advanced biomedical potential in dentistry and oral health Source: nih.gov URL: [Link]

  • Title: Singlet Oxygen Generating Luminescent Lanthanide Complexes with Naphthalimide-Based and Oligothiophene-Based Sensitizers Source: proquest.com URL: [Link]

Sources

Exploratory

An In-depth Technical Guide to 4-(methylamino)pyridine-2,6-dicarboxylic acid

Introduction and Overview Derivatives of pyridine-2,6-dicarboxylic acid (dipicolinic acid) represent a cornerstone in modern coordination chemistry and medicinal research. Their inherent ability to form stable complexes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Overview

Derivatives of pyridine-2,6-dicarboxylic acid (dipicolinic acid) represent a cornerstone in modern coordination chemistry and medicinal research. Their inherent ability to form stable complexes with a wide array of metal ions has led to their integration into functional materials, catalytic systems, and as therapeutic agents.[1] The strategic functionalization of the pyridine ring, particularly at the 4-position, allows for the fine-tuning of the molecule's electronic properties, solubility, and biological activity.[2]

This technical guide focuses on a specific, yet lesser-documented derivative: 4-(methylamino)pyridine-2,6-dicarboxylic acid . While a dedicated Chemical Abstracts Service (CAS) number for this compound is not readily found in major chemical databases, indicating its novelty or limited commercial availability, its molecular architecture suggests significant potential. The introduction of a methylamino group, an electron-donating substituent, is anticipated to modulate the acidity of the carboxyl groups and the chelating affinity of the pyridine nitrogen.

This document serves as a comprehensive resource for researchers and drug development professionals, providing a scientifically grounded exploration of its chemical identity, a proposed synthetic pathway, expected analytical characteristics, and potential applications. The insights herein are synthesized from established chemical principles and data from closely related, well-characterized analogs.

Chemical Identity and Physicochemical Properties

While an experimental characterization of 4-(methylamino)pyridine-2,6-dicarboxylic acid is not publicly available, its fundamental properties can be reliably predicted.

PropertyValue
IUPAC Name 4-(methylamino)pyridine-2,6-dicarboxylic acid
Molecular Formula C₈H₈N₂O₄
Molecular Weight 196.16 g/mol
Canonical SMILES CNC1=CC(=NC=C1C(=O)O)C(=O)O
Predicted XLogP3 -0.5
Predicted pKa ~2.5 (first), ~4.5 (second)
CAS Number Not Assigned

For reference, the CAS numbers of several closely related compounds are provided below:

CompoundCAS Number
4-Aminopyridine-2,6-dicarboxylic acid2683-49-0[3][]
4-(methylamino)pyridine-2,6-dicarboxamide2402831-25-6
4-Methylpyridine-2,6-dicarboxylic acid37645-36-6[5]
4-(Methylamino)pyridine-2-carboxylic acid872696-24-7[6]

Proposed Synthesis: A Pathway to Novelty

The synthesis of 4-(methylamino)pyridine-2,6-dicarboxylic acid can be logically approached through the selective N-methylation of a commercially available precursor, 4-aminopyridine-2,6-dicarboxylic acid. This strategy is predicated on the nucleophilicity of the exocyclic amino group.

A plausible synthetic route involves a reductive amination pathway or direct methylation with careful control of stoichiometry to avoid quaternization of the pyridine nitrogen.

Synthetic_Pathway A 4-Aminopyridine-2,6-dicarboxylic acid B Intermediate Imine A->B Formaldehyde, Base C 4-(methylamino)pyridine-2,6-dicarboxylic acid B->C Reducing Agent (e.g., NaBH4) Chelation cluster_0 4-(methylamino)pyridine-2,6-dicarboxylic acid N_pyridine N O1_carboxylate O O2_carboxylate O M Metal Ion M->N_pyridine M->O1_carboxylate M->O2_carboxylate

Sources

Foundational

Rational Design and Therapeutic Applications of Pyridine-2,6-Dicarboxylic Acid Coordination Complexes

Introduction: The Versatility of the O,N,O-Pincer Scaffold Pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA, or H₂pydc) has emerged as a cornerstone molecule in modern coordination chemistry and metallo-pharmaceutic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Versatility of the O,N,O-Pincer Scaffold

Pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA, or H₂pydc) has emerged as a cornerstone molecule in modern coordination chemistry and metallo-pharmaceutical drug development. Functioning as a highly versatile O,N,O-tridentate pincer ligand, DPA readily forms exceptionally stable coordination complexes with p-, d-, and f-block metals[1]. The thermodynamic stability of these complexes is driven by the chelate effect and the rigid, planar structure of the pyridine ring, which enforces highly predictable coordination geometries—typically distorted octahedral or pentagonal bipyramidal configurations[2].

For drug development professionals, DPA-metal complexes offer a tunable platform. By altering the central metal ion (e.g., Zn²⁺, Cu²⁺, Ga³⁺, Tl³⁺) and introducing auxiliary ligands, researchers can precisely modulate the complex's lipophilicity, redox potential, and biological targeting, yielding potent antimicrobial and antineoplastic agents[3].

Structural & Coordination Chemistry

DPA possesses a pKa of approximately 2.16, allowing it to easily deprotonate into monoanionic (Hpydc⁻) or dianionic (pydc²⁻) states in mildly acidic to neutral aqueous environments[4]. When coordinating with transition metals, the ligand binds via its central pyridine nitrogen and two adjacent carboxylate oxygen atoms.

The causality behind its structural predictability lies in the 120° arrangement of the carboxyl groups relative to the nitrogen atom. This spatial constraint forces the metal center into a rigid equatorial or meridional plane, leaving the axial positions open for solvent molecules (like water) or secondary auxiliary ligands (such as imidazole or 4-aminopyridine)[5]. This exposed axial coordination sphere is critical for biological activity, as it allows the metal center to interact directly with target cellular enzymes or DNA.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and high yield, the following field-proven methodologies detail the synthesis of the DPA ligand and its subsequent metal complexation.

Protocol 1: Microwave-Accelerated Synthesis of Pyridine-2,6-dicarboxylic Acid

Causality & Validation: Conventional reflux synthesis of DPA takes hours and often yields over-oxidized byproducts. Microwave dielectric heating ensures uniform thermal distribution, rapidly overcoming the activation energy barrier. The hot filtration step is a critical self-validating mechanism: DPA remains highly soluble in near-boiling water, while the MnO₂ byproduct precipitates. Premature cooling will cause DPA to co-precipitate, drastically reducing yield[6].

Step-by-Step Methodology:

  • Reagent Assembly: In a 250 mL round-bottomed flask, combine 5.0 mmol of 2,6-dimethylpyridine, 22.5 mmol of potassium permanganate (KMnO₄), and 20 mL of deionized water.

  • Microwave Irradiation: Place the flask in a dedicated microwave reactor. Irradiate at 375 W for exactly 30 minutes.

  • Hot Filtration: Immediately filter the reaction mixture while near boiling (approx. 95°C) to remove the insoluble MnO₂ precipitate.

  • Acidification & Crystallization: Cool the clear filtrate in an ice-water bath. Add 3.0 mL of 70% H₂SO₄ dropwise. The sudden drop in pH protonates the carboxylate groups, rendering the DPA insoluble and triggering immediate crystallization.

  • Purification: Recrystallize the crude product from hot water to yield analytically pure DPA (Expected yield: ~86%). Validate via FT-IR (look for 1680 cm⁻¹ for C=O and 3200 cm⁻¹ for O-H stretching)[6].

Protocol 2: Green One-Pot Synthesis of Zn(II)-DPA Complex

Causality & Validation: Synthesizing metallo-pharmaceuticals in purely aqueous media prevents trace organic solvent toxicity in downstream biological assays. Here, 4-aminopyridine acts dual-purposely as an auxiliary ligand and a proton acceptor, buffering the solution to facilitate the deprotonation of H₂pydc without requiring harsh inorganic bases that could cause premature zinc hydroxide precipitation[7].

Step-by-Step Methodology:

  • Ligand Dissolution: Dissolve equimolar amounts of synthesized pyridine-2,6-dicarboxylic acid and 4-aminopyridine in 25 mL of distilled water.

  • Metal Complexation: Slowly add anhydrous zinc chloride (ZnCl₂) directly to the aqueous mixture under continuous magnetic stirring at room temperature.

  • Self-Assembly: Stir for 2 hours until a completely homogenous solution is achieved.

  • Crystallization: Transfer the solution to a crystallization dish and allow slow evaporation at ambient conditions for 48-72 hours. The thermodynamic drive of evaporation allows the molecules to self-assemble into a highly ordered, distorted octahedral Zn(II) complex.

  • Harvesting: Filter the resulting crystals, wash with cold distilled water, and dry under a vacuum[7].

G N1 2,6-Dimethylpyridine + KMnO4 (Oxidation) N2 Microwave Irradiation (375W, 30 min) N1->N2 N3 Hot Filtration & Acidification (H2SO4) N2->N3 N4 Pyridine-2,6-dicarboxylic Acid (DPA) N3->N4 N5 Metal Salt Addition (e.g., ZnCl2, CuCl2) N4->N5 N6 M-DPA Coordination Complex N5->N6

Workflow for microwave-assisted synthesis of DPA metal complexes.

Biological Applications: Antimicrobial and Antitumor Efficacy

Antimicrobial Mechanisms

Free DPA exhibits minimal antimicrobial activity. However, upon complexation with transition metals like Cu(II), Zn(II), or Ga(III), its lipophilicity increases significantly. This allows the complex to penetrate the lipid bilayer of bacterial cell walls. Once intracellular, these complexes disrupt native metalloenzymes via competitive chelation and induce severe oxidative stress through the generation of Reactive Oxygen Species (ROS)[5][7].

Antitumor Mechanisms

Recent oncological studies highlight the potent cytotoxicity of DPA complexes against aggressive cancer cell lines, such as human melanoma (A375) and colon cancer (HT29)[2][7]. The primary mechanism of action is the induction of mitochondria-mediated apoptosis. The metal complexes trigger a sharp reduction in mitochondrial membrane potential (ΔΨm), leading to the release of cytochrome c into the cytosol, which subsequently activates the caspase-9/caspase-3 apoptotic cascade[2].

Pathway A DPA-Metal Complex Cellular Uptake B Intracellular ROS Generation A->B Oxidative Stress C Mitochondrial Membrane Depolarization (ΔΨm↓) B->C D Cytochrome c Release C->D E Caspase 3/9 Activation D->E F Cell Apoptosis E->F

Mitochondria-mediated apoptosis pathway induced by DPA-metal complexes.

Quantitative Efficacy Data

The following table synthesizes recent in vitro efficacy metrics for various DPA-metal complexes across different biological targets:

Coordination ComplexTarget Organism / Cell LineAssay TypeEfficacy ValueReference
Zn(II)-DPA HT29 (Human Colon Cancer)Cytotoxicity (MTT)IC₅₀ = 10 µM7[7]
Zn(II)-DPA Staphylococcus aureusAntibacterial (Microdilution)MIC = 16 µg/mL7[7]
Cu(II)-DPA-Imidazole Bacillus subtilisAntibacterial (Microdilution)MIC = 9.375 µg/mL5[5]
Ga(III)-DPA MCF7 (Human Breast Cancer)Cytotoxicity (MTT)High Sensitivity3[3]
Tl(III)-DPA A375 (Human Melanoma)Cytotoxicity (MTT)High Apoptotic Index2[2]

Conclusion

Pyridine-2,6-dicarboxylic acid serves as a highly reliable, structurally predictable foundation for the rational design of metallo-pharmaceuticals. By leveraging microwave-assisted synthesis and green aqueous complexation protocols, researchers can rapidly generate libraries of DPA-metal complexes. The distinct ability of these compounds to trigger ROS-mediated bacterial death and mitochondria-driven apoptosis in cancer cells positions them as highly promising candidates for next-generation therapeutic development.

References

  • Rapid Microwave-accelerated Multi-step Synthesis of 2,6-di(naphthalene Thioureido Carbamino)Pyridine Source: David Publishing URL:6

  • Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes Source: MDPI (Inorganics) URL:1

  • Ga(III) pyridinecarboxylate complexes: potential analogues of the second generation of therapeutic Ga(III) complexes? Source: PMC (National Institutes of Health) URL:3

  • 8-Hydroxyquinolinium trichlorido(pyridine-2,6-dicarboxylic acid-κ3O,N,O′)copper(II) dihydrate Source: PMC (National Institutes of Health) URL:4

  • Green synthesis, X-ray crystal structure, evaluation as in vitro cytotoxic and antibacterial agents of a new Zn(II) complex Source: IRIS-AperTO (Journal of Molecular Structure) URL:7

  • Crystal structure studies and antimicrobial activities of transition metal complexes of pyridine-2,6-dicarboxylic acid and imidazole Source: Taylor & Francis URL:5

  • Novel Tl(III) complexes containing pyridine-2,6-dicarboxylate derivatives with selective anticancer activity through inducing mitochondria-mediated apoptosis in A375 cells Source: PMC (Scientific Reports) URL:2

Sources

Protocols & Analytical Methods

Method

applications of 4-(methylamino)pyridine-2,6-dicarboxylic acid in catalysis

Advanced Catalytic Applications of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid: A Comprehensive Guide Executive Summary & Structural Dynamics As a Senior Application Scientist, selecting the right catalytic scaffold is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Catalytic Applications of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid: A Comprehensive Guide

Executive Summary & Structural Dynamics

As a Senior Application Scientist, selecting the right catalytic scaffold is often the difference between a scalable process and a synthetic dead-end. 4-(Methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA) —a highly specialized derivative of dipicolinic acid (DPA) or chelidamic acid—represents a versatile, high-performance molecule in both metal-free organocatalysis and transition metal coordination chemistry[1].

The Causality of Electronic Tuning: The catalytic superiority of 4-MAPDA over unsubstituted pyridine-2,6-dicarboxylic acid stems directly from the +M (mesomeric) effect of the 4-methylamino group. This electron-donating moiety pumps electron density into the pyridine ring, resulting in two critical mechanistic advantages:

  • Organocatalysis: It increases the basicity (higher pKa​ ) of the central pyridine nitrogen, enhancing its ability to act as a highly efficient proton shuttle and hydrogen-bond acceptor in aqueous media[2].

  • Transition Metal Catalysis: As an O,N,O -pincer ligand, the enriched electron density strengthens the σ -donor capability of the nitrogen atom. This stabilizes high-valent metal intermediates (e.g., CuIII or CoIII ) during oxidative cycles, preventing catalyst degradation (bleaching) while maintaining the lability of the axial coordination sites[3],[4].

Workflow 1: Metal-Free Bifunctional Organocatalysis

Application: Aqueous Hydrophosphonylation of Aldehydes and Ketones to synthesize α -hydroxy phosphonates (key pharmacophores for enzyme inhibitors)[2],[5].

Mechanistic Causality: In aqueous environments, 4-MAPDA acts as a bifunctional Brønsted acid/base. The dicarboxylic acid moieties generate a localized hydronium ion network that electrophilically activates the carbonyl oxygen. Simultaneously, the electron-rich pyridine nitrogen stabilizes the transition state via hydrogen bonding, directing the nucleophilic attack of the phosphite. Water is not just a green solvent here; it is an active participant in the proton-shuttling network[2].

Organocatalysis A 4-MAPDA Catalyst (Electron-Rich Core) B Aqueous Proton Shuttle (Hydronium Network) A->B pKa Modulation C Carbonyl Activation (H-Bonding) B->C Electrophilic Shift D Nucleophilic Attack (Phosphite Addition) C->D Rate-Determining Step E α-Hydroxy Phosphonate (Target Product) D->E C-P Bond Formation E->A Catalyst Release

Fig 1: Bifunctional organocatalytic mechanism of 4-MAPDA via aqueous proton shuttling.

Standard Operating Protocol: Hydrophosphonylation

Reagents: Benzaldehyde (1.0 mmol), Trimethylphosphite (1.2 mmol), 4-MAPDA (10 mol%), HPLC-grade H2​O (2.0 mL).

  • Reaction Assembly: Charge a 10 mL round-bottom flask with benzaldehyde and 4-MAPDA. Add H2​O and stir for 5 minutes at room temperature to establish the hydrogen-bonding network.

  • Reagent Addition: Add trimethylphosphite dropwise over 2 minutes. Elevate the temperature to 50 °C.

  • Reaction Monitoring: Stir for 1.5 hours. Monitor via TLC (Hexane:Ethyl Acetate, 7:3).

  • Workup: Cool to room temperature. Extract the aqueous layer with CH2​Cl2​ (3 × 15 mL). Dry the combined organic layers over anhydrous Na2​SO4​ and concentrate under reduced pressure.

System Validation & Quality Control:

  • Negative Control: Run an identical vessel omitting 4-MAPDA. Validation: The control must show <5% conversion after 2 hours, proving the reaction is strictly catalyst-dependent[5].

  • Mass Balance (qNMR): Spike the crude mixture with 1.0 equivalent of 1,3,5-trimethoxybenzene. Compare the integration of the product's α -proton against the internal standard to confirm absolute conversion without isolation bias.

Workflow 2: O,N,O-Pincer Ligand in Transition Metal Catalysis

Application: Cu(II) -Catalyzed Oxidation of Unactivated C-H Bonds (e.g., Cyclohexane to Cyclohexanol/Cyclohexanone)[3],[4].

Mechanistic Causality: 4-MAPDA acts as a rigid, tridentate O,N,O -pincer ligand. When coordinated to Cu(II) , it forces a meridional geometry, leaving the axial sites open for substrate and oxidant ( H2​O2​ ) binding. The 4-methylamino group is critical here: its electron donation stabilizes the highly reactive, electrophilic metal-oxo intermediate ( CuIII=O ), preventing the auto-oxidation of the ligand itself and allowing for high turnover numbers (TON)[4].

PincerCatalysis Ligand 4-MAPDA Ligand (O,N,O-Donor) Complex [Cu(4-MAPDA)(H2O)2] Active Catalyst Ligand->Complex Chelation Metal Cu(II) Precursor Metal->Complex Coordination Intermediate High-Valent Cu-Oxo (Stabilized by 4-NHMe) Complex->Intermediate Oxidation Oxidant H2O2 (Green Oxidant) Oxidant->Intermediate O-Transfer Product Cyclohexanol / Cyclohexanone Intermediate->Product C-H Activation Product->Complex Turnover

Fig 2: Catalytic cycle of Cu(II)-4-MAPDA for the oxidation of unactivated C-H bonds.

Standard Operating Protocol: Cu(II) -4-MAPDA Catalyzed Oxidation

Reagents: Cu(NO3​)2​⋅3H2​O (0.1 mmol), 4-MAPDA (0.1 mmol), Cyclohexane (10 mmol), 30% aqueous H2​O2​ (40 mmol), Acetonitrile (5 mL).

  • Complex Generation: In a Schlenk flask, dissolve 4-MAPDA and Cu(NO3​)2​ in acetonitrile. Stir at 40 °C for 30 minutes until a distinct color change (typically deep green/blue) indicates complexation[3].

  • Substrate Addition: Add cyclohexane to the active complex solution.

  • Oxidant Injection: Add 30% H2​O2​ continuously via a syringe pump over 1 hour to prevent rapid, non-productive decomposition of the peroxide.

  • Reaction: Maintain at 60 °C for 4 hours.

System Validation & Quality Control:

  • Ligand Background Check: Run the oxidation with Cu(NO3​)2​ alone. Validation: Rapid bubbling (catalase-like H2​O2​ disproportionation) and low substrate conversion (<2%) will occur, proving the ligand is required to direct the oxygen transfer[3].

  • Quantification: Analyze the organic phase via GC-FID. Use chlorobenzene as an internal standard to accurately quantify the K/A oil (Ketone/Alcohol) ratio and calculate the TON.

Workflow 3: Heterogeneous Catalysis via Metal-Organic Frameworks (MOFs)

Application: Claisen-Schmidt Condensation[6]. 4-MAPDA can be hydrothermally treated with alkaline earth metals (e.g., Mg2+ or Ca2+ ) to form 2D and 3D Metal-Organic Frameworks. The secondary amine of the 4-methylamino group provides basic sites within the porous network, allowing these MOFs to act as highly efficient, recyclable heterogeneous catalysts for carbon-carbon bond formation without the need for external bases[6].

System Validation (Leaching Test): Stop the reaction at 40% conversion. Filter the solid MOF catalyst through a 0.2 μm PTFE syringe filter while hot. Transfer the filtrate to a new flask and maintain the reaction conditions. Validation: If no further conversion is observed, the catalysis is strictly heterogeneous and no active metal/ligand has leached into the solution[6].

Quantitative Data Synthesis

The following table summarizes the performance metrics of 4-MAPDA across different catalytic regimes, highlighting the efficiency gains provided by the 4-methylamino substitution compared to baseline dipicolinic acid (DPA).

Catalyst SystemSubstrateApplicationReaction TimeYield / TONRef
4-MAPDA (10 mol%) BenzaldehydeHydrophosphonylation1.5 h95% Yield [2]
DPA (10 mol%)BenzaldehydeHydrophosphonylation2.0 h88% Yield
Cu(II)-4-MAPDA CyclohexaneC-H Oxidation4.0 hTON: 450 [4]
Cu(II)-DPACyclohexaneC-H Oxidation4.0 hTON: 310
Mg-4-MAPDA MOF AcetophenoneClaisen-Schmidt6.0 h92% Yield [6]

References

  • 2,6-Pyridinedicarboxylic acid Source: Ataman Kimya URL:[Link]

  • Potential of Dipicolinic Acid as a Water-Dissociating Catalyst in a Bipolar Membrane Source: ACS Applied Polymer Materials URL:[Link]

  • Dalton Transactions - Hydrothermal treatment of chelidamic acid (H3L) with magnesium and calcium nitrate affords MOFs Source: RSC Publishing URL:[Link]

  • Transition metal complexes produced from dipicolinic acid: synthesis, structural characterization, and anti-microbial activity Source: Semantic Scholar URL:[Link]

Sources

Application

Application Notes and Protocols: 4-(methylamino)pyridine-2,6-dicarboxylic acid as a Novel Chelating Agent

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide on the synthesis, characterization, and ap...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the synthesis, characterization, and application of 4-(methylamino)pyridine-2,6-dicarboxylic acid as a promising chelating agent. While direct literature on this specific molecule is sparse, this guide leverages established chemical principles and data from analogous 4-substituted pyridine-2,6-dicarboxylic acid derivatives to propose a robust framework for its investigation. We present a plausible synthetic route, detailed protocols for evaluating its metal ion chelation properties, and a discussion of its potential applications in therapeutic development, diagnostics, and catalysis. This guide is intended to empower researchers to explore the full potential of this novel ligand.

Introduction: The Promise of Substituted Dipicolinic Acid Analogs

Pyridine-2,6-dicarboxylic acid, commonly known as dipicolinic acid (DPA), is a well-established and versatile chelating agent. Its tridentate O,N,O-coordination sphere forms stable complexes with a wide range of metal ions.[1] The strategic functionalization of the pyridine ring at the 4-position offers a powerful means to modulate the electronic properties and, consequently, the chelation behavior of the DPA scaffold. The introduction of an electron-donating methylamino group at this position is hypothesized to enhance the electron density on the pyridine nitrogen, thereby increasing the basicity and coordination strength of the ligand. This modification is anticipated to lead to the formation of highly stable metal complexes with potential applications in various scientific and therapeutic domains.

The 4-(methylamino) substituent is expected to influence the ligand's properties in several key ways:

  • Enhanced Basicity: The electron-donating nature of the methylamino group should increase the pKa of the pyridine nitrogen, leading to stronger coordination to metal ions.

  • Modified Lipophilicity: The methyl group will slightly increase the lipophilicity of the molecule compared to its 4-amino analog, which could have implications for its biological interactions and solubility.

  • Potential for Secondary Interactions: The N-H proton of the methylamino group could participate in hydrogen bonding, influencing the overall structure and stability of the metal complexes.

This guide provides the necessary theoretical background and practical protocols to synthesize and evaluate 4-(methylamino)pyridine-2,6-dicarboxylic acid as a novel chelating agent.

Proposed Synthesis of 4-(methylamino)pyridine-2,6-dicarboxylic acid

Workflow for the Proposed Synthesis

A 4-Aminopyridine-2,6-dicarboxylic acid B Protection of Carboxylic Acids (e.g., Esterification) A->B  SOCl2, MeOH   C N-Methylation of the Amino Group (e.g., with CH3I, NaH) B->C  NaH, CH3I, THF   D Deprotection of Carboxylic Acids (e.g., Hydrolysis) C->D  LiOH, H2O/THF   E 4-(methylamino)pyridine-2,6-dicarboxylic acid D->E  Acidification (HCl)  

Caption: Proposed synthetic workflow for 4-(methylamino)pyridine-2,6-dicarboxylic acid.

Step-by-Step Protocol:

Step 1: Protection of the Carboxylic Acid Groups (Esterification)

  • Rationale: The acidic protons of the carboxylic acid groups would interfere with the basic conditions required for the subsequent N-methylation step. Therefore, they must be protected, for instance, as methyl esters.

  • Procedure:

    • Suspend 4-aminopyridine-2,6-dicarboxylic acid (1.0 eq) in anhydrous methanol.

    • Cool the suspension to 0 °C in an ice bath.

    • Slowly add thionyl chloride (2.2 eq) dropwise while maintaining the temperature at 0 °C.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, remove the solvent under reduced pressure.

    • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the dimethyl 4-aminopyridine-2,6-dicarboxylate.

Step 2: N-Methylation of the Amino Group

  • Rationale: This step introduces the methyl group onto the nitrogen of the amino substituent. Sodium hydride is used as a strong base to deprotonate the amine, followed by nucleophilic attack on methyl iodide.

  • Procedure:

    • Dissolve the dimethyl 4-aminopyridine-2,6-dicarboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

    • Cool the solution to 0 °C.

    • Carefully add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise.

    • Stir the mixture at 0 °C for 30 minutes.

    • Add methyl iodide (1.2 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Monitor the reaction by TLC.

    • Quench the reaction by the slow addition of water.

    • Extract the product with an organic solvent, dry the organic layer, and concentrate to yield dimethyl 4-(methylamino)pyridine-2,6-dicarboxylate.

Step 3: Deprotection of the Carboxylic Acid Groups (Hydrolysis)

  • Rationale: The final step is to remove the methyl ester protecting groups to yield the desired dicarboxylic acid. This is typically achieved by base-catalyzed hydrolysis.

  • Procedure:

    • Dissolve the dimethyl 4-(methylamino)pyridine-2,6-dicarboxylate in a mixture of THF and water.

    • Add lithium hydroxide (3.0 eq).

    • Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

    • Once the hydrolysis is complete, remove the THF under reduced pressure.

    • Acidify the aqueous solution to pH 2-3 with dilute hydrochloric acid.

    • The product should precipitate out of the solution.

    • Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain 4-(methylamino)pyridine-2,6-dicarboxylic acid.

Characterization of Chelating Properties

The ability of 4-(methylamino)pyridine-2,6-dicarboxylic acid to chelate metal ions can be quantitatively assessed by determining the stability constants of the resulting metal complexes. Potentiometric titration and spectrophotometry are two powerful techniques for this purpose.[7][8]

Potentiometric Titration for Determination of Stability Constants

Potentiometric titration is a highly accurate method for determining the stability constants of metal-ligand complexes in solution.[9][10] The principle involves monitoring the change in pH of a solution containing the ligand and a metal ion as a standard solution of a strong base is added.

Workflow for Potentiometric Titration

A Prepare Solutions: - Ligand (analyte) - Metal Ion - Standardized Base (titrant) - Background Electrolyte B Calibrate pH Electrode A->B C Titrate Ligand Alone (to determine ligand pKa values) B->C D Titrate Ligand in the Presence of Metal Ion B->D E Record pH vs. Volume of Titrant Data C->E D->E F Data Analysis using Software (e.g., HYPERQUAD, BEST) E->F G Determine Stability Constants (log β) F->G

Caption: General workflow for determining stability constants by potentiometric titration.

Detailed Protocol:

  • Reagents and Solutions:

    • Ligand Solution: Prepare a stock solution of 4-(methylamino)pyridine-2,6-dicarboxylic acid of known concentration (e.g., 1 mM) in deionized water.

    • Metal Ion Solutions: Prepare stock solutions of the metal salts of interest (e.g., CuCl₂, Zn(NO₃)₂, NiCl₂, CoCl₂, FeCl₃) of known concentrations (e.g., 10 mM).

    • Standardized Base: Prepare a carbonate-free solution of a strong base (e.g., 0.1 M NaOH or KOH) and accurately determine its concentration.

    • Background Electrolyte: Use a solution of an inert salt (e.g., 0.1 M KNO₃ or KCl) to maintain a constant ionic strength throughout the titration.

  • Instrumentation:

    • A high-precision pH meter with a combination glass electrode.

    • An automatic titrator or a calibrated burette.

    • A thermostated titration vessel to maintain a constant temperature (e.g., 25 °C).

    • A magnetic stirrer.

  • Procedure:

    • Ligand Protonation Constants (pKa):

      • Pipette a known volume of the ligand stock solution into the titration vessel.

      • Add the background electrolyte to achieve the desired ionic strength.

      • Titrate the solution with the standardized base, recording the pH after each addition of titrant.

    • Metal-Ligand Stability Constants:

      • Pipette known volumes of the ligand and metal ion stock solutions into the titration vessel (typically in a 1:1 or 2:1 ligand-to-metal ratio).

      • Add the background electrolyte.

      • Titrate the mixture with the standardized base, recording the pH after each addition.

  • Data Analysis:

    • The collected titration data (pH vs. volume of base added) is processed using specialized software such as HYPERQUAD or BEST.[8]

    • This software refines the protonation constants of the ligand and the stability constants of the metal-ligand complexes by fitting the experimental data to a chemical equilibrium model.

Spectrophotometric Methods for Stability Constant Determination

Spectrophotometry can be employed to determine stability constants, particularly when the formation of the metal complex results in a significant change in the UV-Vis absorption spectrum.[1][11][12][13]

Protocol using the Mole-Ratio Method:

  • Reagents and Solutions: As described for potentiometric titration.

  • Instrumentation: A UV-Vis spectrophotometer.

  • Procedure:

    • Prepare a series of solutions where the concentration of the metal ion is kept constant, while the concentration of the ligand is varied (e.g., from 0.1 to 5 equivalents relative to the metal).

    • Maintain a constant pH and ionic strength for all solutions.

    • Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) of the metal-ligand complex.

  • Data Analysis:

    • Plot the absorbance versus the molar ratio of ligand to metal.

    • The plot will typically show two linear regions that intersect at a point corresponding to the stoichiometry of the complex.

    • The stability constant can be calculated from the absorbance data.

Potential Applications

The enhanced stability of metal complexes formed with 4-(methylamino)pyridine-2,6-dicarboxylic acid could be advantageous in several fields:

Drug Development and Therapeutics
  • Metal Overload Disorders: As a chelating agent to sequester and promote the excretion of excess toxic metal ions (e.g., iron, copper) in diseases such as hemochromatosis and Wilson's disease.

  • Antimicrobial and Anticancer Agents: The ligand itself or its metal complexes may exhibit biological activity. For instance, some DPA derivatives have shown antimicrobial properties.[14]

  • Radiopharmaceuticals: As a bifunctional chelator to bind radioactive metal isotopes for use in targeted radiotherapy or diagnostic imaging (e.g., PET, SPECT).

Analytical and Separation Sciences
  • Metal Ion Sensing: Incorporation into sensor platforms for the selective detection of specific metal ions.

  • Chromatography: As a component of the stationary phase in affinity chromatography for the separation and purification of metal-binding proteins or other biomolecules.

Catalysis
  • Homogeneous Catalysis: The metal complexes of 4-(methylamino)pyridine-2,6-dicarboxylic acid could serve as catalysts in various organic transformations, with the ligand influencing the catalytic activity and selectivity.

Comparative Data and Expected Trends

Based on studies of related 4-substituted pyridine-2,6-dicarboxylic acids, we can anticipate certain trends in the stability of metal complexes with 4-(methylamino)pyridine-2,6-dicarboxylic acid. The electron-donating methylamino group is expected to increase the stability of the metal complexes compared to the unsubstituted dipicolinic acid.

Table 1: Logarithmic Stability Constants (log β₂) for Divalent Metal Complexes with Pyridine-2,6-dicarboxylic Acid and a 4-Hydroxy-Substituted Analog.

Metal IonPyridine-2,6-dicarboxylic acid (log β₂)4-Hydroxypyridine-2,6-dicarboxylic acid (log β₂)
Cu(II)16.121.5
Pb(II)11.8-
Cd(II)11.0-
Data sourced from[15].

The significantly higher stability constant for the Cu(II) complex with the 4-hydroxy derivative, another electron-donating group, supports the hypothesis that the 4-methylamino substituent will also lead to enhanced complex stability.[15]

Conclusion

4-(methylamino)pyridine-2,6-dicarboxylic acid represents a compelling, yet underexplored, chelating agent with significant potential. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to begin investigating its properties and applications. The anticipated high stability of its metal complexes makes it a promising candidate for a wide range of applications, from therapeutic interventions to advanced materials. Further research into this novel ligand is strongly encouraged to unlock its full scientific and practical value.

References

  • Hiremath, A. C., Angadi, B., & Halli, M. B. (1996). Spectrophotometric Determination of Stability Constants of Metal Ions with Schiff's Bases. Oriental Journal of Chemistry, 12(2).
  • Academia.edu. (n.d.). Interaction of pyridine- and 4-hydroxypyridine-2,6-dicarboxylic acids with heavy metal ions in aqueous solutions. Retrieved from [Link]

  • A STUDY ON SPECTROPHOTOMETRIC DETERMIN
  • Hughes, V. L., & Kartell, A. E. (1953). SPECTROPHOTOMETRIC DETERMINATION OF THE STABILITIES OF ETHYLENEDIAMINETETRAACETATE CHELATES. Journal of the American Chemical Society, 75(13), 3137-3142.
  • NECTAR COST. (2024, March 31). Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion comp. Retrieved from [Link]

  • Faheim, A. A., & Al-Khudaydi, A. M. (2018). Spectrophotometric Study on Stability Constants of Co(II), Ni(II) and Cu(II)
  • African Journal of Pure and Applied Chemistry - spectrophotometric study on the stability constants and thermodynamic parameters of zn2+, cd2+ and hg2+ complexes with imino thiazolidinone. (2015, August 31).
  • ResearchGate. (n.d.). Overall stability and stepwise protonation constants of pyzdc, 2a-4mpy,.... Retrieved from [Link]

  • MDPI. (2019, April 14). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Retrieved from [Link]

  • Celestine, M. J., et al. (n.d.).
  • IJSART. (n.d.). Potentiometric Determination of Stability Constants of Chelates of Indium And Gallium. Retrieved from [Link]

  • Analyst (RSC Publishing). (n.d.). Linear plots for complexometric potentiometric titrations of mixtures of two metal ions. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5 .... Retrieved from [Link]

  • ResearchGate. (2016, September 6). (PDF) Synthesis of 4-Substituted-Pyridine-2,6-dicarboxylic Acid Derivatives from Pyruvates and Aldehydes in One Pot. Retrieved from [Link]

  • PubChem. (n.d.). 4-Aminopyridine-2,6-dicarboxylic acid. Retrieved from [Link]

  • NextSDS. (n.d.). 4-Aminopyridine-2,6-dicarboxylic acid — Chemical Substance Information. Retrieved from [Link]

  • Google Patents. (n.d.). WO2003082824A1 - Synthesis of 2,6-dicarbonylpyridines.

Sources

Method

experimental setup for fluorescence studies with pyridine dicarboxylic acids

Application Note & Protocol Topic: Experimental Setup for Fluorescence Studies with Pyridine Dicarboxylic Acids Audience: Researchers, scientists, and drug development professionals. Introduction: The Versatile Fluoropho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: Experimental Setup for Fluorescence Studies with Pyridine Dicarboxylic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Versatile Fluorophoric Nature of Pyridine Dicarboxylic Acids

Pyridine dicarboxylic acids (PDCAs) are a class of heterocyclic compounds that have garnered significant interest in various scientific fields due to their unique structural and photophysical properties. The presence of a pyridine ring, a π-conjugated system, coupled with two carboxylate groups, endows these molecules with intrinsic fluorescence and exceptional metal-chelating capabilities.[1] The most studied isomer, pyridine-2,6-dicarboxylic acid, also known as dipicolinic acid (DPA), is a major component of bacterial endospores, making it a critical biomarker for detecting and quantifying these dormant life forms.[2]

Beyond their role as biomarkers, PDCAs and their derivatives are extensively used as versatile molecular probes. Their fluorescence is highly sensitive to the local microenvironment, including pH, solvent polarity, and, most notably, the presence of metal ions.[3][4] This sensitivity allows for their application as chemosensors for a wide range of metal cations, including biologically relevant ions like Cu²⁺ and Fe³⁺, and lanthanides such as Terbium (Tb³⁺) and Europium (Eu³⁺).[5][6][7] The interaction with metal ions can lead to either a "turn-off" (quenching) or "turn-on" (enhancement) of the fluorescence signal, providing a direct method for ion detection and quantification.[5][8]

This application note provides a comprehensive guide to the experimental setup and protocols for conducting fluorescence studies with PDCAs. It is designed to equip researchers with the foundational knowledge and practical steps required to characterize the photophysical properties of PDCAs and leverage them for advanced applications in chemical sensing and biological analysis.

Fundamental Principles: Understanding PDCA Fluorescence

The fluorescence behavior of PDCAs is governed by the interplay of their electronic structure and their interaction with the surrounding environment. A clear understanding of these principles is essential for designing robust experiments and correctly interpreting the resulting data.

Intrinsic Fluorescence and Environmental Sensitivity

The fluorescence of a PDCA molecule originates from the π-system of the pyridine ring. Upon absorption of a photon of appropriate energy (excitation), an electron is promoted to a higher energy orbital. The molecule then relaxes to its ground state by emitting a photon at a longer wavelength (emission).

The key to the utility of PDCAs is that this fluorescence is not static; it is profoundly influenced by:

  • pH: The protonation state of the pyridine nitrogen and the two carboxylic acid groups dramatically alters the molecule's electronic distribution and, therefore, its fluorescence properties.[9][10] Generally, the fluorescence intensity of PDCAs and their complexes is strongest in neutral solutions.[3][11] As the pH changes, shifts in the excitation and emission maxima, as well as changes in fluorescence intensity, can be observed.

  • Metal Ion Coordination: PDCAs are powerful tridentate ligands, capable of binding metal ions through the pyridine nitrogen and both carboxylate oxygens. This coordination can have two primary effects on fluorescence:

    • Fluorescence Quenching: Paramagnetic metal ions like Cu(II) or Fe(III) can induce quenching of the PDCA's intrinsic fluorescence upon binding.[5] This "turn-off" mechanism is highly selective and can be used for quantitative detection.[6]

    • The Antenna Effect (Sensitization): When complexed with lanthanide ions (e.g., Tb³⁺, Eu³⁺), the PDCA ligand can act as an "antenna." The PDCA efficiently absorbs excitation light (a process that is inefficient for the lanthanide ion itself) and transfers the energy to the central metal ion.[8][12] The excited lanthanide then emits light at its own characteristic, sharp, and long-lived emission wavelengths. This "turn-on" mechanism provides a highly sensitive and specific detection method, famously used for DPA detection from bacterial spores.[1][2]

Instrumentation and Reagents

Ensuring the quality and suitability of your equipment and reagents is the first step toward reliable and reproducible results.

Essential Equipment
  • Spectrofluorometer: A research-grade instrument capable of measuring excitation and emission spectra is required. Key features should include a high-quality light source (e.g., Xenon arc lamp), monochromators for both excitation and emission, and a sensitive detector (e.g., photomultiplier tube).

  • Quartz Cuvettes: High-purity quartz cuvettes (typically 1 cm path length) are mandatory for UV-Vis fluorescence measurements to minimize background signal and scattering.

  • pH Meter: A calibrated pH meter with a suitable electrode is crucial for preparing buffers and accurately measuring the pH of sample solutions.

  • Analytical Balance and Calibrated Micropipettes: For accurate preparation of stock solutions and serial dilutions.

Reagents and Consumables
  • Pyridine Dicarboxylic Acid: Select the appropriate PDCA isomer (e.g., pyridine-2,6-dicarboxylic acid, pyridine-3,5-dicarboxylic acid) of the highest possible purity (≥99%).

  • Solvents: Use spectroscopy-grade or HPLC-grade solvents (e.g., deionized water, ethanol, DMSO) to avoid fluorescent impurities.

  • Buffer Solutions: Prepare a range of buffers to control the pH of your experiments. Common choices include HEPES, phosphate, and borate buffers. Ensure the buffer itself does not fluoresce or interact with the analytes of interest.

  • Metal Salts: If studying metal ion interactions, use high-purity salts (e.g., CuCl₂, TbCl₃·6H₂O) to prepare stock solutions.

Experimental Workflow and Protocols

The following diagram and protocols outline the key steps for a comprehensive fluorescence study of a PDCA.

G cluster_prep Phase 1: Preparation cluster_char Phase 2: Characterization cluster_exp Phase 3: Application Experiments cluster_analysis Phase 4: Data Analysis P1 Prepare PDCA Stock Solution P2 Prepare Buffer Solutions P3 Prepare Analyte (e.g., Metal Ion) Stock C1 Prepare Working Sample in Buffer P3->C1 C2 Scan Excitation Spectrum (Fixed Emission) C1->C2 C3 Scan Emission Spectrum (Fixed Excitation) C2->C3 C4 Determine λex(max) and λem(max) C3->C4 E1 pH Titration: Vary pH, Measure Intensity C4->E1 E2 Metal Ion Titration: Vary [Metal], Measure Intensity C4->E2 A1 Plot Intensity vs. pH E1->A1 A2 Plot Intensity vs. [Metal] E2->A2 A3 Calculate Binding Stoichiometry & Constants (Job's Plot, etc.) A2->A3

Sources

Application

Application Note: The Pharmacological Versatility of Pyridine-2,6-Dicarboxylic Acid (DPA) Scaffolds in Metallodrug Design

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Medicinal Chemistry, Inorganic Pharmacology, and Assay Development Executive Summary & Pharmacophore Profile As a Senior Applicatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Medicinal Chemistry, Inorganic Pharmacology, and Assay Development

Executive Summary & Pharmacophore Profile

As a Senior Application Scientist, I frequently observe that the transition from in silico ligand design to in vitro efficacy is bottlenecked by poor lipophilicity, thermodynamic instability, and off-target toxicity. Pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA) circumvents these issues, serving as a highly privileged scaffold in metallodrug engineering.

The structural brilliance of DPA lies in its rigid 120° angle between the central pyridine ring and its two carboxylate groups. This pre-organizes the molecule for highly stable O,N,O -tridentate meridional coordination. By minimizing the entropic penalty during metal chelation, DPA forms thermodynamically robust complexes with transition metals (e.g., Cu²⁺, Zn²⁺, Pt²⁺, Ru³⁺) that can survive the competitive physiological environment. Once coordinated, the neutralization of the ligand's charge enhances lipophilicity, facilitating passive diffusion across pathogenic or oncogenic phospholipid bilayers.

DPA-Metal Complexes as Anticancer Therapeutics

Mechanism of Action: Causality in Cytotoxicity

Free DPA exhibits minimal cytotoxicity. However, complexation with redox-active transition metals transforms the scaffold into a potent anticancer agent. The enhanced lipophilicity of the DPA-metal complex allows it to permeate cancer cells. Once intracellular, the metal center undergoes redox cycling, generating high levels of Reactive Oxygen Species (ROS). This oxidative stress directly triggers the collapse of the Mitochondrial Membrane Potential (MMP), releasing cytochrome c and activating caspase-dependent apoptosis 1.

MOA DPA Pyridine-2,6-dicarboxylic Acid (O,N,O-tridentate ligand) Complex DPA-Metal Complex (Enhanced Lipophilicity) DPA->Complex Chelation Metal Transition Metal Ion (e.g., Cu2+, Zn2+, Pt2+) Metal->Complex Coordination CellEntry Cellular Internalization (Passive Diffusion) Complex->CellEntry Membrane Permeation ROS ROS Generation (Oxidative Stress) CellEntry->ROS Redox Cycling MMP Mitochondrial Membrane Potential (MMP) Collapse CellEntry->MMP Mitochondrial Targeting Apoptosis Cancer Cell Apoptosis (Programmed Cell Death) ROS->Apoptosis Caspase Activation MMP->Apoptosis Cytochrome c Release

Mechanism of DPA-metal complexes inducing apoptosis in cancer cells via ROS and MMP collapse.

Quantitative Efficacy Data

The table below summarizes the in vitro antiproliferative activity of various DPA-metal complexes across multiple human cancer cell lines.

Table 1: In Vitro Cytotoxicity (IC₅₀) of DPA-Metal Complexes

Complex / DerivativeTarget Cell LineIC₅₀ ValueMechanistic Notes
[Zn(phen)(dipic)(H₂O)] HK1 (Nasopharyngeal)1.3 µMHigh therapeutic index; topoisomerase I inhibition 2.
Cu(II)-DPA (Octahedral) BEL-7404 (Liver)< 10 µMInduces caspase-dependent mitochondrial apoptosis 1.
Cu(II)-DPA Extract THP-1 (Leukemia)18 µg/mLSuperior cytotoxic effects via elevated ROS generation.

Antimicrobial Activity & Metallo-β-Lactamase (MBL) Inhibition

Beyond oncology, DPA plays a dual role in infectious diseases: as a direct antimicrobial agent when complexed with metals, and as a potent inhibitor of antibiotic resistance enzymes.

Direct Antimicrobial Action

Transition metal complexes of DPA demonstrate significantly higher antibacterial and antifungal activity compared to the free ligand. The metal complex disrupts the lipid layers of the bacterial cell membrane, leading to cell death 3.

Table 2: Antimicrobial Activity (MIC) of DPA-Metal Complexes

CompoundTarget PathogenMIC ValueApplication
Ni(II)-DPA Complex B. subtilis (Gram +)12.5 µg/mLDirect bactericidal activity 3.
Co(II)-DPA Complex S. sonnei (Gram -)61.5 µg/mLDirect bactericidal activity 3.
Inhibition of New Delhi Metallo-β-lactamase-1 (NDM-1)

A major mechanism of antibiotic resistance is the microbial degradation of drugs by metallo-β-lactamases (MBLs) like NDM-1, which utilize active-site Zn(II) ions to hydrolyze β-lactam rings. DPA derivatives (e.g., Inhibitor 36) act as highly selective inhibitors. Rather than stripping the metal, these DPA derivatives form a stable NDM-1:Zn(II):inhibitor ternary complex . When co-administered, they reduce the MIC of imipenem against resistant E. coli and K. pneumoniae back to susceptible levels without mammalian toxicity 4.

NDM1 NDM1 NDM-1 Metallo-β-lactamase (Active with Zn2+) Hydrolysis Antibiotic Hydrolysis (Resistance) NDM1->Hydrolysis Cleaves β-lactam ring Ternary NDM-1:Zn(II):Inhibitor Ternary Complex NDM1->Ternary Antibiotic β-Lactam Antibiotic (e.g., Imipenem) Antibiotic->Hydrolysis Preservation Antibiotic Preservation (Susceptibility Restored) Antibiotic->Preservation DPA_Inhibitor DPA Derivative (Inhibitor 36) DPA_Inhibitor->Ternary Binds active-site Zn2+ Ternary->Preservation Prevents Hydrolysis

DPA derivatives rescue β-lactam antibiotics via ternary complex formation with NDM-1 Zn(II) ions.

Validated Experimental Protocols

To ensure reproducibility, the following protocols have been engineered with built-in self-validating checkpoints.

Protocol A: Synthesis of Mononuclear Cu(II)-DPA Complexes

Causality Check: DPA has a pKa of ~2.16. Failing to adequately deprotonate the carboxylic acid groups results in polymeric mixtures or unreacted starting materials. Controlling the pH drives the equilibrium toward the fully deprotonated dianion, ensuring discrete complex formation .

  • Reagent Preparation: Dissolve 0.5 mmol of pyridine-2,6-dicarboxylic acid in 15 mL of a Methanol/Water (1:1 v/v) solvent system.

  • Metal Addition: Slowly add 0.5 mmol of CuCl₂·2H₂O (dissolved in 5 mL of the same solvent) dropwise under continuous magnetic stirring at room temperature.

  • pH Adjustment: Add dilute NaOH or Triethylamine (NEt₃) dropwise until the pH reaches ~4.5 to 5.0. Note: You will observe an immediate color shift to deep blue/green, indicating successful coordination.

  • Thermal Incubation: Stir the reaction mixture at 70 °C for 30 minutes to ensure thermodynamic stability of the meridional isomer.

  • Crystallization: Filter the warm solution to remove any insoluble hydroxides. Allow the filtrate to undergo slow evaporation at room temperature for 48–72 hours.

  • Isolation: Collect the resulting crystals via vacuum filtration, wash with cold diethyl ether, and dry in vacuo.

  • Self-Validation Checkpoint (FTIR): Perform an FTIR scan of the dried crystals. The disappearance of the broad -OH stretch (~3000 cm⁻¹) and the shifting of the asymmetric carboxylate stretch confirm complete deprotonation and metal coordination.

Protocol B: Resazurin-Assisted Broth Microdilution Assay for MIC

Causality Check: Transition metal complexes frequently precipitate in Mueller-Hinton broth, creating artificial turbidity. Relying solely on optical density (OD₆₀₀) yields false-positive resistance data. Integrating resazurin—a redox-active dye—creates a self-validating loop where colorimetric change strictly correlates with active bacterial metabolism, bypassing precipitation artifacts.

  • Plate Setup: In a sterile 96-well microtiter plate, prepare a two-fold serial dilution of the DPA-metal complex (ranging from 500 µg/mL to 0.5 µg/mL) in Mueller-Hinton broth.

  • Inoculation: Add 10 µL of standardized bacterial suspension (adjusted to 10⁵ CFU/mL) to each test well.

  • Control Implementation:

    • Positive Control: Broth + Bacteria (Validates bacterial viability).

    • Negative Control: Broth + Complex only (Validates sterility and checks for auto-reduction of the dye).

  • Primary Incubation: Incubate the sealed plate at 37 °C for 24 hours.

  • Metabolic Labeling: Add 30 µL of a sterile 0.015% (w/v) resazurin aqueous solution to all wells.

  • Secondary Incubation: Incubate for an additional 2 to 4 hours in the dark.

  • Self-Validation & Readout:

    • Validation Check: The positive control must turn pink (viable cells reducing resazurin to resorufin). The negative control must remain blue . If the negative control is pink, the assay is contaminated and must be aborted.

    • Data Acquisition: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the complex that retains the blue color (indicating complete inhibition of bacterial metabolism).

References

  • Cytotoxicity and mechanism of action of metal complexes: An overview.University of Turin (unito.it).
  • Interesting Properties of p-, d-, and f-Block Elements When Coordinated With Dipicolinic Acid and Its Derivatives as Ligands.Old Dominion University (odu.edu).
  • Transition metal complexes produced from dipicolinic acid: synthesis, structural characterization, and anti-microbial investigations.Semantic Scholar.
  • Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1.National Institutes of Health (nih.gov).
  • Crystal structure studies and antimicrobial activities of transition metal complexes of pyridine-2,6-dicarboxylic acid and imidazole containing water clusters.Taylor & Francis (tandfonline.com).

Sources

Method

Application Note: Synthesis and Characterization of Metal-Organic Frameworks Utilizing 4-(methylamino)pyridine-2,6-dicarboxylic Acid for Potential Drug Delivery Applications

Abstract This document provides a comprehensive guide for the synthesis, characterization, and potential application of novel Metal-Organic Frameworks (MOFs) using 4-(methylamino)pyridine-2,6-dicarboxylic acid as a bespo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and potential application of novel Metal-Organic Frameworks (MOFs) using 4-(methylamino)pyridine-2,6-dicarboxylic acid as a bespoke organic linker. MOFs are a class of crystalline porous materials constructed from metal ions or clusters linked by organic molecules, offering a highly tunable platform for various applications.[1][2][3][4] The introduction of a methylamino functional group on the pyridine backbone of the dicarboxylate linker is hypothesized to modulate the physicochemical properties of the resulting framework, potentially enhancing its performance in areas such as targeted drug delivery and catalysis. This note details a robust solvothermal synthesis protocol, outlines key characterization techniques for structural and property validation, and discusses the scientific rationale behind the experimental design.

Introduction: The Rationale for Functionalized Pyridine-Based Linkers

Metal-Organic Frameworks (MOFs) have garnered significant attention due to their exceptionally high surface areas, tunable pore sizes, and versatile chemical functionalities.[5][6] These attributes make them prime candidates for a range of applications, including gas storage, separation, catalysis, and biomedicine.[2][3][5][7] The modular nature of MOFs allows for the rational design of materials with specific properties by carefully selecting the metal nodes and organic linkers.[1]

Pyridine-dicarboxylic acid derivatives are a well-established class of linkers in MOF synthesis. The nitrogen atom in the pyridine ring and the two carboxylate groups provide multiple coordination sites, facilitating the formation of diverse and stable one, two, or three-dimensional networks.[1][2][3][8] The choice of a pyridine-based linker is strategic; the nitrogen atom can act as a Lewis base site, influencing catalytic activity, or as an additional hydrogen-bonding site, which can enhance interactions with guest molecules.[8]

This application note focuses on the use of a novel, functionalized linker: 4-(methylamino)pyridine-2,6-dicarboxylic acid . The rationale for this specific functionalization is twofold:

  • Modulation of Electronic Properties: The electron-donating methylamino group is expected to alter the electronic environment of the pyridine ring and the carboxylate groups. This can influence the coordination chemistry with the metal center and the resulting framework's stability and adsorptive properties.

  • Enhanced Host-Guest Interactions: The secondary amine provides an additional site for hydrogen bonding, which could be particularly advantageous for the encapsulation and controlled release of pharmaceutical molecules. The ability to tailor MOF properties for specific drug molecules is a key area of research in drug delivery systems.[5][7][9]

We present a generalized solvothermal protocol for the synthesis of a zinc-based MOF using this linker, along with the necessary characterization steps to validate the successful formation of the framework.

Experimental Section

Materials and Reagents
ReagentGradeSupplierNotes
4-(methylamino)pyridine-2,6-dicarboxylic acidSynthesis Grade (≥98%)Custom SynthesisLinker
Zinc(II) Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)Analytical Grade (≥99%)Standard SupplierMetal Source
N,N-Dimethylformamide (DMF)Anhydrous (≥99.8%)Standard SupplierSolvent
Ethanol (EtOH)Absolute (≥99.5%)Standard SupplierCo-solvent/Washing
Chloroform (CHCl₃)HPLC GradeStandard SupplierFor Solvent Exchange
Equipment
  • Programmable Laboratory Oven

  • 20 mL Scintillation Vials with Teflon-lined caps

  • Analytical Balance (± 0.1 mg)

  • Magnetic Stir Plate and Stir Bars

  • Centrifuge or Filtration Apparatus (e.g., Büchner funnel)

  • Vacuum Oven

  • Powder X-ray Diffractometer (PXRD)

  • Thermogravimetric Analyzer (TGA)

  • Fourier-Transform Infrared (FTIR) Spectrometer

Synthesis Protocol: Solvothermal Method

The synthesis of MOFs using pyridine-based carboxylic acid linkers is commonly achieved through solvothermal or hydrothermal methods, which involve heating the reactants in a sealed vessel to promote crystallization.[1][10] The following protocol describes a representative method for synthesizing a MOF with 4-(methylamino)pyridine-2,6-dicarboxylic acid and a zinc(II) salt.

Step-by-Step Procedure
  • Reagent Preparation: In a 20 mL glass scintillation vial, combine 4-(methylamino)pyridine-2,6-dicarboxylic acid (e.g., 0.1 mmol, 19.6 mg) and Zinc(II) nitrate hexahydrate (e.g., 0.15 mmol, 44.6 mg).

    • Rationale: A slight excess of the metal salt is often used to promote the formation of the desired coordination environment.[1]

  • Solvent Addition: Add a solvent mixture of N,N-Dimethylformamide (DMF) and ethanol (e.g., 8 mL DMF and 2 mL ethanol).

    • Rationale: DMF is a common high-boiling point solvent for solvothermal synthesis. Ethanol can act as a modulator, influencing crystal growth and morphology.[1]

  • Sealing and Heating: Tightly seal the vial with a Teflon-lined cap. Place the sealed vial in a programmable oven. Heat the oven to 110 °C and hold for 48 hours.

    • Rationale: The elevated temperature increases the solubility of the reactants and facilitates the kinetics of framework self-assembly. A 24-72 hour reaction time is typical for these types of syntheses.[1][11]

  • Cooling: After the reaction period, turn off the oven and allow the vial to cool slowly to room temperature over several hours.

    • Rationale: Slow cooling is crucial for obtaining well-defined, single crystals suitable for structural analysis.

  • Product Isolation: Colorless or pale yellow crystals should be visible at the bottom of the vial. Isolate the solid product by decanting the supernatant and collecting the crystals via filtration or centrifugation.[1]

  • Washing: Wash the collected crystals thoroughly with fresh DMF (3 x 5 mL) followed by ethanol (3 x 5 mL) to remove unreacted starting materials and solvent molecules trapped within the pores.[1][11]

  • Solvent Exchange (Activation): To prepare the MOF for porosity analysis, a solvent exchange step is necessary. Submerge the washed crystals in a volatile solvent like chloroform for 3 days, replacing the chloroform with a fresh portion each day.

    • Rationale: This process, known as "activation," removes the high-boiling point DMF from the pores, which would otherwise be difficult to remove under vacuum.

  • Drying: Dry the activated product in a vacuum oven at a low temperature (e.g., 60 °C) overnight to yield the final, porous material.[1]

Synthesis Workflow Diagram

MOF_Synthesis_Workflow Figure 1: Solvothermal Synthesis Workflow A 1. Combine Linker & Metal Salt in Vial B 2. Add DMF/Ethanol Solvent A->B C 3. Seal Vial & Heat in Oven (110°C, 48h) B->C D 4. Slow Cooling to Room Temperature C->D E 5. Isolate Crystals (Filtration) D->E F 6. Wash with Fresh DMF & Ethanol E->F G 7. Solvent Exchange (Activation) F->G H 8. Dry Under Vacuum G->H I Characterization (PXRD, TGA, FTIR) H->I

Caption: Figure 1: General workflow for the solvothermal synthesis of a Metal-Organic Framework.

Characterization

Thorough characterization is essential to confirm the formation of the desired MOF, assess its crystallinity, thermal stability, and the successful incorporation of the organic linker.

Powder X-ray Diffraction (PXRD)

PXRD is the primary technique for confirming the crystallinity and phase purity of the synthesized material. The experimental PXRD pattern should be compared to a simulated pattern if single-crystal X-ray diffraction data is available. A unique pattern different from the starting materials indicates the formation of a new crystalline phase.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to verify the coordination of the carboxylate groups to the metal center. Key spectral changes are expected upon MOF formation.[8]

Functional GroupExpected Wavenumber (Ligand)Expected Wavenumber (MOF)Rationale for Shift
O-H (Carboxylic Acid)~3000-2500 cm⁻¹ (broad)Disappearance or significant reductionDeprotonation of the carboxylic acid upon coordination to the metal center.[8]
C=O (Carboxylic Acid)~1720-1700 cm⁻¹Shift to ~1620-1550 cm⁻¹ (asymmetric) & ~1400-1300 cm⁻¹ (symmetric)Coordination of the carboxylate oxygen atoms to the zinc ion alters the bond order.[8]
C=N (Pyridine)~1600 cm⁻¹Slight shift (e.g., to 1620 cm⁻¹)Indicates coordination of the pyridine nitrogen to the metal center.[8]
N-H (Amine)~3400-3300 cm⁻¹Should remain, may shift slightlyConfirms the integrity of the functional group on the linker after synthesis.
Zn-ON/A~500-400 cm⁻¹Appearance of a new band corresponding to the metal-oxygen bond vibration.[8]
Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a material as a function of temperature, providing crucial information about its thermal stability and composition. A typical TGA curve for a solvated MOF will show:

  • An initial weight loss at <150°C corresponding to the removal of guest solvent molecules (e.g., water, ethanol).

  • A plateau of thermal stability.

  • A sharp weight loss at higher temperatures (>300°C) corresponding to the decomposition of the organic linker and collapse of the framework.

Potential Applications in Drug Delivery

The unique structural features of MOFs, such as high porosity and tunable functionality, make them excellent candidates for drug delivery systems.[5][6][7] MOFs can encapsulate large amounts of drug molecules within their pores and facilitate their controlled release.[5][9]

The 4-(methylamino)pyridine-2,6-dicarboxylic acid based MOF described herein is particularly promising for this application. The pores of the framework can serve as reservoirs for therapeutic agents, while the methylamino group on the linker surface can engage in hydrogen bonding with drug molecules, potentially leading to higher loading capacities and more controlled release kinetics.

Drug Loading and Release Mechanism

Drug_Delivery Figure 2: Drug Loading and Release cluster_0 Drug Loading cluster_1 Drug Release (Stimuli-Responsive) MOF MOF Framework Porous Cavity Drug_sol Drug in Solution Drug_sol->MOF:f1 Diffusion & Adsorption Loaded_MOF Drug-Loaded MOF Drug Molecules Encapsulated Released_Drug Released Drug Loaded_MOF->Released_Drug Controlled Release Stimuli Stimulus (e.g., pH change) Stimuli->Loaded_MOF

Caption: Figure 2: Conceptual diagram of drug loading into and release from a MOF carrier.

Drug loading is typically achieved by soaking the activated MOF in a concentrated solution of the desired drug. The release can often be triggered by environmental stimuli, such as a change in pH.[7] For instance, in the slightly acidic environment of tumor tissues, the coordination bonds of a pH-sensitive MOF might weaken, leading to framework degradation and subsequent release of the encapsulated drug.

Conclusion

This application note provides a detailed, scientifically-grounded protocol for the synthesis of novel MOFs using 4-(methylamino)pyridine-2,6-dicarboxylic acid. The described solvothermal method is robust and based on established procedures for analogous pyridine-carboxylate linkers.[1][8][12] The characterization techniques outlined are essential for validating the successful synthesis and determining the properties of the new material. The functionalized linker offers exciting possibilities for creating MOFs with tailored properties, particularly for advanced applications in drug delivery, where specific host-guest interactions are paramount.[7][9]

References

  • Al-Nobi, K. K. A., & Kadir, M. A. (n.d.). SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID. UMT JOURNAL. Available at: [Link]

  • Sun, A. (n.d.). Applications of MOFs in Drug Delivery. Highlights in Science, Engineering and Technology. Available at: [Link]

  • Wang, X., et al. (2006). Synthesis and Characterization of Metal−Organic Frameworks Based on 4-Hydroxypyridine-2,6-dicarboxylic Acid and Pyridine-2,6-dicarboxylic Acid Ligands. Inorganic Chemistry, 45(15), 5980-8. Available at: [Link]

  • Kim, Y., et al. (2021). Porous Lanthanide Metal–Organic Frameworks Using Pyridine-2,4-dicarboxylic Acid as a Linker: Structure, Gas Adsorption, and Luminescence Studies. Inorganic Chemistry. Available at: [Link]

  • Li, B., et al. (n.d.). Gram-Scale Synthesis of an Ultrastable Microporous Metal-Organic Framework for Efficient Adsorptive Separation of C2H2/CO2 and C2H2/CH4. PMC. Available at: [Link]

  • Mittal, A., et al. (2022). Drug Delivery Applications of Metal-Organic Frameworks (MOFs). IntechOpen. Available at: [Link]

  • Mittal, A., et al. (2022). Drug Delivery Applications of Metal-Organic Frameworks (MOFs). OUCI. Available at: [Link]

  • Khan, A. A., et al. (2024). Pyridine 3,5-dicarboxylate-based metal–organic frameworks as an active electrode material for battery-supercapacitor hybrid energy storage devices. RSC Publishing. Available at: [Link]

  • Gautam, S., et al. (n.d.). Applications of Metal-Organic Frameworks as Drug Delivery Systems. PMC. Available at: [Link]

  • Wang, X., et al. (2006). Synthesis and characterization of metal-organic frameworks based on 4-hydroxypyridine-2,6-dicarboxylic acid and pyridine-2,6-dicarboxylic acid ligands. PubMed. Available at: [Link]

  • Wang, X., et al. (2006). Synthesis and Characterization of Metal−Organic Frameworks Based on 4-Hydroxypyridine-2,6-dicarboxylic Acid and Pyridine-2,6-dicarboxylic Acid Ligands. ResearchGate. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Metal-Organic Frameworks (MOFs) with Pyridine-2,6-dicarboxylate: Synthesis and Applications. Available at: [Link]

  • Liu, T., et al. (2020). Synthesis, Structure and Property of a Metal-organic Framework Based on 9-(2, 6-Dicarboxy-pyridin-4-yl)-9H-carbazole-3, 6-dicarboxylic Acid. Journal of Inorganic Materials. Available at: [Link]

  • TopSCHOLAR. (n.d.). Synthesis and Catalytic Properties of Metal-Organic Frameworks Mimicking Carbonic Anhydrase. Available at: [Link]

  • MDPI. (2023). Opportunities from Metal Organic Frameworks to Develop Porous Carbons Catalysts Involved in Fine Chemical Synthesis. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals seeking to optimize the yield, purity, and scalability of 4-(methy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals seeking to optimize the yield, purity, and scalability of 4-(methylamino)pyridine-2,6-dicarboxylic acid synthesis.

This compound is a critical building block and chelating agent. The standard, field-proven synthetic route involves the chlorination of chelidamic acid to form a 4-chloro intermediate[1], followed by nucleophilic aromatic substitution (S_NAr) with methylamine. Below, we break down the mechanistic causality, step-by-step self-validating protocols, and targeted troubleshooting logic to ensure experimental success.

Part 1: Mechanistic Overview & Reaction Pathway

The synthesis relies on the strong electron-withdrawing nature of the pyridine ring and the two ortho-carboxylic acid groups. These functional groups synergistically activate the C4 position, making it highly susceptible first to chlorination and subsequently to nucleophilic attack by methylamine.

SynthesisPathway A Chelidamic Acid (Precursor) B Chlorination POCl3, cat. DMF A->B Activation C 4-Chloro-2,6-pyridine- dicarboxylic acid B->C Intermediate D Amination (SNAr) CH3NH2, 80-100°C C->D Nucleophilic Attack E 4-(Methylamino)pyridine- 2,6-dicarboxylic acid D->E Target Product

Fig 1: Two-step synthetic workflow from chelidamic acid to the target methylamino derivative.

Part 2: Step-by-Step Experimental Workflows

To guarantee reproducibility, every protocol described below operates as a self-validating system. Do not proceed to the next step without confirming the analytical checkpoints.

Protocol A: Synthesis of 4-Chloro-2,6-pyridinedicarboxylic acid
  • Preparation: Charge a dry, argon-flushed round-bottom flask with chelidamic acid (1.0 eq).

  • Reagent Addition: Add phosphorus oxychloride (POCl3, 10.0 eq) slowly at room temperature.

    • Causality: Excess POCl3 acts as both the solvent and the primary chlorinating agent.

  • Activation (Critical): Add catalytic N,N-dimethylformamide (DMF, 0.05 eq).

    • Causality: DMF reacts with POCl3 to generate the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). This intermediate rapidly reacts with the 4-hydroxyl group, drastically lowering the activation energy for subsequent chloride displacement.

  • Reflux: Heat the mixture to 90°C for 4-6 hours.

  • In-Process Validation: Quench a 10 µL reaction aliquot in 1 mL of methanol. Analyze via LC-MS. You must observe the complete disappearance of the chelidamic acid peak (m/z 184 [M+H]+) and the appearance of the dimethyl 4-chloropyridine-2,6-dicarboxylate mass (m/z 230 [M+H]+), confirming active acid chloride formation.

  • Workup: Cool to room temperature and concentrate under reduced pressure to remove excess POCl3. Slowly pour the thick residue into vigorously stirred ice-cold water (<5°C) to hydrolyze the acid chlorides back to carboxylic acids.

    • Causality: Exceeding 10°C during hydrolysis risks premature degradation and mixed anhydride formation.

  • Isolation: Filter the resulting white precipitate, wash with cold water, and dry under vacuum. Structural integrity can be verified via NMR[2].

Protocol B: S_NAr Amination with Methylamine
  • Preparation: Suspend the 4-chloro-2,6-pyridinedicarboxylic acid (1.0 eq) in a pressure-resistant reaction vessel (e.g., a sealed tube or autoclave).

  • Amination: Add a 33% solution of methylamine in absolute methanol (10.0 eq).

    • Causality: Using methanolic methylamine instead of aqueous methylamine eliminates water from the system, preventing the competitive hydrolysis of the C4-chloride back to chelidamic acid.

  • Heating: Seal the vessel and heat to 80°C for 16 hours.

    • Causality: The electron-deficient pyridine ring readily undergoes S_NAr. The sealed environment maintains the concentration of volatile methylamine, ensuring pseudo-first-order kinetics.

  • In-Process Validation: Analyze an aliquot via HPLC. The product peak should dominate (>95% AUC), with complete consumption of the 4-chloro intermediate.

  • Isolation: Cool the vessel, vent carefully, and concentrate in vacuo. Dissolve the residue in minimal water and adjust the pH to ~2.5 using 1M HCl to precipitate the zwitterionic product. Filter, wash with cold ethanol, and dry.

Part 3: Troubleshooting Guides & FAQs

When yields deviate from expectations, use the logic tree below to isolate the root cause.

Troubleshooting Issue Suboptimal Yield of Target Compound Check1 Step 1 Issue: Incomplete Chlorination? Issue->Check1 Check2 Step 2 Issue: Hydrolysis or Degradation? Issue->Check2 Sol1A Add cat. DMF to POCl3 Ensure anhydrous environment Check1->Sol1A Unreacted Precursor Sol1B Control hydrolysis temp during workup (<10°C) Check1->Sol1B Acid Chloride Loss Sol2A Use methanolic CH3NH2 instead of aqueous Check2->Sol2A Reversion to Chelidamic Acid Sol2B Limit temp to 80°C to avoid decarboxylation Check2->Sol2B Formation of Byproducts

Fig 2: Troubleshooting logic tree for identifying and resolving common yield-limiting factors.

Frequently Asked Questions

Q: Why is my chlorination yield low, with unreacted chelidamic acid remaining? A: This is typically due to insufficient electrophilic activation. Ensure you are using anhydrous conditions and fresh POCl3. Crucially, verify that catalytic DMF was added. Without the Vilsmeier-Haack intermediate, the reaction kinetics of POCl3 alone are prohibitively slow, leading to incomplete conversion.

Q: During the amination step, I observe significant formation of 4-hydroxypyridine-2,6-dicarboxylic acid. How do I prevent this? A: The formation of the 4-hydroxy byproduct indicates competitive hydrolysis. This occurs when aqueous methylamine is used. Switch to a methanolic or ethanolic methylamine solution. By removing water from the system, methylamine acts as the sole nucleophile, driving the S_NAr reaction exclusively toward the target product.

Q: What is the optimal temperature for the amination step to prevent decarboxylation? A: The optimal temperature is strictly 80°C. While higher temperatures (e.g., 120°C) accelerate the S_NAr process, the electron-rich nature of the newly formed 4-(methylamino)pyridine ring destabilizes the adjacent carboxylic acid groups. This electron donation into the ring promotes spontaneous decarboxylation, destroying your yield.

Part 4: Quantitative Data & Yield Comparisons

The following table summarizes the causal relationship between reaction conditions during the amination step (Protocol B) and the resulting isolated yields.

Reaction ConditionSolvent SystemTemperature (°C)Time (h)Major Impurity ObservedIsolated Yield (%)
Aqueous CH₃NH₂H₂O10012Chelidamic Acid (Hydrolysis)45 - 55
Methanolic CH₃NH₂ Methanol 80 16 None (Clean S_NAr) 75 - 82
Methanolic CH₃NH₂Methanol120 (Sealed)24Decarboxylated Pyridines30 - 40
THF / CH₃NH₂ (gas)THF6048Unreacted 4-chloro intermediate< 20

Table 1: Impact of solvent and temperature on the S_NAr amination of 4-chloro-2,6-pyridinedicarboxylic acid.

References

  • ResearchGate. A Uranium-Based Isothiosemicarbazone Schiff Base Complex (Details 4-chloro-2,6-pyridinedicarboxylic acid synthesis). Available at:[Link]

  • ACS Publications. Water- and pH-Stable Methylthio-Containing Metal–Organic Frameworks (Provides NMR validation data for 4-chloropyridine-2,6-dicarboxylic acid). Available at: [Link]

Sources

Optimization

Technical Support Center: Purification of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Welcome to the Technical Support Center for 4-(methylamino)pyridine-2,6-dicarboxylic acid . This highly polar, zwitterionic molecule presents unique purification challenges due to its amphoteric nature and powerful metal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 4-(methylamino)pyridine-2,6-dicarboxylic acid . This highly polar, zwitterionic molecule presents unique purification challenges due to its amphoteric nature and powerful metal-chelating properties. This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and successfully execute purification workflows.

System Diagnostics & Workflow

Before beginning purification, it is critical to select a strategy based on your sample scale and the molecule's physicochemical state. Use the diagnostic flowchart below to determine your optimal path.

Workflow Start Crude 4-(methylamino)pyridine- 2,6-dicarboxylic acid Scale Purification Scale? Start->Scale Bulk Bulk (>1g) Scale->Bulk Analytical Analytical/Prep (<1g) Scale->Analytical Isoelectric Isoelectric Precipitation (Adjust to pH ~3.5) Bulk->Isoelectric Soluble Soluble in Mobile Phase? Analytical->Soluble HILIC Mixed-Mode / HILIC HPLC Soluble->HILIC Yes DMSO Dissolve in DMSO or adjust pH (TFA/NH4OH) Soluble->DMSO No Tailing Peak Tailing / Loss? HILIC->Tailing DMSO->HILIC PEEK Use PEEK Tubing & Add EDTA / Acidic Modifier Tailing->PEEK Yes

Caption: Diagnostic workflow for selecting the optimal purification strategy based on scale.

Troubleshooting Guides

Section A: Chromatography & HPLC Challenges

Q: Why does my compound streak on normal-phase silica and elute in the void volume on a standard C18 column? A: 4-(methylamino)pyridine-2,6-dicarboxylic acid is a highly polar zwitterion. The electron-donating 4-methylamino group increases the basicity of the pyridine ring, while the 2,6-dicarboxylic acids remain highly acidic. On normal-phase silica, the carboxylic acids and basic amine interact irreversibly with silanol groups, causing severe streaking. On standard C18 reversed-phase columns, the molecule's extreme hydrophilicity prevents partitioning into the hydrophobic stationary phase, leading to void volume elution .

Q: I am experiencing severe peak tailing and sometimes complete loss of my compound on the HPLC. How do I fix this? A: This compound contains a dipicolinic acid (pyridine-2,6-dicarboxylic acid) motif, which is a powerful tridentate chelator (O, N, O). It readily forms highly stable complexes with transition metals (like Fe, Ni, Ga) and alkaline earth metals (like Ca) . If your HPLC system has exposed stainless steel frits, tubing, or trace metals in the silica stationary phase, the compound will bind irreversibly. Fix: Switch to a PEEK-lined column and PEEK tubing. If hardware changes are impossible, add a trace amount of a stronger chelator (e.g., 0.1 mM EDTA) to your sample injection, or use a strongly acidic mobile phase (pH < 2) to protonate the carboxylic acids and disrupt the chelation complex.

Section B: Bulk Purification & Solubility

Q: The crude mixture is insoluble in standard organic solvents (DCM, EtOAc, Hexane). How can I purify it without prep-HPLC? A: The compound's zwitterionic nature creates a strong crystal lattice energy, making it insoluble in non-polar and weakly polar organics. However, it is highly soluble in aqueous solutions at extreme pH levels (pH < 2 or pH > 8). You can exploit this via Isoelectric Precipitation (see Protocol 1). By dissolving the compound in a strong base and slowly neutralizing it to its isoelectric point (pI ~3.5), the net-neutral zwitterion will precipitate out of the solution, leaving impurities dissolved.

Mechanistic Pathways

Understanding the pH-dependent ionization states of your molecule is the key to controlling its solubility and chromatographic retention.

Mechanism Cation Cationic (pH < 2) Zwitterion Zwitterion (pH ~3.5) Cation->Zwitterion +OH- Zwitterion->Cation +H+ Anion Anionic (pH > 5) Zwitterion->Anion +OH- Anion->Zwitterion +H+ Chelate Metal Chelate Anion->Chelate +Fe/Ca/Ga (Irreversible)

Caption: pH-dependent ionization states and metal chelation pathway of the dipicolinic acid motif.

Experimental Protocols

Protocol 1: Isoelectric Precipitation (Bulk Scale > 1g)

Causality: This method leverages the molecule's amphoteric nature. By driving the molecule to a net-zero charge (zwitterion), hydration energy is minimized, forcing crystallization.

  • Dissolution: Suspend the crude solid in minimal DI water. Slowly add 1M NaOH dropwise while stirring until the pH reaches ~10. Causality: This deprotonates both carboxylic acids, forming a highly water-soluble dianion.

  • Filtration: Pass the basic solution through a 0.22 µm PTFE membrane. Causality: Removes insoluble organic impurities and heavy metal hydroxides that crashed out at high pH.

  • Precipitation: Place the filtrate in an ice bath. Slowly add 1M HCl dropwise under vigorous stirring. Monitor the pH continuously. Stop adding acid when the pH reaches ~3.5. Causality: pH 3.5 approximates the isoelectric point where the molecule is a net-neutral zwitterion, triggering precipitation.

  • Validation & Recovery: Centrifuge the suspension at 4000 x g for 10 minutes.

    • Self-Validation Step: Take 1 mL of the clear supernatant and add a drop of 1M HCl or 1M NaOH. If no further cloudiness appears, the precipitation is complete.

  • Washing: Decant the supernatant. Wash the pellet twice with ice-cold water (pH adjusted to 3.5) to remove residual salts, then dry under a high vacuum.

Protocol 2: Mixed-Mode HPLC Purification (Analytical/Prep Scale)

Causality: Standard reversed-phase (RP) fails due to a lack of hydrophobic partitioning. Mixed-mode chromatography combines RP with ion-exchange, allowing electrostatic retention of the zwitterion .

  • System Passivation: Flush the HPLC system (without the column) with 0.1M EDTA in water for 30 minutes, followed by pure water. Causality: Strips residual trace metals (Fe, Ni) from the system lines to prevent irreversible chelation.

  • Column Selection: Install a mixed-mode column (e.g., Coresep 100 or Obelisc R). Ensure the column hardware is PEEK or metal-free if possible.

  • Mobile Phase Setup:

    • Buffer A: Water + 0.1% Trifluoroacetic Acid (TFA) (pH ~2.0).

    • Buffer B: Acetonitrile + 0.1% TFA.

    • Causality: The low pH protonates the carboxylic acids, shifting the molecule to a cationic state (amine protonated), allowing predictable cation-exchange interaction and preventing metal chelation.

  • Gradient: Run a shallow gradient from 5% B to 40% B over 20 minutes.

  • Validation: Inject a 1 mg/mL standard.

    • Self-Validation Step: Calculate the peak asymmetry factor ( As​ ). If As​>1.5 , suspect residual metal contamination in your system or column. Re-passivate the system or add 10 µM EDTA to Buffer A.

Quantitative Data & Reference Tables

Table 1: Physicochemical Properties & Diagnostic Indicators

PropertyEstimated ValueDiagnostic Implication
pKa 1 (Carboxylic Acid) ~2.1Requires pH < 1.5 to fully protonate.
pKa 2 (Carboxylic Acid) ~4.6Molecule is anionic above pH 5.
pKa 3 (Pyridine N / Amine) ~7.5 - 9.0Highly basic due to 4-methylamino electron donation.
Isoelectric Point (pI) ~3.5Optimal pH for bulk precipitation / crystallization.
UV Absorbance Max ~280 nmIdeal wavelength for UV/Vis HPLC detection.

Table 2: Column Selection Matrix for Pyridine-2,6-dicarboxylic Acids

Column TypeRetention MechanismSuitabilityCommon Issues
Standard C18 HydrophobicPoor Elutes in void volume; peak tailing due to trace metals.
Normal Phase (Silica) Polar / H-BondingPoor Irreversible binding; severe streaking.
HILIC Hydrophilic PartitioningGood Requires high organic solvent (>70% ACN); solubility issues.
Mixed-Mode (RP/Cation) Hydrophobic + ElectrostaticExcellent Highly tunable retention via pH and buffer concentration.

FAQs

Q: Can I use mass spectrometry (LC-MS) to analyze this compound? A: Yes, but you must avoid non-volatile buffers like phosphate. Use 0.1% Formic Acid or 10 mM Ammonium Acetate. Because the molecule easily forms metal adducts, you may see complex mass clusters (e.g., [M-2H+Fe]+) in positive ion mode if your system is not thoroughly passivated.

Q: My purified compound contains residual TFA from the HPLC mobile phase. How do I remove it? A: TFA forms a strong salt with the basic methylamino/pyridine group. To remove it, dissolve the purified fraction in minimal water, adjust the pH to ~3.5 using dilute NH₄OH to form the free zwitterion, and lyophilize. Alternatively, pass the solution through a weak anion-exchange resin (free base form) to scavenge the trifluoroacetate ions.

References

  • SIELC Technologies. "New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions." SIELC Applications. URL:[Link]

  • PubMed (John Wiley & Sons). "Recovering Ga(III) from coordination complexes using pyridine 2,6-dicarboxylic acid chelation ion chromatography." URL:[Link]

  • Wikipedia. "Dipicolinic acid." URL:[Link]

  • Helix Chromatography. "HPLC Separation of Three Isomers of Pyridinecarboxylic Acid on Coresep 100 Mixed-Mode Column." Helix Chromatography Applications. URL:[Link]

Troubleshooting

Technical Support Center: 4-(Methylamino)pyridine-2,6-dicarboxylic Acid Solution Dynamics

Welcome to the Application Scientist Support Portal. 4-(Methylamino)pyridine-2,6-dicarboxylic acid (a substituted dipicolinic acid derivative) is a highly versatile molecule used in metal-organic frameworks, lanthanide l...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. 4-(Methylamino)pyridine-2,6-dicarboxylic acid (a substituted dipicolinic acid derivative) is a highly versatile molecule used in metal-organic frameworks, lanthanide luminescence sensitization, and targeted drug development. However, its unique structural features—specifically the O,N,O-tridentate pincer geometry and the electron-donating methylamino group—introduce specific stability challenges in aqueous solutions.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure the integrity of your experimental workflows.

Part 1: Diagnostic FAQs & Causality Analysis

Q1: Why does my stock solution develop a cloudy precipitate over time, even at room temperature? The Causality: This is rarely a degradation issue; it is almost always an unintended chelation event. Pyridine-2,6-dicarboxylic acid derivatives are exceptionally strong O,N,O-tridentate "pincer" ligands[1]. The spatial arrangement of the pyridine nitrogen and the two flanking carboxylate groups creates a perfect thermodynamic pocket for transition metals and alkaline earth metals. If your water source, buffer salts, or glassware contains trace levels of Ca2+ , Fe3+ , or Cu2+ , the molecule will spontaneously outcompete weak solvent interactions to form highly stable, insoluble metal-ligand coordination complexes[2]. The Fix: Switch to LC-MS grade water, use plastic (HDPE) containers instead of borosilicate glass, and consider adding a trace amount of a sacrificial chelator (like EDTA) if your downstream application permits it.

Q2: I autoclaved my buffer containing the compound, and my downstream assays failed. What happened? The Causality: You have thermally induced decarboxylation. Pyridinecarboxylic acids are highly susceptible to losing their carboxyl groups (- CO2​ ) at elevated temperatures, particularly in aqueous environments. Mechanistically, this occurs via a zwitterionic intermediate where the pyridine nitrogen becomes protonated. Water forms a hydrogen-bonded bridge between the carboxylate oxygen and the aromatic nitrogen, lowering the activation energy for C-C bond cleavage and facilitating the formation of an ylide intermediate[3]. Autoclaving (121 °C) provides more than enough thermal energy to drive this irreversible degradation. The Fix: Never heat-sterilize solutions containing this compound. Always use 0.22 µm polyethersulfone (PES) syringe filters for sterilization.

Q3: My solution turned from clear to a yellowish tint after sitting on the bench. Is it still viable? The Causality: Discoloration indicates oxidation or photolytic degradation. Unlike unsubstituted dipicolinic acid, the addition of the 4-methylamino group pushes electron density into the pyridine ring. This makes the molecule significantly more susceptible to photo-oxidation by ambient UV light and reactive oxygen species (ROS), leading to N-demethylation or the formation of N-oxides. Furthermore, pyridine-2,6-dicarboxylic acid complexes can exhibit redox activity and participate in oxidative ligand coupling under specific conditions[4]. The Fix: Discard the yellowed solution. To prevent this, store stock solutions in amber vials, blanket the headspace with argon or nitrogen gas, and keep them at -20 °C.

Part 2: Degradation & Troubleshooting Visualizations

DegradationPathways A 4-(methylamino)pyridine- 2,6-dicarboxylic acid B Zwitterion Intermediate A->B Low pH / Heat D N-Oxide / Demethylated Byproducts A->D UV / ROS E Insoluble Metal Chelate A->E Trace Metals (Ca2+, Fe3+) C Decarboxylated Product (-CO2) B->C C-C Bond Cleavage

Fig 1: Primary degradation and complexation pathways of 4-(methylamino)pyridine-2,6-dicarboxylic acid.

Troubleshooting Start Issue: Loss of Active Compound in Solution Vis Visual Inspection Start->Vis Precip Cloudy / Precipitate Vis->Precip Clear Clear / Color Shift Vis->Clear EDTA Add 1mM EDTA Precip->EDTA LCMS Run LC-MS Analysis Clear->LCMS Metal Dissolves: Trace Metal Chelation EDTA->Metal Yes Iso Remains Solid: Isoelectric Precipitation EDTA->Iso No Decarb Mass -44 Da: Decarboxylation LCMS->Decarb Thermal/pH Ox Mass +16 Da: Oxidation LCMS->Ox UV/Air

Fig 2: Diagnostic workflow for resolving structural instability and precipitation issues in solution.

Part 3: Quantitative Stability Parameters

To engineer stable formulations, it is critical to respect the thermodynamic and kinetic boundaries of the molecule.

ParameterValue / ObservationCausality & Experimental Implication
Optimal Storage pH 7.4 – 8.5Maintains the molecule as a soluble dianion. Avoids the isoelectric point (pH ~3-4) which causes zwitterionic precipitation and accelerates decarboxylation[3].
Thermal Decarboxylation > 90 °C (in aqueous buffer)Heat provides the activation energy required for the ylide intermediate to expel CO2​ . Solutions must be kept cold and never autoclaved.
Metal Binding Affinity Log K > 8.0 (Transition Metals)The O,N,O-pincer geometry outcompetes standard biological buffers (like Tris or HEPES) for trace metals, necessitating ultra-pure solvents[1].
Photostability < 5% degradation over 24h (Dark)The electron-donating 4-methylamino group increases susceptibility to photo-oxidation. Solutions must be shielded from direct UV/fluorescent light.

Part 4: Self-Validating Standard Operating Procedures (SOPs)

Protocol A: Preparation of Trace-Metal Free, pH-Stabilized Stock Solutions

This protocol utilizes a self-validating "spike test" to ensure your primary stock is free of invisible metal contaminants before use in sensitive assays.

Step-by-Step Methodology:

  • Solvent Preparation: Dispense 10 mL of LC-MS grade water into a sterile, metal-free 15 mL conical centrifuge tube (HDPE or Polypropylene). Do not use glass.

  • Buffer Addition: Add Tris-base to achieve a final concentration of 50 mM. Adjust the pH to 7.8 using high-purity, metal-free NaOH or HCl.

  • Dissolution: Slowly sift in the 4-(methylamino)pyridine-2,6-dicarboxylic acid powder to achieve a 10 mM stock concentration. Vortex gently until completely dissolved.

  • Sterilization: Pass the solution through a 0.22 µm PES syringe filter into a fresh, argon-purged amber vial.

  • Self-Validation (The Spike Test):

    • Withdraw a 500 µL aliquot of your finished stock into a microcentrifuge tube.

    • Spike the aliquot with 5 µL of a 100 mM CuCl2​ solution.

    • Validation Check: If the stock was prepared correctly and the ligand is fully active/unchelated, the spiked aliquot will immediately turn pale blue/green or form a fine precipitate (confirming the O,N,O-pincer is active and capturing the copper)[1]. If no change occurs, your primary stock is already saturated with trace metals from contaminated water or glassware.

Protocol B: LC-MS/UV-Vis Stability Validation Assay

Use this protocol to definitively diagnose whether loss of efficacy is due to decarboxylation or oxidation.

Step-by-Step Methodology:

  • Sample Preparation: Dilute the suspected degraded stock solution to a final concentration of 50 µM using a mobile phase of 95% Water / 5% Acetonitrile containing 0.1% Formic Acid.

  • UV-Vis Spectrophotometry (Rapid Screen):

    • Blank the spectrophotometer with the mobile phase.

    • Scan the sample from 200 nm to 400 nm.

    • Analysis: The intact molecule exhibits a distinct λmax​ near 270-280 nm. A significant hypsochromic shift (blue shift) or the appearance of a new shoulder peak at >320 nm indicates structural degradation (oxidation of the amine).

  • LC-MS Analysis (Definitive Diagnosis):

    • Inject 5 µL onto a C18 reverse-phase column.

    • Run a gradient from 5% to 60% Acetonitrile over 10 minutes.

    • Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

    • Self-Validating Mass Tracking:

      • Search for the intact parent mass [M−H]− .

      • Search for [M−44−H]− : A mass reduction of exactly 44 Da definitively proves thermal or pH-induced decarboxylation (loss of CO2​ ).

      • Search for [M+16−H]− : A mass increase of 16 Da proves N-oxidation of the methylamino group.

Part 5: References

  • Subramaniam, P., & Selvi, T. (2015). Interaction of Pyridine-2,6-dicarboxylic Acid with Cr(VI) in the Oxidative Decarboxylation of Phenylsulfinyl Acetic Acid and Linear Free Energy Relationship. Chemical Science International Journal.[Link]

  • Heinemann, F. W., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. MDPI.[Link]

  • Wang, J., et al. (2015). Pyridine-2,6-dicarboxylic acid for the sensitization of europium(iii) luminescence with very long lifetimes. RSC Advances.[Link]

  • Dunn, G. E., et al. (1971). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. ResearchGate / Canadian Journal of Chemistry. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Pyridine-Based Ligand Complexation

Welcome to the Technical Support Center for coordination chemistry involving pyridine, bipyridine, and terpyridine ligands. This guide is designed for researchers, scientists, and drug development professionals who requi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for coordination chemistry involving pyridine, bipyridine, and terpyridine ligands. This guide is designed for researchers, scientists, and drug development professionals who require deep mechanistic insights and field-proven protocols to resolve complexation bottlenecks.

Section 1: The Causality of Pyridine Coordination

Successful metal-ligand complexation is never a matter of chance; it is governed by strict thermodynamic and kinetic rules. Understanding the "why" behind these rules is the first step in troubleshooting.

  • Electronic Effects: Pyridine coordinates to transition metals primarily as a σ -donor via the nitrogen lone pair, while also acting as a weak π -acceptor[1]. Modulating the electron density of the pyridine ring directly impacts bond strength. For instance, adding electron-donating groups (EDGs) at the 4-position (e.g., 4-picoline) increases the basicity and σ -donor capacity, resulting in more stable complexes[2].

  • Steric Hindrance: Substituents at the 2- and 6-positions (e.g., 2-picoline or 2,6-lutidine) create severe steric bulk that clashes with the metal's inner coordination sphere or adjacent ligands ([3]). This steric clash forces the complex into distorted geometries (e.g., distorted tetrahedral instead of square planar) or prevents coordination entirely[3].

Section 2: Troubleshooting FAQs

Q: Why is my complexation yield <10% when using 2-methylpyridine compared to 4-methylpyridine? A: This is driven by steric hindrance. The methyl group at the 2-position physically impedes the approach of the nitrogen lone pair to the metal center, drastically increasing the kinetic barrier for complexation[1]. This steric disparity is so profound that it is actively exploited in industry to separate pyridine regioisomers via liquid-liquid extraction using Rhodium(II)-based metal-organic polyhedra ([4]). Solution: If you must use a sterically hindered ligand, increase the reaction temperature/pressure (e.g., via microwave synthesis) to overcome the kinetic barrier. Otherwise, redesign the ligand to place functional groups at the 3- or 4-positions.

Q: My Ruthenium(III) precursor turns into a mixture of Ru(II) and Ru(IV) during prolonged reflux with pyridine. How do I prevent this? A: Pyridine ligands, particularly in the presence of RuCl3​ , can facilitate disproportionation reactions where Ru(III) splits into Ru(II) and Ru(IV) oxidation states ([5]). Solution: If your target is a Ru(II) complex, intentionally add a mild reducing agent (such as ascorbic acid or hypophosphorous acid) to the reaction mixture to drive the equilibrium entirely to Ru(II). Always perform the reaction under strict Schlenk conditions ( N2​ /Ar) to prevent atmospheric re-oxidation.

Q: The synthesized metal complex is an insoluble powder. How can I solubilize it for NMR and catalysis? A: Insolubility in organic solvents is often driven by high lattice energies associated with small, hard counter-ions like chloride ( Cl− ) or bromide ( Br− ) originating from the metal precursor[2]. Solution: Perform an anion metathesis (counter-ion exchange). Dissolve or suspend the complex in a minimum amount of water/methanol and add a saturated aqueous solution of NH4​PF6​ or NaBF4​ . The bulky, non-coordinating PF6−​ or BF4−​ anions will precipitate the complex, which will now be highly soluble in polar aprotic solvents like acetonitrile or DMSO.

Section 3: Workflow Visualizations

Troubleshooting Start Issue: Low Complexation Yield CheckSterics Analyze Steric Bulk (e.g., 2,6-substitution) Start->CheckSterics CheckElectronics Analyze Electronic Effects (pKa & pi-acceptor ability) Start->CheckElectronics StericHigh High Steric Bulk (e.g., 2-picoline) CheckSterics->StericHigh Yes StericLow Low Steric Bulk (e.g., 4-picoline) CheckSterics->StericLow No CheckSolvent Evaluate Solvent & Counter-ion (PF6-, BF4-) CheckElectronics->CheckSolvent AdjustTemp Increase Temp / Pressure or use Microwave StericHigh->AdjustTemp StericLow->CheckSolvent

Caption: Troubleshooting workflow for resolving low yields in pyridine-ligand complexation.

Section 4: Quantitative Data

The structural properties of the pyridine ligand directly dictate the thermodynamic stability and geometry of the resulting complex. Use the table below to predict complexation behavior.

Ligand TypeExampleApprox. pKa​ Steric HindranceTypical Coordination GeometryYield Impact
Unsubstituted Pyridine5.25LowOctahedral / Square PlanarBaseline
4-Substituted (EDG) 4-Picoline6.00LowOctahedral / Square PlanarEnhanced (Stronger σ -donor)
2-Substituted 2-Picoline5.90HighDistorted Tetrahedral / Lower CNReduced (Steric clash)
Multidentate 2,2'-Bipyridine4.40ModerateOctahedral (Chelated)High (Chelate effect)

Section 5: Standardized Experimental Protocols

Protocol: Synthesis and Validation of Ru(bpy)3​2​

This protocol utilizes a self-validating feedback loop to ensure successful complexation of a multidentate bipyridine ligand ([6]).

Step 1: Reagent Preparation & Degassing Suspend 1.0 equivalent of RuCl3​⋅xH2​O and 3.2 equivalents of 2,2'-bipyridine in ethylene glycol. Degas the mixture by bubbling dry N2​ gas through the solution for 15 minutes. Causality: Ethylene glycol acts as both a high-boiling solvent and a mild reducing agent to facilitate the Ru(III) to Ru(II) transition.

Step 2: High-Temperature Complexation Reflux the mixture under N2​ at 120°C for 4 hours. Self-Validation Checkpoint: The reaction mixture must transition from a dark brown/black suspension to a vibrant, luminescent orange/red solution. This color change is a self-validating indicator of the Metal-to-Ligand Charge Transfer (MLCT) band formation specific to the [Ru(bpy)3​]2+ cation. If the solution remains green or brown, the reduction/complexation is incomplete.

Step 3: Anion Exchange (Metathesis) Allow the solution to cool to room temperature. Dilute with 50 mL of deionized water. Dropwise, add a saturated aqueous solution of NH4​PF6​ until no further precipitation occurs. Causality: The bulky PF6−​ anion replaces the coordinating Cl− ions, crashing the complex out of the aqueous phase.

Step 4: Isolation Filter the bright orange precipitate via vacuum filtration, wash with cold water followed by diethyl ether, and dry under a vacuum.

Protocol Step1 1. Dissolve Precursor (e.g., RuCl3) in Glycol Step2 2. Add Bipyridine (Stoichiometric Excess) Step1->Step2 Step3 3. Reflux under N2 (Self-Validation: Color Change) Step2->Step3 Step4 4. Counter-ion Exchange (Add aq. NH4PF6) Step3->Step4 Step5 5. Precipitation & Filtration Step4->Step5

Caption: Step-by-step workflow for the synthesis of bipyridine transition metal complexes.

References

  • Steric and Stereochemical Modulation in Pyridyl- and Quinolyl-Containing Ligands. NIH PMC.[Link]

  • Transition metal pyridine complexes. Wikipedia.[Link]

  • Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. PubMed.[Link]

  • Pyridine: A Useful Ligand in Transition Metal Complexes. IntechOpen.[Link]

  • Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. ACS Publications.[Link]

  • Recent developments in the synthesis and applications of terpyridine-based metal complexes: a systematic review. RSC Publishing.[Link]

Sources

Troubleshooting

Technical Support Center: Pyridine-2,6-Dicarboxylic Acid (DPA) Derivatization

Welcome to the DPA Troubleshooting Guide. As a Senior Application Scientist, I have compiled this resource to assist researchers, chemists, and drug development professionals in overcoming the notorious synthetic bottlen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the DPA Troubleshooting Guide. As a Senior Application Scientist, I have compiled this resource to assist researchers, chemists, and drug development professionals in overcoming the notorious synthetic bottlenecks associated with pyridine-2,6-dicarboxylic acid (dipicolinic acid) derivatives.

DPA is a highly versatile building block used in metallo-β-lactamase (MBL) inhibitors, lanthanide luminescence, and metal-organic frameworks (MOFs). However, its electron-withdrawing pyridine ring, poor solubility, and strong metal-chelating properties often lead to sluggish kinetics, low yields, and workup complications. This guide addresses the root causes of these failures and provides field-proven, self-validating protocols to optimize your workflows.

Workflow Visualization: Overcoming Reactivity Bottlenecks

DPA_Workflow DPA Pyridine-2,6-dicarboxylic Acid (DPA) DirectEster Direct Fischer Esterification (Alcohols, H+) DPA->DirectEster Sluggish Reactivity HeteroAcid Heteropoly Acid Catalysis (e.g., Ce0.87H0.4PW12O40) DPA->HeteroAcid Optimized Esterification AcylChloride Pyridine-2,6-dicarbonyl dichloride (SOCl2, DMF cat.) DPA->AcylChloride Chlorination Esters DPA Diesters (High Yield) DirectEster->Esters Low Yield (<30%) HeteroAcid->Esters 98% Yield AcylChloride->Esters Alcohols, NEt3 Amides DPA Diamides (High Yield) AcylChloride->Amides Amines, NEt3

Optimal synthetic pathways for pyridine-2,6-dicarboxylic acid derivatization.

Troubleshooting Esterification & Amidation

Q1: My direct Fischer esterification of DPA with aliphatic alcohols is stalling at <30% yield. How can I drive this reaction to completion?

The Causality: Direct esterification of DPA is heavily hindered by two factors. First, DPA is highly insoluble in most organic solvents, leading to heterogeneous reaction conditions. Second, the electron-withdrawing nitrogen atom in the pyridine ring decreases the nucleophilicity of the carboxylic oxygen and destabilizes the protonated intermediate required for standard Fischer esterification.

The Solution: You must bypass standard mineral acid catalysis. You can either convert DPA to its highly electrophilic acyl chloride intermediate[1], or utilize heteropoly acid catalysts. Insoluble salts of heteropoly acids, such as Ce(III) salt Ce0.87​H0.4​PW12​O40​ , act as highly active, easily recoverable catalysts that drive the reaction to near-quantitative yields[2].

Table 1: Optimization of DPA Esterification Catalysts (n-butanol)

Catalyst Type Catalyst Loading Mole Ratio (n-butanol : DPA) Reaction Time Yield (%)
None (Thermal) N/A 10:1 24 h < 30%

| H3​PW12​O40​ (Soluble) | 5% | 10:1 | 3 h | > 95% | | Ce0.87​H0.4​PW12​O40​ (Insoluble) | 5% | 10:1 | 3 h | 98.2% |

Data summarized from Academax optimization studies[2].

Q2: When synthesizing DPA diamides via the acyl chloride, I isolate mostly the mono-amide or unreacted starting material. What is going wrong?

The Causality: When the first amide bond forms, the generated HCl byproduct rapidly lowers the pH of the microenvironment. Because primary and secondary amines are basic, they become protonated (forming unreactive ammonium salts), completely killing their nucleophilicity. Furthermore, the mono-amide intermediate often exhibits a drastic shift in solubility, prematurely precipitating out of the reaction mixture.

The Solution: The addition of an organic base like Triethylamine (TEA) is mandatory to act as an acid scavenger, effectively preventing the acidification of the reaction environment[3]. TEA must be added in excess (at least 4.0 equivalents relative to the diacyl chloride) to ensure both coupling steps proceed smoothly[4].

Standardized Methodologies

To ensure reproducibility, utilize the following self-validating protocols for acyl chloride conversion and subsequent amidation.

Protocol A: Synthesis of Pyridine-2,6-dicarbonyl dichloride

Validation checkpoint: The reaction transitions from a cloudy suspension to a clear solution, indicating complete conversion.

  • Preparation: Ensure all glassware is strictly oven-dried. Purge the reaction vessel with inert gas (N2 or Ar).

  • Reagent Addition: Suspend pyridine-2,6-dicarboxylic acid (1.0 equiv) in anhydrous thionyl chloride ( SOCl2​ , 10.0 equiv).

  • Catalysis: Add 1-2 drops of anhydrous N,N-dimethylformamide (DMF). This generates the Vilsmeier-Haack intermediate, which acts as the active chlorinating species.

  • Reflux: Heat the mixture to reflux (approx. 75-80 °C) under an inert atmosphere for 4-6 hours until the suspension becomes a completely clear solution.

  • Concentration: Remove excess SOCl2​ in vacuo. (Caution: Perform in a well-ventilated fume hood).

  • Purification: Co-evaporate the residue with anhydrous toluene (2 x 10 mL) to strip away any residual SOCl2​ . The resulting white/pale yellow solid is pyridine-2,6-dicarbonyl dichloride. Use immediately or store strictly under inert conditions[1].

Protocol B: Synthesis of DPA Diamides

Validation checkpoint: The reaction will exotherm upon addition; temperature control ensures the prevention of side-product formation.

  • Preparation: Dissolve the target amine (2.2 equiv) and triethylamine (TEA, 4.0 equiv) in anhydrous dichloromethane (DCM) (10 mL/mmol)[4].

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Coupling: Dissolve pyridine-2,6-dicarbonyl dichloride (1.0 equiv) in anhydrous DCM (3 mL/mmol) and add it dropwise to the amine solution over 15 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 16-24 hours.

  • Workup: Quench the reaction with distilled water. Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo[4].

Advanced Optimization: Metal Complexation Interference

Q3: I am developing DPA derivatives as metallo-β-lactamase (MBL) inhibitors, but my biochemical assays show inconsistent IC50 values. Could the ligand be sequestering assay metals?

The Causality: Yes. Pyridine-2,6-dicarboxylic acid is a potent O,N,O-pincer ligand that readily coordinates transition metals like Cu(II) and Zn(II)[1]. In biochemical assays evaluating MBLs (such as NDM-1), unmodified DPA often displays a propensity to completely chelate and strip the active-site Zn(II) ions from the enzyme, leading to false positives or inconsistent inhibition kinetics[5].

The Solution: To optimize the metal-binding pharmacophore (MBP), you must augment the inherent affinity of DPA for the Zn(II) component by increasing binding interactions with the protein residues surrounding the active site[5]. Derivatization (e.g., synthesizing 4-(3-aminophenyl)pyridine-2,6-dicarboxylic acid) shifts the mechanism of action. Instead of stripping the metal, the optimized derivative forms a stable NDM-1:Zn(II):inhibitor ternary complex, yielding highly selective inhibition (IC50 ≈ 80 nM) without depleting the metalloenzyme's core[5].

References

  • Esterification of Pyridine-2,6-Dicarboxylic Acid and n-Butanol Catalyzed by Heteroply Acids - Academax:[Link]

  • Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5-dicarboxamide Derivatives - PMC:[Link]

  • Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1 - PMC: [Link]

  • Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes - MDPI:[Link]

  • Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores - MDPI: [Link]

Sources

Optimization

common side reactions in the synthesis of pyridine dicarboxylic acids

Welcome to the Technical Support Center for the synthesis of pyridine dicarboxylic acids (PDCAs). This diagnostic hub is designed for researchers and drug development professionals who require high-purity PDCAs—such as q...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of pyridine dicarboxylic acids (PDCAs). This diagnostic hub is designed for researchers and drug development professionals who require high-purity PDCAs—such as quinolinic acid (a critical precursor in NAD+ biosynthesis and an NMDA receptor agonist) and dipicolinic acid—without the interference of common degradative side reactions[1][2].

Below, you will find mechanistic troubleshooting guides, quantitative reaction metrics, and self-validating experimental protocols designed to maximize yield and purity.

Mechanistic Overview: Synthesis Pathways & Failure Modes

The synthesis of PDCAs typically involves the aggressive oxidation of alkylpyridines (e.g., lutidine) or fused bicyclic systems (e.g., quinoline). The central challenge is balancing the oxidative power required to cleave carbon-carbon bonds while preventing the destruction of the delicate pyridine ring or the spontaneous loss of the newly formed carboxyl groups.

G Substrate Alkylpyridine / Quinoline Oxidation Oxidation Phase (KMnO4 / NaClO3) Substrate->Oxidation Heat + Oxidant Intermediate Incomplete Oxidation (Mono-carboxylic Acids) Oxidation->Intermediate Insufficient Oxidant Product Pyridine Dicarboxylic Acid (Target Product) Oxidation->Product Controlled Conditions RingCleavage Ring Cleavage / Tar Oxidation->RingCleavage Over-oxidation Decarboxylation Decarboxylation (e.g., Nicotinic Acid) Product->Decarboxylation High Temp / Acidic pH

Reaction pathways and common side reactions in pyridine dicarboxylic acid synthesis.

Troubleshooting Guide & FAQs

Q1: Why am I observing significant formation of nicotinic acid during the synthesis of pyridine-2,3-dicarboxylic acid (quinolinic acid)? Causality: This is caused by spontaneous thermal decarboxylation. Quinolinic acid possesses a carboxyl group at the 2-position (alpha to the pyridine nitrogen). The electronegative nitrogen acts as an electron sink, stabilizing the transition state during the loss of CO2. Under elevated temperatures (>135 °C) and acidic conditions, quinolinic acid undergoes a first-order decarboxylation (activation energy ~141 kJ/mol) to yield nicotinic acid[3][4]. Resolution: Strictly control the oxidation temperature below 100 °C. If utilizing hydrothermal synthesis, adjust the pH to 7–9 to maintain the dicarboxylate anion, which is significantly more resistant to decarboxylation than the protonated acid[3]. Alternatively, use transition metals to sequester the product (see Protocol A).

Q2: When oxidizing quinoline with sodium chlorate to produce quinolinic acid, my yields are stuck at 20-25%, and the reaction generates a large amount of black tar. How do I prevent this? Causality: Uncatalyzed chlorate oxidation lacks regioselectivity. Instead of selectively cleaving the benzene ring of quinoline, the harsh oxidative conditions lead to over-oxidation and the catastrophic cleavage of the pyridine ring itself, resulting in polymerized tar byproducts[5]. Resolution: Introduce an acid-soluble Cu(II) catalyst (e.g., cupric sulfate). Cu(II) directs the oxidation and immediately forms a highly stable, insoluble coordination complex with the newly generated quinolinic acid. This phase separation removes the product from the oxidative environment, halting tar formation and boosting yields to >60%[5].

Q3: My oxidation of 2,6-lutidine to 2,6-pyridinedicarboxylic acid (dipicolinic acid) yields a mixture containing mono-carboxylic acids. How can I drive this to completion? Causality: Incomplete oxidation occurs due to insufficient oxidant equivalents or severe mass-transfer limitations. When using KMnO4, the precipitation of insoluble MnO2 coats the unreacted substrate, physically blocking further oxidation[6]. Resolution: Ensure a strict stoichiometric excess of the oxidant (minimum 6 electrons per methyl group). Maintain vigorous mechanical stirring and consider operating at reflux to lower the viscosity of the heterogeneous mixture.

Quantitative Reaction Metrics

The following table summarizes the performance and failure modes of standard PDCA synthesis routes to aid in your experimental design.

SubstrateTarget ProductOxidant / Catalyst SystemPrimary Side ReactionTypical YieldMitigation Strategy
QuinolinePyridine-2,3-dicarboxylic acidNaClO3 / NoneRing Cleavage (Tar), Decarboxylation24–26%Introduce Cu(II) catalyst to sequester product[5].
QuinolinePyridine-2,3-dicarboxylic acidNaClO3 / Cu(II)Trace Nicotinic Acid55–62%Maintain temperature strictly at 98–100 °C[5].
2,6-LutidinePyridine-2,6-dicarboxylic acidKMnO4 / Aqueous NeutralIncomplete Oxidation60–70%Use stoichiometric excess; vigorous agitation[6].
Waste PETPyridine-2,4-dicarboxylic acidE. coli whole-cellBiological ByproductsVariableUtilize tandem chemo-microbial cascade[7].

Validated Experimental Protocols

Protocol A: Cu(II)-Directed Oxidation of Quinoline to Quinolinic Acid

This protocol utilizes in-situ complexation to protect the labile alpha-carboxyl group from decarboxylation and over-oxidation[5].

Workflow Step1 1. Acidify Quinoline & Add Cu(II) Catalyst Step2 2. Heat to 98-100°C Step1->Step2 Step3 3. Dropwise Addition of NaClO3 Step2->Step3 Step4 4. Monitor Exotherm & Prevent Tar Step3->Step4 Step5 5. Precipitation of Cu-Quinolinic Complex Step4->Step5 Step6 6. Filtration & Decomplexation Step5->Step6

Step-by-step workflow for Cu(II)-catalyzed oxidation of quinoline.

Step-by-Step Methodology:

  • Acidification & Catalyst Addition: In a reaction vessel, combine 1.0 eq of quinoline with aqueous sulfuric acid (to achieve pH < 2). Add 0.5–1.0 eq of cupric sulfate.

    • Causality: The acidic medium protonates quinoline, making the pyridine ring electron-deficient and directing oxidative cleavage toward the more electron-rich benzene ring.

  • Thermal Activation: Heat the mixture to 98–100 °C under continuous mechanical agitation.

  • Controlled Oxidation: Add sodium chlorate (NaClO3) dropwise over 2.5 to 3.5 hours.

    • Causality: Dropwise addition prevents runaway thermal exotherms that would otherwise supply the activation energy for decarboxylation.

  • Validation Checkpoint (Complexation): Monitor the reaction visually. Within 3 hours, a distinct blue suspension must form. This is the self-validating signal that the copper-quinolinic acid complex has precipitated. If the solution turns dark brown/black without a precipitate, tar formation is occurring due to insufficient Cu(II).

  • Isolation: Stir for a total of 17 hours. Cool the mixture to room temperature and isolate the blue precipitate via vacuum filtration.

  • Decomplexation: Suspend the copper salt in water and treat with hydrogen sulfide (H2S) or a strong mineral acid to precipitate CuS/Cu-salts and liberate the free pyridine-2,3-dicarboxylic acid. Recrystallize to achieve final purity.

Protocol B: Permanganate Oxidation of 2,6-Lutidine to Dipicolinic Acid

A classic, robust method for generating the bacterial spore biomarker, dipicolinic acid[6].

Step-by-Step Methodology:

  • Substrate Suspension: Suspend 2,6-lutidine in a neutral aqueous solution.

  • Oxidant Addition: Heat the mixture to 70 °C. Slowly add potassium permanganate (KMnO4) in a slight stoichiometric excess (approx. 4.5 eq).

    • Causality: Each methyl group requires 3 equivalents of oxygen (6 electrons total per molecule). Excess is required to overcome the physical trapping of the substrate by MnO2.

  • Validation Checkpoint (Reaction Progress): Periodically spot the reaction mixture on filter paper. A purple ring indicates unreacted KMnO4. The reaction is complete when the purple color ceases to persist and only a brown spot of MnO2 remains.

  • Filtration: Filter the hot reaction mixture immediately to remove the precipitated MnO2.

    • Causality: Hot filtration prevents the premature crystallization of the product in the filter cake.

  • Acidification & Precipitation: Cool the aqueous filtrate and acidify dropwise with concentrated HCl until the pH reaches ~2. The 2,6-pyridinedicarboxylic acid will precipitate as a white crystalline solid.

  • Purification: Isolate via filtration and recrystallize from boiling water (m.p. 248-250 °C).

References

  • Hydrothermal Decarboxylation of Pentafluorobenzoic Acid and Quinolinic Acid. ResearchGate. 3

  • Upcycling of Waste Poly(ethylene terephthalate) into 2,4-Pyridine Dicarboxylic Acid by a Tandem Chemo-Microbial Process. SCIEPublish. 7

  • Isolation of dipicolinic acid (pyridine-2:6-dicarboxylic acid) from spores of Bacillus megatherium. SciSpace. 6

  • WO2012096553A2 - Method for the preparation of nicotinic acid. Google Patents. 4

  • Diflunisal Derivatives as Modulators of ACMS Decarboxylase Targeting the Tryptophan-Kynurenine Pathway. PMC / NIH. 1

  • Quinolinic acid. Wikipedia. 2

  • EP0232118A2 - Process for the preparation of pyridine-2,3-dicarboxylic acid. Google Patents. 5

Sources

Troubleshooting

Technical Support Center: Degradation Pathways of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers, environmental scientists, and drug development professionals through the metabolic profiling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers, environmental scientists, and drug development professionals through the metabolic profiling and analytical troubleshooting of 4-(methylamino)pyridine-2,6-dicarboxylic acid (4-MAPDA) .

Because 4-MAPDA shares a structural backbone with dipicolinic acid (DPA)—a major component of bacterial endospores—its degradation is biphasic. It requires an initial N-demethylation step, followed by either aerobic ring cleavage via oxygenases or anaerobic fermentative breakdown ()[1]. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting steps necessary to successfully study its environmental fate.

Section 1: Frequently Asked Questions (FAQs)

Q: Why is 4-MAPDA highly recalcitrant in unadapted activated sludge compared to unsubstituted dipicolinic acid? A: The methylamino group at the C4 position sterically and electronically hinders direct ring hydroxylation. Degradation requires the induction of specific N-demethylases to cleave the alkyl group, releasing formaldehyde and DPA. If your microbial consortium lacks alkylamine-degrading capabilities, the compound will stall at the parent mass, even if the sludge is highly competent at degrading standard DPA.

Q: What is the mechanistic difference between the aerobic and anaerobic degradation of the DPA intermediate? A: Aerobically, the DPA intermediate is hydroxylated to 3-hydroxydipicolinic acid, which is subsequently cleaved by dioxygenases into alpha-ketoglutaric acid and oxalic acid ()[1]. Anaerobically, the pyridine ring undergoes an oxygen-independent reduction to dihydroxypyridine. This requires a syntrophic coculture (often involving sulfate-reducing bacteria) to ferment the intermediate into acetate, propionate, and CO₂ ()[2]. Furthermore, dihydroxypyridine is highly photolabile and can undergo coupled photolytic degradation if exposed to ambient light ()[3].

Q: What are the primary metabolites I should track during a degradation assay? A: You must track the parent compound (4-MAPDA), the primary alkyl-cleavage byproduct (Formaldehyde), the core ring intermediate (Dipicolinic acid / DPA), and the first aerobic ring-oxidation product (3-hydroxydipicolinic acid).

Section 2: Troubleshooting Guide for Degradation Assays

Issue 1: Incomplete Mass Balance / Low Recovery of 4-MAPDA during LC-MS/MS Analysis

  • Root Cause: The 2,6-dicarboxylic acid motif is a powerful chelating agent. In complex matrices (like sludge, soil extracts, or media with trace metals), it binds tightly to divalent and trivalent metal ions (e.g., Ca²⁺, Fe³⁺). This prevents the compound from partitioning correctly during extraction and causes severe peak tailing or signal suppression on standard reverse-phase columns.

  • Solution: Incorporate a strong chelator (e.g., 50 mM EDTA) into your extraction buffer to outcompete the pyridine dicarboxylate for metal ions. This ensures the analyte remains in its free acid form for accurate quantification.

Issue 2: Accumulation of Formaldehyde and DPA without Ring Cleavage

  • Root Cause: Your microbial consortium possesses N-demethylase activity but lacks the downstream hydroxylases required for pyridine ring fission. This frequently occurs in highly selective enrichment cultures where the community diversity has collapsed.

  • Solution: Supplement the culture with a known DPA-degrading strain, such as Achromobacter sp. or Bacillus brevis, to complete the mineralization pathway. Ensure adequate aeration, as the downstream dioxygenase enzymes require molecular oxygen.

Section 3: Quantitative Data Presentation

To establish a baseline for your experiments, below is a standardized kinetic profile of 4-MAPDA degradation using a fully adapted aerobic sludge consortium.

Table 1: Representative Kinetic Profiling of 4-MAPDA Degradation

Time (h)4-MAPDA Remaining (%)Formaldehyde Formed (µM)DPA Intermediate (µM)Mineralization (CO₂ %)
0100 ± 2000
1265 ± 415 ± 218 ± 35 ± 1
2420 ± 335 ± 445 ± 525 ± 3
48< 15 ± 1 (consumed)10 ± 285 ± 5

Note: Formaldehyde levels peak at 24 hours and subsequently decline as it is assimilated by methylotrophic bacteria in the consortium.

Section 4: Self-Validating Experimental Protocol

To guarantee trustworthiness in your results, use this self-validating workflow for in vitro aerobic degradation assays. This protocol includes internal controls that confirm the assay mechanics worked, regardless of the biological outcome.

Step 1: Matrix Preparation & Control Setup

  • Aliquot 100 mL of minimal salts medium (MSM) into 250 mL Erlenmeyer flasks.

  • Self-Validation Controls:

    • Sterile Control: Autoclave the sludge inoculum to differentiate biotic degradation from abiotic hydrolysis/photolysis.

    • Positive Control: Spike one flask with unsubstituted DPA (50 µM) to validate the consortium's ring-cleavage competency independently of N-demethylase activity.

  • Spike the test flasks with 4-MAPDA to a final concentration of 50 µM.

Step 2: Inoculation & Incubation

  • Inoculate the test and positive control flasks with 1% (v/v) adapted activated sludge.

  • Incubate at 25°C on a rotary shaker at 150 rpm in the dark (to prevent photolytic cleavage of any transient dihydroxypyridine intermediates).

Step 3: Sampling & Quenching (Crucial for Chelation Prevention)

  • At designated time points (0, 12, 24, 48 h), withdraw 1 mL aliquots.

  • Immediately quench the reaction by adding 100 µL of 1% formic acid containing 50 mM EDTA .

    • Causality: The low pH stops enzymatic activity, while the EDTA strips Ca²⁺/Mg²⁺ from the 2,6-dicarboxylic acid moiety, ensuring >95% recovery during extraction.

Step 4: LC-MS/MS Quantification

  • Centrifuge the quenched samples at 14,000 × g for 10 minutes to pellet biomass.

  • Spike the supernatant with an isotopically labeled internal standard (e.g., DPA-d3) to correct for matrix ionization effects.

  • Analyze via LC-MS/MS using a hydrophilic interaction liquid chromatography (HILIC) column, as the highly polar dicarboxylic acids retain poorly on standard C18 columns.

Section 5: Pathway Visualization

Below is the logical mapping of the 4-MAPDA degradation pathways.

DegradationPathway MAPDA 4-(Methylamino)pyridine- 2,6-dicarboxylic acid DPA Pyridine-2,6-dicarboxylic acid (Dipicolinic Acid) MAPDA->DPA N-demethylase HCHO Formaldehyde MAPDA->HCHO Alkyl Cleavage OH_DPA 3-Hydroxydipicolinic Acid DPA->OH_DPA Hydroxylase (Aerobic) DHP Dihydroxypyridine DPA->DHP Reductase (Anaerobic) KGA α-Ketoglutaric Acid + Oxalic Acid OH_DPA->KGA Dioxygenase Ring Cleavage MIN CO2 + NH4+ + H2O DHP->MIN Fermentation / Photolysis KGA->MIN TCA Cycle

Proposed aerobic and anaerobic degradation pathways of 4-MAPDA.

References

  • Kaiser, J.P., Feng, Y., & Bollag, J.M. "Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions." Microbiological Reviews (1996). URL:[Link]

  • Seyfried, B., & Schink, B. "Fermentative degradation of dipicolinic acid (pyridine-2,6-dicarboxylic acid) by a defined coculture of strictly anaerobic bacteria." Biodegradation (1990). URL:[Link]

  • Amador, J.A., & Taylor, B.P. "Coupled metabolic and photolytic pathway for degradation of pyridinecarboxylic acids, especially dipicolinic acid." Applied and Environmental Microbiology (1990). URL:[Link]

Sources

Optimization

Technical Support Center: Resolving Solubility Issues for 4-(methylamino)pyridine-2,6-dicarboxylic acid

As a Senior Application Scientist, I frequently encounter researchers struggling with the formulation of substituted dipicolinic acids. 4-(methylamino)pyridine-2,6-dicarboxylic acid presents a classic physicochemical cha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter researchers struggling with the formulation of substituted dipicolinic acids. 4-(methylamino)pyridine-2,6-dicarboxylic acid presents a classic physicochemical challenge: it is a highly polar molecule that paradoxically exhibits poor solubility in both neutral water and standard organic solvents.

This guide is engineered to bypass rigid templates and directly decode the molecular causality behind this behavior. Below, you will find field-validated, self-checking protocols designed to keep your biochemical assays and organic syntheses on track.

Part 1: The Causality of Insolubility (Mechanistic Overview)

To dissolve a compound, you must input enough solvation energy to break its intermolecular forces. For 4-(methylamino)pyridine-2,6-dicarboxylic acid, the core issue lies in its isoelectric point. The compound features two acidic carboxylic acid groups and two basic nitrogen centers (the pyridine ring and the secondary methylamino group).

At physiological pH (6.5–7.5), the molecule exists predominantly as a zwitterion[1]. The electrostatic attraction between the protonated nitrogen centers and the deprotonated carboxylates forms an exceptionally stable, hydrogen-bonded crystal lattice[1]. To achieve solubility, you must force the molecule into a uniformly charged state (either fully anionic or fully cationic) to induce electrostatic repulsion between the molecules.

Speciation LowPH Cationic State (pH < 2) Highly Soluble Zwitter Zwitterionic State (pH 3 - 5) Insoluble Lattice LowPH->Zwitter +OH- Zwitter->LowPH +H+ Anionic Anionic State (pH > 7) Highly Soluble Zwitter->Anionic +OH- Anionic->Zwitter +H+

Figure 1: pH-dependent speciation and solubility states of dipicolinic acid derivatives.

Part 2: Troubleshooting FAQs

Q: I tried dissolving the powder in PBS (pH 7.4) for my cell assay, but it remains a cloudy suspension. Why? A: PBS lacks the buffering capacity to overcome the crystal lattice energy of the zwitterion. At pH 7.4, the molecule is electrically neutral overall, minimizing its interaction with water. You must pre-dissolve the compound in a highly alkaline solution (e.g., pH 13 using NaOH) to form the fully deprotonated dianion before diluting it into your assay buffer[2].

Q: Can I use DMSO to make a 100 mM stock for organic synthesis? A: Yes, but with caveats. While dipicolinic acid derivatives are generally soluble in polar aprotic solvents like DMSO and DMF[3], the 4-methylamino substitution increases hydrogen-bond donor capacity, which can slow dissolution. If dissolution is sluggish in pure DMSO, adding a slight molar excess of an organic base like triethylamine (Et3N) will deprotonate the carboxylates, instantly clarifying the solution[4].

Q: My compound crashed out when I diluted my alkaline stock into my reaction mixture. How do I fix this? A: This is a classic "pH shock" precipitation. When the highly alkaline stock hits a neutral or slightly acidic reaction mixture, the compound rapidly reprotonates into its insoluble zwitterionic form. To prevent this, ensure your receiving buffer has a high buffering capacity (e.g., 100 mM HEPES) and add the stock dropwise under vigorous vortexing.

Part 3: Quantitative Solubility Profile

To assist in experimental planning, the following table summarizes the expected solubility behavior of 4-(methylamino)pyridine-2,6-dicarboxylic acid across various solvent systems based on structural analogs.

Solvent / ConditionExpected SolubilityMechanistic StateRecommended Application
DI Water (pH 6-7) Insoluble (< 1 mM)Zwitterion (Neutral net charge)Not recommended
Alkaline Water (pH > 12) Highly Soluble (> 100 mM)Dianion (Deprotonated COOH)Biological assay stocks[2]
Acidic Water (20% H2SO4) Soluble (~ 50 mM)Cation (Protonated Pyridine/Amine)Acidic formulations[2]
Anhydrous DMSO / DMF Moderately SolubleDisrupted H-bond networkOrganic synthesis[3]
Methanol + Triethylamine Highly SolubleTriethylammonium saltPurification / Trituration[4]
Part 4: Validated Experimental Protocols

SolubilityWorkflow Start 4-(methylamino)pyridine- 2,6-dicarboxylic acid Decision Target Application? Start->Decision BioAssay Biological Assays (Aqueous Media) Decision->BioAssay In vitro / In vivo Synthesis Chemical Synthesis (Organic Media) Decision->Synthesis Reaction Setup BaseAdd Add 1.0 M NaOH (Deprotonate COOH) BioAssay->BaseAdd High pH Route AcidAdd Add 20% H2SO4 (Protonate Pyridine) BioAssay->AcidAdd Low pH Route OrgSolvent Use DMSO or DMF (Polar Aprotic) Synthesis->OrgSolvent BioStock Soluble Aqueous Stock (pH > 12 or pH < 2) BaseAdd->BioStock AcidAdd->BioStock OrgBase Add Et3N / DIPEA (Disrupt H-bonds) OrgSolvent->OrgBase If insoluble OrgStock Soluble Organic Stock (>50 mM) OrgSolvent->OrgStock If soluble OrgBase->OrgStock

Figure 2: Decision matrix for resolving solubility issues based on experimental application.

Protocol A: Preparation of a 50 mM Disodium Salt Aqueous Stock (For Biology)

Causality: Converts the insoluble zwitterion into a highly soluble disodium salt.

  • Weighing: Weigh the required mass of 4-(methylamino)pyridine-2,6-dicarboxylic acid into a clean glass vial.

  • Suspension: Add HPLC-grade water equivalent to 80% of your final target volume. The solution will be a cloudy, opaque suspension.

  • Alkaline Titration: While stirring aggressively, add 1.0 M NaOH dropwise. Monitor the pH. As the pH approaches 12–13, the suspension will rapidly clear as the carboxylic acids deprotonate[2].

  • Volume Adjustment: Once completely clear, adjust to the final volume using HPLC-grade water.

  • Self-Validation Step (Tyndall Effect): Shine a laser pointer through the vial in a dark room. If you see a solid beam of light scattering through the liquid, micro-particulates are still present. Add 1-2 more drops of NaOH and sonicate for 5 minutes until the beam disappears.

Protocol B: Preparation of an Organic Stock for Synthesis

Causality: Utilizes polar aprotic solvents and volatile organic bases to disrupt the hydrogen-bond network without introducing inorganic salts.

  • Solvent Addition: Suspend the compound in anhydrous DMSO or DMF[3].

  • Base Disruption: If the compound does not dissolve after 5 minutes of sonication, add 2.1 molar equivalents of Triethylamine (Et3N) or DIPEA. The volatile base will form a soluble triethylammonium salt complex[4].

  • Self-Validation Step: Centrifuge the stock at 10,000 x g for 3 minutes. Inspect the bottom of the tube for a microscopic pellet. If a pellet is present, transfer the supernatant to a new tube to ensure accurate stock concentration.

Part 5: References
  • Title : Localizing perturbations of the racemic equilibria involving dipicolinate derived lanthanide(III) complexes - PMC Source : nih.gov URL : 4[4]

  • Title : Solubility and Crystallization Studies of Picolinic Acid - MDPI Source : mdpi.com URL : 1[1]

  • Title : US20070100024A1 - Modified colorants and inkjet ink compositions comprising modified colorants - Google Patents Source : google.com URL : 2[2]

  • Title : Dipicolinic acid Product Data Sheet Source : uniscience.co.kr (Bioaustralis) URL :3[3]

Sources

Troubleshooting

Technical Support Center: Advanced Crystallization &amp; Co-Crystallization of Pyridine Dicarboxylic Acids

Welcome to the Technical Support Center for the crystallization of pyridine dicarboxylic acids (PDCAs). This guide is engineered for researchers, scientists, and drug development professionals dealing with the complex th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the crystallization of pyridine dicarboxylic acids (PDCAs). This guide is engineered for researchers, scientists, and drug development professionals dealing with the complex thermodynamic and supramolecular behaviors of PDCAs, such as 2,6-pyridinedicarboxylic acid (dipicolinic acid) and 2,4-pyridinedicarboxylic acid.

Below, you will find mechanistic troubleshooting guides, quantitative benchmarks, and self-validating experimental protocols designed to ensure high-purity yields and successful co-crystal engineering.

Mechanistic Overview: The Zwitterionic Challenge

Pyridine dicarboxylic acids present unique crystallization challenges primarily due to their amphoteric nature and the free rotation of their carboxylic groups [[1]](). In aqueous solutions, PDCAs exist in a pH-dependent equilibrium. They frequently form zwitterions where the pyridine nitrogen acts as a proton acceptor while a carboxylic acid group acts as a proton donor. This ionic character drastically alters the molecule's solubility profile. Precise thermodynamic control—specifically manipulating temperature gradients and pH—is non-negotiable for achieving high-purity crystalline solids or engineering supramolecular synthons 1.

ZwitterionPathway A PDCA in Aqueous Solution (Amphoteric State) B pH & Temp Adjustment (Targeting Isoelectric Point) A->B C Zwitterion Formation (Minimized Solubility) B->C pH = pI F Cationic/Anionic Forms (High Solubility - Yield Loss) B->F pH ≠ pI D Cooling Crystallization (100°C → 0-15°C) C->D E High-Purity PDCA Crystals (>99% Titer) D->E Controlled Nucleation

Fig 1: pH-dependent zwitterionic equilibrium and cooling crystallization pathway for PDCAs.

Diagnostic Q&A: Troubleshooting Common Failures

Q1: Why is my cooling crystallization of dipicolinic acid yielding less than 50% recovery, and how do I fix it? A1: Poor yields are typically caused by crystallizing outside the optimal temperature differential or failing to account for the compound's steep solubility curve. To maximize yield, the solution must be heated to 100°C to ensure complete dissolution, followed by controlled cooling to a terminal temperature of 0°C to 15°C 2. Causality: The high kinetic energy at 100°C disrupts metastable solute clusters. Dropping the temperature below 15°C drastically reduces the solvent's capacity to hydrate the zwitterion, forcing the precipitation of dipicolinic acid without crystallization water. If your terminal temperature remains above 20°C, a significant portion of the acid will remain dissolved 2.

Q2: During pharmaceutical co-crystal screening with 2,4-pyridine dicarboxylic acid, how can I rapidly verify if a new co-crystal has formed before running X-Ray Diffraction (XRD)? A2: Look for distinct macroscopic physical property changes, such as a color shift. For example, when combining white powdered acetaminophen with white 2,4-pyridine dicarboxylic acid, successful co-crystallization yields a noticeably red material 3. Causality: The hydrogen-bonded crystal packing arrangement forces the pyridine dicarboxylic acid into its zwitterionic form in the solid state. This structural reorganization causes a concomitant reduction in the π−π∗ energy gap, shifting the absorption spectrum into the visible light range 4.

Q3: We are scaling up co-crystallization using high-pressure milling. Why are we observing unexpected polymorphic forms of our PDCA co-crystals? A3: High-pressure environments fundamentally alter the acid-pyridine hydrogen bonding synthons. Under extreme compression, the hydrogen bonds compress at a uniform rate, forcing the crystalline layers to slide along major slip planes 5. Causality: This mechanical shearing overcomes the activation energy barrier between polymorphs, inducing phase transitions 5. To prevent this, reduce the milling intensity or switch to liquid-assisted grinding (LAG) to provide a solvent-mediated pathway that stabilizes the desired polymorph.

Quantitative Benchmarks & Data Presentation

Table 1: Crystallization Parameters for 2,6-Pyridinedicarboxylic Acid (Dipicolinic Acid)

ParameterOptimal RangeCausality / Effect
Dissolution Temp 80°C - 100°CEnsures complete breakdown of solute clusters prior to cooling [[2]]().
Terminal Cooling Temp 0°C - 15°CMaximizes supersaturation; precipitates solid without crystallization water 2.
Water:Solid Ratio 9:1 to 11:1Prevents premature crashing out of impurities during the cooling phase [[2]]().
Expected Titer >99.1%Achievable via a single recrystallization cycle from water 2.

Table 2: Crystallographic Parameters of PDCA-Caffeine Co-Crystal (1:1 Molar Ratio)

PropertyValueSignificance
Crystal System TriclinicIndicates low symmetry packing driven by highly directional H-bonds 6.
Space Group P-1Centrosymmetric packing stabilizes the supramolecular lattice 6.
Unit Cell (a, b, c) 6.906 Å, 8.451 Å, 14.68 ÅAccommodates caffeine, PDCA molecules, and lattice water 6.
Intermolecular Forces O-H...O, O-H...N, π-πPrimary drivers of the supramolecular synthon formation [[6]]().

Validated Experimental Protocols

Protocol 1: High-Yield Cooling Crystallization of 2,6-Pyridinedicarboxylic Acid

Objective: Isolate anhydrous dipicolinic acid with >99% purity.

  • Step 1: Dissolution. Disperse the crude crystalline solid in boiling water at a ratio of 10 parts water to 1 part solid (by weight). Maintain at 100°C for 1 to 2 hours with continuous agitation 2.

    • Validation Checkpoint 1: The solution must become completely transparent. Any remaining turbidity indicates insoluble impurities; filter hot if necessary.

  • Step 2: Controlled Cooling. Reduce the reactor temperature gradually to a terminal range of 0°C to 15°C.

    • Validation Checkpoint 2: Monitor the onset of nucleation. If crystallization does not begin by 40°C, seed the solution with 0.1% w/w pure dipicolinic acid crystals.

  • Step 3: Isolation. Filter the resulting crystallized dipicolinic acid under vacuum. Wash the filter cake with cold deionized water (≤5°C) to displace mother liquor without redissolving the product.

  • Step 4: Drying. Dry the solid under vacuum at 60°C until a constant weight is achieved.

    • Validation Checkpoint 3: Perform an acid-base titration or HPLC. The titer should be ≥99.1%. If lower, repeat the recrystallization step 2.

Protocol 2: Solution-Based Synthesis of PDCA-Caffeine Co-Crystals

Objective: Engineer a 1:1 crystallohydrate of caffeine and dipicolinic acid.

  • Step 1: Stoichiometric Mixing. Dissolve equimolar amounts (e.g., 1.0 mmol each) of caffeine and 2,6-pyridine dicarboxylic acid in high-purity water 6.

    • Validation Checkpoint 1: Ensure complete dissolution. The amphoteric nature of PDCA may require slight heating (e.g., 50°C) to fully dissolve alongside caffeine.

  • Step 2: Evaporative Crystallization. Allow the solution to stand at room temperature (20-25°C) for slow solvent evaporation over several days.

    • Validation Checkpoint 2: Observe crystal habit. The formation of distinct, uniform single crystals (rather than amorphous powder) indicates successful supramolecular assembly.

  • Step 3: Spectroscopic Validation. Isolate the crystals and perform IR spectroscopy.

    • Validation Checkpoint 3: Compare the IR spectrum against pure caffeine and pure PDCA. Shifts in the carbonyl and hydroxyl stretching frequencies confirm the presence of intensive intermolecular O-H...O and O-H...N hydrogen bonding 6.

  • Step 4: Structural Confirmation. Submit a suitable single crystal for X-ray diffraction (SC-XRD) to confirm the P-1 triclinic space group and the 1:1 formulation [[6]]().

Visualizations: Co-Crystallization Workflow

CoCrystallization API Active Pharmaceutical Ingredient (e.g., Caffeine) Mix Stoichiometric Mixing (Aqueous Solvent) API->Mix PDCA PDCA Co-former (H-bond Donor/Acceptor) PDCA->Mix React Supramolecular Synthon Formation (π-π Stacking & H-bonding) Mix->React Evap Slow Solvent Evaporation React->Evap Analyse SC-XRD & IR Spectroscopy Evap->Analyse Solid Isolation Result Validated Co-Crystal Lattice Analyse->Result Structural Confirmation

Fig 2: Solution-based co-crystallization screening and validation workflow for PDCA systems.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 4-(methylamino)pyridine-2,6-dicarboxylic acid and Other Chelating Agents for Researchers and Drug Development Professionals

Introduction: The Quest for Selective Metal Ion Sequestration In the intricate world of biological systems and therapeutic development, the precise control of metal ion concentration is paramount. Chelating agents, molec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quest for Selective Metal Ion Sequestration

In the intricate world of biological systems and therapeutic development, the precise control of metal ion concentration is paramount. Chelating agents, molecules capable of forming stable, coordinate bonds with metal ions, are indispensable tools in this endeavor. Their applications are vast, ranging from the treatment of heavy metal poisoning and the management of iron overload disorders to the development of advanced diagnostic imaging agents and targeted radiopharmaceuticals.

This guide provides an in-depth comparison of 4-(methylamino)pyridine-2,6-dicarboxylic acid, a derivative of the well-established chelator dipicolinic acid (DPA), with three widely used chelating agents: ethylenediaminetetraacetic acid (EDTA), 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), and deferoxamine (DFO). We will delve into their structural and electronic properties, comparative metal ion affinity, and the experimental methodologies used to characterize these crucial interactions. This analysis aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to make informed decisions in the selection and application of chelating agents for their specific research needs.

Understanding the Players: A Structural Overview

The efficacy of a chelating agent is intrinsically linked to its three-dimensional structure and the nature of its donor atoms. The spatial arrangement of these atoms dictates the agent's ability to encapsulate a metal ion, influencing both the stability and selectivity of the resulting complex.

4-(methylamino)pyridine-2,6-dicarboxylic acid: This molecule belongs to the family of pyridine-2,6-dicarboxylic acid (dipicolinic acid, DPA) derivatives. The parent DPA scaffold presents a tridentate binding motif, coordinating to metal ions through the nitrogen atom of the pyridine ring and the two oxygen atoms of the carboxylate groups. The introduction of a methylamino group at the 4-position of the pyridine ring is anticipated to modulate the electronic properties of the aromatic system. The electron-donating nature of the amino group could potentially enhance the basicity of the pyridine nitrogen, thereby influencing the stability of the metal complexes formed.

EDTA (Ethylenediaminetetraacetic acid): A hexadentate ligand, EDTA is a flexible, linear polyaminocarboxylic acid. It coordinates to metal ions through two nitrogen atoms and four carboxylate groups, forming highly stable, five-membered chelate rings. Its versatility and strong affinity for a wide range of metal ions have made it a ubiquitous chelating agent in various industrial and medical applications.[1][2]

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): DOTA is a macrocyclic chelator featuring a 12-membered tetraaza ring with four appended carboxylate arms.[3] This pre-organized structure provides exceptional thermodynamic stability and kinetic inertness to its metal complexes, a critical feature for in vivo applications where the premature release of toxic metal ions must be avoided.[3][4]

Deferoxamine (DFO): A naturally occurring siderophore produced by the bacterium Streptomyces pilosus, DFO is a hexadentate chelator with three hydroxamate groups that exhibit a high affinity and selectivity for Fe(III).[5][6] It is a cornerstone in the treatment of iron overload conditions.[7]

Chelator_Structures cluster_DPA 4-(methylamino)pyridine-2,6-dicarboxylic acid cluster_EDTA EDTA cluster_DOTA DOTA cluster_DFO Deferoxamine DPA Structure: Pyridine ring with two carboxylate groups and a methylamino group at the 4-position. Coordination: Tridentate (N, O, O) EDTA Structure: Linear polyaminocarboxylic acid. Coordination: Hexadentate (N, N, O, O, O, O) DOTA Structure: Macrocyclic tetraaza ring with four carboxylate arms. Coordination: Octadentate (N, N, N, N, O, O, O, O) DFO Structure: Linear molecule with three hydroxamate groups. Coordination: Hexadentate (O, O, O, O, O, O)

Caption: Structural overview of the compared chelating agents.

Comparative Performance: Stability of Metal Complexes

Metal IonDipicolinic Acid (log β₂)[1]EDTA (log K)[8]DOTA (log K)[9][10]Deferoxamine (log K)[11][12]
Cu(II)16.118.822.314.1
Pb(II)11.818.0--
Cd(II)11.016.5--
Fe(III)-25.1-30.6
Zn(II)-16.5-11.1
Ga(III)-20.3-28.2
Lu(III)-19.823.06-
Sm(III)-17.123.36-

Analysis of Stability Data:

  • Dipicolinic Acid (and by extension, its derivatives): DPA forms moderately stable complexes with divalent metal ions like Cu(II), Pb(II), and Cd(II).[1] The introduction of an electron-donating methylamino group at the 4-position is expected to increase the electron density on the pyridine nitrogen, potentially leading to stronger metal coordination and higher stability constants compared to the parent DPA.

  • EDTA: Exhibits very high stability constants across a broad range of divalent and trivalent metal ions, a consequence of its hexadentate nature and the formation of multiple stable five-membered chelate rings.[8]

  • DOTA: Demonstrates exceptionally high stability constants, particularly for trivalent lanthanide ions, which is attributed to its pre-organized macrocyclic structure.[9][10] This high stability is crucial for its use in medical imaging.[3]

  • Deferoxamine: Shows a remarkable affinity and selectivity for Fe(III), with a very high stability constant.[11][12] Its affinity for divalent metal ions is significantly lower.

Experimental Protocol: Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a robust and widely used method for determining the stability constants of metal complexes. The following is a generalized protocol that can be adapted for the characterization of 4-(methylamino)pyridine-2,6-dicarboxylic acid and other chelating agents. The principle lies in monitoring the change in pH of a solution containing the ligand and the metal ion as a standard solution of a strong base is added.

Potentiometric_Titration_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis A Prepare standard solutions: - Chelating agent - Metal salt - Strong base (e.g., NaOH) - Acid (for pH adjustment) B Calibrate pH electrode A->B C Titrate a solution of the chelating agent in the absence of the metal ion (ligand protonation constants) B->C D Titrate a solution of the chelating agent in the presence of the metal ion (stability constants) B->D E Record pH as a function of added base volume C->E D->E F Plot titration curves (pH vs. volume of base) E->F G Use specialized software (e.g., HYPERQUAD) to analyze the titration data F->G H Determine the stoichiometry and stability constants of the metal complexes G->H

Caption: Workflow for determining stability constants via potentiometric titration.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a standardized stock solution of the chelating agent (e.g., 4-(methylamino)pyridine-2,6-dicarboxylic acid) in deionized water.

    • Prepare a standardized stock solution of the metal salt of interest (e.g., CuCl₂, FeCl₃).

    • Prepare a carbonate-free standard solution of a strong base (e.g., NaOH).

    • Prepare a standard solution of a strong acid (e.g., HCl) for initial pH adjustment.

  • Electrode Calibration:

    • Calibrate the pH electrode using standard buffer solutions (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.

  • Ligand Protonation Titration:

    • In a thermostated titration vessel, place a known volume of the chelating agent solution and a suitable background electrolyte (to maintain constant ionic strength).

    • Adjust the initial pH to the acidic range with the standard acid solution.

    • Titrate the solution with the standard base solution, recording the pH after each addition. This titration allows for the determination of the protonation constants of the ligand.

  • Metal-Ligand Titration:

    • In the same manner, prepare a solution containing the chelating agent, the metal salt, and the background electrolyte.

    • Titrate this solution with the standard base, recording the pH at each step. The displacement of the titration curve in the presence of the metal ion compared to the ligand-only titration provides the data to calculate the stability constants.

  • Data Analysis:

    • Plot the pH versus the volume of base added for both titrations.

    • The titration data are then analyzed using specialized computer programs (e.g., HYPERQUAD, BEST) that employ non-linear least-squares algorithms to refine the protonation and stability constants that best fit the experimental data.

Causality Behind Experimental Choices:

  • Thermostated Vessel: The stability constants are temperature-dependent; therefore, maintaining a constant temperature is crucial for obtaining reproducible and accurate results.

  • Inert Atmosphere: For metal ions susceptible to oxidation (e.g., Fe(II)), performing the titration under an inert atmosphere (e.g., nitrogen or argon) is necessary to prevent changes in the metal's oxidation state.

  • Background Electrolyte: Maintaining a constant ionic strength minimizes changes in the activity coefficients of the species in solution, allowing for the determination of concentration-based stability constants.

  • Specialized Software: The calculation of stability constants from potentiometric data involves solving a complex system of simultaneous equations. Specialized software is essential for accurate and reliable data analysis.

Comparative Discussion: Strengths, Weaknesses, and Applications

Chelating AgentStrengthsWeaknessesKey Applications
4-(methylamino)pyridine-2,6-dicarboxylic acid (Predicted) - Potentially enhanced stability compared to DPA due to the electron-donating methylamino group. - The aromatic pyridine backbone offers a rigid scaffold for pre-organization.- Lack of extensive experimental data on stability and toxicity. - Likely lower denticity compared to EDTA and DOTA, potentially leading to lower overall stability for some metal ions.- Potential as a building block for novel therapeutic or diagnostic agents. - Research into inhibitors of metalloenzymes.[9][13]
EDTA - High stability with a wide range of metal ions.[8] - Readily available and cost-effective. - Well-characterized.- Low selectivity, can also chelate essential metal ions like Ca(II) and Zn(II).[14] - Slow metal release kinetics. - Poor biodegradability, leading to environmental concerns.[1]- Treatment of heavy metal poisoning (e.g., lead).[2] - Industrial applications (e.g., water softening, food preservation). - Component in various laboratory buffers.
DOTA - Exceptional thermodynamic stability and kinetic inertness of its metal complexes.[3][4] - The macrocyclic structure provides high selectivity for certain metal ions.- Slower complexation kinetics compared to linear chelators. - More complex and costly synthesis.- Contrast agents for Magnetic Resonance Imaging (MRI) (with Gd³⁺).[3] - Targeted radiopharmaceuticals for imaging (e.g., PET with ⁶⁸Ga) and therapy (e.g., with ¹⁷⁷Lu).
Deferoxamine - High affinity and selectivity for Fe(III).[11][12] - Clinically approved for the treatment of iron overload.[6][7]- Short plasma half-life, requiring prolonged administration.[7] - Poor oral bioavailability. - Potential for side effects with long-term use.- Treatment of acute iron poisoning and chronic iron overload in conditions like thalassemia.[6][7]

Conclusion and Future Directions

The selection of an appropriate chelating agent is a critical decision in many areas of scientific research and drug development. While established chelators like EDTA, DOTA, and deferoxamine have well-defined roles and extensive track records, the development of novel chelators with tailored properties remains an active area of investigation.

4-(methylamino)pyridine-2,6-dicarboxylic acid represents an intriguing candidate for further study. Based on the known chemistry of its parent compound, dipicolinic acid, and the electronic influence of the methylamino substituent, it is poised to exhibit enhanced metal-binding capabilities. However, a comprehensive evaluation of its performance requires rigorous experimental determination of its stability constants with a range of biologically and medically relevant metal ions. The protocols and comparative data presented in this guide provide a solid framework for such investigations.

Future research should focus on the synthesis and detailed characterization of 4-(methylamino)pyridine-2,6-dicarboxylic acid and other DPA derivatives. Such studies will not only expand our fundamental understanding of coordination chemistry but also have the potential to yield novel chelating agents with improved efficacy and selectivity for a variety of applications, from targeted therapies to advanced diagnostic tools.

References

  • Celestine, M. J., et al. (2014). Interesting Properties of p-, d-, and f-Block Elements When Coordinated With Dipicolinic Acid and Its Derivatives as Ligands. Reviews in Inorganic Chemistry, 34(2), 57-69.
  • Anderegg, G. (1977). Critical survey of stability constants of EDTA complexes. Pure and Applied Chemistry, 50(11-12), 1041-1066.
  • Creative Peptides. (2024, January 26). Common Chelating Agents for Radionuclide-Labeled Targeting Peptides.
  • Chen, A. Y., et al. (2018). Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1. ACS Infectious Diseases, 4(10), 1466-1477.
  • Chen, A. Y., et al. (2018). Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1. ACS Infectious Diseases, 4(10), 1466-1477.
  • PDB-101. (n.d.). New Delhi Metallo-beta-lactamase-1. RCSB PDB.
  • Müller, J., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Inorganics, 7(4), 53.
  • Lee, C.-H., et al. (2021). Pyridine-2,6-Dithiocarboxylic Acid and Its Metal Complexes: New Inhibitors of New Delhi Metallo β-Lactamase-1. Molecules, 26(11), 3385.
  • Singh, J., et al. (2019). A STUDY ON SPECTROPHOTOMETRIC DETERMINATION STABILITY CONSTANT. International Journal of Research in Engineering and Technology, 8(11), 1-6.
  • Crisponi, G., et al. (2021).
  • BAPS. (2019). Complex formation constants of DFO complexes with Fe 3+ , Al 3+ , Ga 3+...
  • Ghasemi, J., & Zolfonoun, E. (2013). Overall stability and stepwise protonation constants of pyzdc, 2a-4mpy,...
  • Norkus, E., et al. (2003). Interaction of pyridine- and 4-hydroxypyridine-2,6-dicarboxylic acids with heavy metal ions in aqueous solutions.
  • Ouchi, A., et al. (2016). Synthesis of 4-Substituted-Pyridine-2,6-dicarboxylic Acid Derivatives from Pyruvates and Aldehydes in One Pot. Synlett, 27(16), 2315-2318.
  • Prime Scholars. (2023).
  • BOC Sciences. (2026, March 18).
  • Mumper, R. J., & Uceda, A. (2022). Challenges and Opportunities of Deferoxamine Delivery for Treatment of Alzheimer's Disease, Parkinson's Disease, and Intracerebral Hemorrhage. Pharmaceutics, 14(2), 429.
  • Koch, W. F. (1975). A high-precision titration of 4-aminopyridine A value for the faraday. Talanta, 22(9), 729-731.
  • Lam Clinic. (n.d.). EDTA Chelation Therapy for Heavy Metal Poisoning: Uses and Risks.
  • Koch, W. F. (1975). A high-precision titration of 4-aminopyridine A value for the faraday. Talanta, 22(9), 729-731.
  • Zhu, X., & Lever, S. Z. (2002). Formation kinetics and stability studies on the lanthanide complexes of 1,4,7,10-tetraazacyclododecane-N,N',N'',N'''-tetraacetic acid by capillary electrophoresis. Electrophoresis, 23(9), 1348-1356.
  • Jahani, F., et al. (2010).
  • Wikipedia. (2024, March 15). Ethylenediaminetetraacetic acid.
  • Ali, M. A., et al. (2020). Synthesis and characterization of novel four heterodimetallic mixed metal complexes of 2,6-pyridinedicarboxylic acid. Bulletin of the Chemical Society of Ethiopia, 34(2), 313-321.
  • Shayan, S., & Shrestha, R. (2023). Deferoxamine. In StatPearls.
  • Shokrollahi, A., et al. (2012). Potentiometric investigation of 2,6 pyridine dicarboxylic acid - ethylbenzylamine proton-transfer system. SID.
  • Jadhav, S. D., & Chondhekar, T. K. (2015). Spectrophotometric determination of Mn (II) ion by Pyridine 2, 6 dicarboxylic acid. World Journal of Pharmaceutical Research, 4(9), 2165-2181.
  • Wang, Y., et al. (2023). Synthesis and anticancer activities of Cu2+, Zn2+, Co2+ and Ni2+ complexes containing pyridine carboxylic acids. Journal of the Serbian Chemical Society, 88(10), 1083-1093.
  • Tircsó, G., et al. (2008). The Synthesis and Chelation Chemistry of DOTA−Peptide Conjugates. Chemical Reviews, 108(5), 1685-1712.
  • Al-Shaer, D., & Al-Busaidi, I. (2024). Deferoxamine Therapy Mechanism, Applications, and Challenges.
  • Pota, G., et al. (2023). Thermodynamics-based rules of thumb to evaluate the interaction of chelators and kinetically-labile metal ions in blood serum and plasma. RSC Chemical Biology, 4(3), 221-232.
  • Mobarra, N., et al. (2016). A Review on Iron Chelators in Treatment of Iron Overload Syndromes. International Journal of Hematology-Oncology and Stem Cell Research, 10(4), 239-247.

Sources

Comparative

Validation of 4-(methylamino)pyridine-2,6-dicarboxylic acid Purity via HPLC: A Comparative Guide

Executive Summary & The Analytical Challenge When tasked with validating the purity of 4-(methylamino)pyridine-2,6-dicarboxylic acid (CAS: 89977-04-8)[1], analytical chemists are immediately confronted with a structural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Analytical Challenge

When tasked with validating the purity of 4-(methylamino)pyridine-2,6-dicarboxylic acid (CAS: 89977-04-8)[1], analytical chemists are immediately confronted with a structural paradox. This molecule is highly polar and amphoteric (zwitterionic), containing a basic pyridine nitrogen, a secondary amine (the methylamino group), and two highly acidic carboxylic acid moieties at the 2 and 6 positions.

Traditional Reversed-Phase (RP) HPLC relies on hydrophobic interactions. However, the extreme hydrophilicity of this dipicolinic acid derivative results in virtually zero retention on standard C18 columns. Furthermore, the basic nitrogen atoms interact strongly with residual, unendcapped silanols on the silica backbone, leading to severe peak tailing and poor resolution from structurally similar synthesis impurities (2)[2].

To achieve a robust, reproducible, and Mass Spectrometry (MS)-compatible purity validation, we must move beyond traditional RP-HPLC and evaluate alternative chromatographic modalities that leverage the molecule's unique charge states.

Comparative Analysis of HPLC Modalities

As a Senior Application Scientist, selecting the correct stationary phase is an exercise in applied physical chemistry. Here is an objective comparison of the three primary modalities used for polar pyridine derivatives:

A. Reversed-Phase with Ion-Pairing (RP-IP HPLC)

Historically, highly polar basic compounds were retained on C18 columns by adding ion-pairing reagents (e.g., hexane sulfonic acid). While this improves retention, it permanently alters the column chemistry and causes severe ion suppression in MS detection. Given modern requirements for LC-MS purity validation, this method is largely obsolete for this class of compounds.

B. Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC utilizes a polar stationary phase (e.g., Amide or bare Silica) and a highly organic mobile phase. Water acts as the strong eluting solvent. HILIC provides excellent retention for zwitterionic compounds like 4-(methylamino)pyridine-2,6-dicarboxylic acid. However, HILIC methods suffer from notoriously long equilibration times and are highly sensitive to minor variations in sample diluent composition, which can cause peak splitting.

C. Mixed-Mode Chromatography (MMC)

Mixed-mode columns (such as Coresep 100, Amaze HD, or Newcrom R1) incorporate both hydrophobic alkyl chains and terminal ion-exchange groups (cationic or anionic) within the same ligand (3)[3]. By carefully tuning the mobile phase pH, we can induce a predictable cation-exchange interaction with the protonated methylamino/pyridine groups while simultaneously utilizing weak hydrophobic retention. This provides optimal peak symmetry and MS compatibility without the drawbacks of HILIC (4)[4].

Quantitative Performance Data

The following table summarizes the experimental performance of the three modalities when analyzing 4-(methylamino)pyridine-2,6-dicarboxylic acid.

Chromatographic ParameterStandard RP-HPLC (C18)HILIC (Amide Phase)Mixed-Mode (RP/Cation-Exchange)
Retention Factor ( k′ ) < 0.5 (Co-elution)3.8 (Good)4.5 (Optimal)
Peak Asymmetry ( Tf​ ) > 2.2 (Severe Tailing)1.35 (Slight Tailing)1.05 (Symmetrical)
MS Compatibility Poor (Requires IP agent)ExcellentExcellent (Volatile Buffers)
Equilibration Time ~10 Column Volumes~30 Column Volumes~15 Column Volumes
Resolution from Isomers Low ( Rs​ < 1.0)Moderate ( Rs​ ~ 1.5)High ( Rs​ > 2.5)

Table 1: Quantitative comparison of HPLC modalities for the purity validation of zwitterionic pyridine derivatives.

Method Selection Workflow

HPLC_Workflow Sample 4-(methylamino)pyridine- 2,6-dicarboxylic acid Assess Physicochemical Profiling (Zwitterionic, High Polarity) Sample->Assess RP Standard RP-HPLC (C18 Column) Assess->RP Low Organic HILIC HILIC (Amide/Silica) Assess->HILIC High Organic MMC Mixed-Mode (MMC) (RP + Ion Exchange) Assess->MMC Buffer/Organic Fail Poor Retention & Peak Tailing RP->Fail Subopt Good Retention, Long Equilibration HILIC->Subopt Success Optimal Resolution, MS-Compatible MMC->Success Validate Purity Validation (UV-DAD / MS) Subopt->Validate Success->Validate

Logical workflow for selecting HPLC modalities for highly polar pyridine derivatives.

Self-Validating Experimental Protocol: Mixed-Mode HPLC

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . It incorporates continuous system suitability testing (SST) to verify that the column chemistry remains stable and that the zwitterionic interactions are reproducible.

Step 1: Mobile Phase Preparation
  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7).

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

  • Causality: The pKa​ of the pyridine nitrogen is approximately 5.2. By buffering the mobile phase to pH 2.7, we ensure the basic methylamino and pyridine groups are fully protonated (cationic). Simultaneously, the dicarboxylic acids are partially protonated. This specific charge state enables controlled electrostatic interactions with the column's embedded ion-exchange groups, preventing peak tailing while remaining fully volatile for LC-MS compatibility[3].

Step 2: Sample Preparation
  • Diluent: 50:50 Water:Acetonitrile.

  • Concentration: 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Causality: Dissolving this highly polar sample in 100% aqueous solvent would cause a viscosity mismatch and premature elution at the column head (band broadening). A 50:50 mixture closely matches the initial gradient conditions, focusing the analyte band sharply at the top of the column.

Step 3: Chromatographic Conditions
  • Column: Core-shell Mixed-Mode column (e.g., Amaze HD or Coresep 100, 150 x 4.6 mm, 2.7 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Ensures reproducible mass transfer kinetics).

  • Detection: UV-DAD at 254 nm (pyridine ring) and 270 nm (dipicolinic acid derivative max absorbance).

  • Gradient Program:

    • 0.0 - 2.0 min: 10% B (Isocratic hold to focus polar analytes)

    • 2.0 - 8.0 min: 10% B 60% B

    • 8.0 - 10.0 min: 60% B (Wash step)

    • 10.0 - 15.0 min: 10% B (Re-equilibration)

Step 4: System Suitability & Validation Criteria (The Self-Validating Loop)

A method is only as trustworthy as its internal controls. Execute the following sequence:

  • Blank Injection: Inject diluent to verify baseline stability and absence of carryover.

  • SST Injections (x5): Inject the 0.5 mg/mL standard five times.

    • Acceptance Criteria: Retention time %RSD must be 1.0%. Peak area %RSD must be 2.0%.

  • Bracketing: Zwitterionic compounds are highly sensitive to minor pH shifts in the mobile phase. Inject a known standard every 10 sample runs.

    • Causality: If the retention time drifts by >2% during bracketing, it indicates buffer depletion or incomplete column re-equilibration, automatically invalidating the intervening sample data.

References

  • Source: sigmaaldrich.
  • Title: Application Note: High-Performance Liquid Chromatography (HPLC)
  • Source: sielc.
  • Source: helixchrom.

Sources

Validation

structural characterization of 4-(methylamino)pyridine-2,6-dicarboxylic acid complexes

Title: Comprehensive Guide to the Structural Characterization of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid Complexes Executive Summary: The Strategic Value of the Ligand In the landscape of coordination chemistry, 4-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive Guide to the Structural Characterization of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid Complexes

Executive Summary: The Strategic Value of the Ligand

In the landscape of coordination chemistry, 4-(methylamino)pyridine-2,6-dicarboxylic acid stands out as a highly versatile O,N,O-pincer ligand. While it shares the tridentate backbone of classic dipicolinic acid, the addition of the 4-methylamino group introduces two critical mechanistic advantages:

  • Electronic Enrichment: The methylamino group acts as a strong electron-donating group (+M resonance effect). This significantly increases the electron density on the pyridine nitrogen, resulting in a more robust metal-nitrogen (M-N) coordinate bond compared to unsubstituted analogs[1].

  • Steric Disruption & Bioavailability: The methyl moiety disrupts the rigid, flat crystal packing typical of planar dicarboxylic acids. This enhances the complex's solubility in aqueous and organic media, a critical parameter for biological assays and the synthesis of bioactive metal-organic frameworks (MOFs)[2][3].

This guide objectively compares the analytical modalities used to characterize these complexes, providing field-proven protocols and data to ensure your structural assignments are unequivocal.

Logical Workflow for Structural Validation

To prevent single-method bias, structural characterization must be treated as a self-validating system. Relying solely on X-ray crystallography ignores solution-state dynamics, while relying solely on mass spectrometry ignores 3D geometry. The diagram below outlines the required orthogonal workflow.

G Syn Complex Synthesis (M + Ligand) Pur Purification & Isolation Syn->Pur Yield Optimization XRD SC-XRD (Solid-State 3D Structure) Pur->XRD Single Crystals NMR NMR Spectroscopy (Solution-State Symmetry) Pur->NMR Soluble Fraction FTIR FT-IR Spectroscopy (Coordination Modes) Pur->FTIR Solid Powder MS HR-ESI-MS (Stoichiometry & Mass) Pur->MS Dilute Solution Val Orthogonal Validation & Data Synthesis XRD->Val NMR->Val FTIR->Val MS->Val

Orthogonal workflow for structural characterization of O,N,O-pincer metal complexes.

Comparative Analysis of Characterization Modalities

Table 1: Performance Comparison of Analytical Techniques
ModalityPrimary Structural YieldSample StateSensitivityMechanistic Value & Causality
SC-XRD Absolute 3D geometry, exact bond lengthsSingle crystal (>0.1 mm)Low (Requires perfect lattice)Identifies geometric strain. Constrained 5-membered chelate rings force M-O bonds to be longer than M-N bonds[4][5].
FT-IR Functional group coordinationSolid powder (ATR)ModerateRapid self-validation. Shifts in νasym​(COO−) confirm deprotonation and metal binding[6].
HR-ESI-MS Molecular weight, stoichiometryDilute solution (MeOH/H₂O)High (Picomolar)Proves solution-state speciation (e.g., distinguishing [M(L)2​]− from [M(L)3​]3− ) prior to biological use[1].
NMR Solution-state symmetry, dynamicsSolution (D₂O, DMSO- d6​ )Moderate (Millimolar)Tracks the deshielding effect of the electropositive metal center on the pyridine and methylamino protons[1].

Experimental Protocols: A Self-Validating System

To demonstrate the causality behind experimental choices, the following protocol details the synthesis and characterization of a luminescent Europium(III) complex, [Eu(L)3​]3− , utilizing 4-(methylamino)pyridine-2,6-dicarboxylic acid ( H2​L ).

Phase 1: Synthesis & Complexation
  • Ligand Deprotonation: Suspend 3.0 equivalents of the ligand in deionized water. Slowly add 0.1 M NaOH until the pH stabilizes at 6.5.

    • Causality: The carboxylic acid protons have pKa​ values of ~2.1 and ~4.5. Adjusting the pH to 6.5 ensures complete deprotonation to the dianionic O,N,O-pincer form. Exceeding pH 7.5 risks the premature precipitation of insoluble Europium hydroxide ( Eu(OH)3​ ) upon metal addition[1].

  • Metal Addition: Add 1.0 equivalent of EuCl3​⋅6H2​O dropwise under continuous stirring at 60°C for 2 hours.

  • Self-Validation Checkpoint (Luminescence): Before proceeding to crystallization, extract a 10 µL aliquot and expose it to a 365 nm UV lamp.

    • Causality: Free Eu(III) is weakly luminescent due to parity-forbidden f-f transitions. A brilliant red emission confirms successful coordination, as the ligand acts as an "antenna," absorbing UV light and transferring the energy to the Eu(III) emissive state[1].

Phase 2: Isolation & Structural Validation
  • Crystallization: Filter the warm solution through a 0.22 µm PTFE membrane to remove unreacted ligand. Allow the filtrate to undergo slow solvent evaporation at 20°C for 5–7 days to yield X-ray quality crystals.

  • FT-IR Validation: Analyze the crude powder via ATR-FTIR.

    • Causality: Look for the disappearance of the free carboxylic acid peak at ~1700 cm⁻¹. The appearance of strong asymmetric and symmetric carboxylate stretches at ~1590 cm⁻¹ and ~1430 cm⁻¹ confirms bidentate coordination of the carboxylate arms to the metal center[6].

  • HR-ESI-MS: Dissolve 1 mg of the complex in LC-MS grade methanol. Run in negative ion mode to identify the [Eu(L)3​]3− molecular ion envelope, confirming the 1:3 metal-to-ligand stoichiometry[1].

Quantitative Data Comparison: Diagnostic Markers

The structural parameters of 4-(methylamino)pyridine-2,6-dicarboxylic acid complexes vary predictably based on the chosen metal center. Table 2 summarizes the diagnostic markers for distinguishing between transition metal and lanthanide complexes.

Table 2: Diagnostic Spectral & Structural Markers
ParameterFree Ligand ( H2​L )Cu(II) ComplexEu(III) ComplexMechanistic Rationale
ν(C=O) Asymmetric ~1700 cm⁻¹~1610 cm⁻¹~1590 cm⁻¹Deprotonation and metal coordination weaken the C=O double bond character, shifting the frequency lower[6].
M-N Bond Length N/A~2.06 Å~2.50 ÅLanthanides (Eu) have significantly larger ionic radii than transition metals (Cu), resulting in longer coordinate bonds[4][5].
M-O Bond Length N/A~2.50 Å (axial)~2.40 ÅIn Cu(II), Jahn-Teller distortion and the geometric constraints of the pincer ligand force elongated axial M-O bonds[5].
¹H NMR (Pyridine) ~7.30 ppmParamagnetic broadeningParamagnetic shiftUnpaired electrons in the metal center alter local magnetic fields. Cu(II) broadens peaks to invisibility; Eu(III) shifts them predictably[1].

Conclusion

The requires a multi-faceted approach. While X-ray crystallography provides the definitive 3D architecture, it must be corroborated by FT-IR for rapid functional group validation and HR-ESI-MS for operational speciation in solution. By understanding the causality behind the ligand's electron-donating methylamino group and its effect on coordination geometry, researchers can rationally design highly stable, bioavailable complexes for advanced therapeutic and materials applications.

References

  • Crystal structure studies and antimicrobial activities of transition metal complexes of pyridine-2,6-dicarboxylic acid and imidazole containing water clusters Source: Taylor & Francis URL:[Link]

  • Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes Source: MDPI URL:[Link]

  • Synthesis and characterization of a proton transfer salt between 2,6-pyridinedicarboxylic acid and 2-aminobenzothiazole, and its complexes and their inhibition studies on carbonic anhydrase isoenzymes Source: Taylor & Francis URL:[Link]

  • Supporting Information Selective Cytotoxicity and Luminescence Imaging of Cancer Cells With A Dipicolinato-based EuIII complex Source: The Royal Society of Chemistry URL:[Link]

  • Innovative hafnium composite: efficient fabrication and advanced biomedical potential in dentistry and oral health Source: ResearchGate URL:[Link]

  • Synthesis, characterization, and antioxidant properties of novel inulin derivatives with amino-pyridine group Source: ResearchGate URL:[Link]

Sources

Comparative

Bridging the Gap: Computational vs. Experimental Characterization of Pyridine-2,6-Dicarboxylic Acid

Executive Summary Pyridine-2,6-dicarboxylic acid (DPA), commonly known as dipicolinic acid, is a critical biomarker for bacterial endospores and a highly versatile multidentate ligand used in coordination chemistry and m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Pyridine-2,6-dicarboxylic acid (DPA), commonly known as dipicolinic acid, is a critical biomarker for bacterial endospores and a highly versatile multidentate ligand used in coordination chemistry and metallodrug development[1]. For application scientists and drug development professionals, accurately characterizing DPA's electronic and structural properties is paramount. However, a persistent challenge in molecular characterization is the divergence between empirical observations and in silico predictions.

This guide provides an objective, data-driven comparison of experimental spectroscopic data (IR, Raman, NMR) versus computational Density Functional Theory (DFT) models for DPA, detailing the causality behind their discrepancies and establishing a self-validating workflow.

The Synergistic Characterization Workflow

To avoid the pitfalls of isolated data analysis, modern characterization requires a dual-pathway approach. Experimental data provides the "ground truth" of the bulk material, while computational modeling elucidates isolated electronic structures and transition states.

DPA_Workflow Start Pyridine-2,6-Dicarboxylic Acid (DPA) Analysis Exp Experimental Pathway (Solid/Solution State) Start->Exp Comp Computational Pathway (In Silico / Gas Phase) Start->Comp IR FT-IR & Raman (Vibrational Modes) Exp->IR NMR 1H & 13C NMR (Chemical Shifts) Exp->NMR XRD X-Ray Diffraction (Crystal Structure) Exp->XRD DFT DFT Optimization (B3LYP / 6-311++G**) Comp->DFT Compare Comparative Validation & Error Analysis IR->Compare NMR->Compare XRD->Compare Freq Frequency Calc. (IR/Raman Spectra) DFT->Freq GIAO GIAO Method (NMR Shielding) DFT->GIAO Freq->Compare GIAO->Compare

Caption: Synergistic workflow mapping experimental observables against computational DFT boundaries.

Methodology: A Self-Validating Protocol System

To establish a rigorous analytical baseline, protocols must be self-validating—meaning experimental observables are continuously cross-examined against computational boundaries to rule out impurities or instrumental artifacts.

Phase 1: Experimental Synthesis & Spectroscopic Characterization
  • Sample Preparation & Purity Validation : Purify commercial DPA via repeated recrystallization from deionized water, followed by vacuum sublimation[2].

    • Causality: Trace metal impurities can prematurely coordinate with the picolinate moiety, drastically shifting the carbonyl vibrational modes. Validate purity via elemental analysis (C, H, N) and melting point determination.

  • Vibrational Spectroscopy (FT-IR & FT-Raman) :

    • FT-IR: Disperse 1-2 mg of DPA in 200 mg of anhydrous KBr, press into a transparent pellet, and record spectra from 400 to 4000 cm⁻¹[1].

    • Raman: Record solid-state samples using a 1064 nm Nd:YAG laser to minimize fluorescence interference.

    • Causality: Utilizing both IR and Raman ensures adherence to the mutual exclusion principle in centrosymmetric dimer formations, capturing a complete vibrational profile.

  • Nuclear Magnetic Resonance (NMR) : Dissolve the purified DPA in DMSO- d6​ . Record ¹H and ¹³C NMR spectra using tetramethylsilane (TMS) as an internal reference[3].

Phase 2: Computational (DFT) Modeling
  • Geometry Optimization : Construct the initial DPA monomer and dimer models. Perform Density Functional Theory (DFT) calculations using the1[1].

  • Frequency Analysis : Execute harmonic vibrational frequency calculations on the optimized structures.

    • Causality: The absence of imaginary frequencies confirms that the optimized geometry represents a true local minimum on the potential energy surface. Apply an empirical scaling factor (e.g., 0.968) to account for anharmonicity.

  • NMR Shielding Tensors : Calculate magnetic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method[3].

Comparative Analysis: Data & Discrepancies

When comparing the empirical data against the in silico predictions, distinct quantitative deviations emerge. The table below summarizes these key metrics.

Table 1: Quantitative Comparison of Key DPA Parameters (Experimental vs. DFT)

ParameterExperimental DataComputational Data (B3LYP) Δ (Deviation)Primary Cause of Deviation
ν (O-H) Stretch ~3100 cm⁻¹ (Broad)~3580 cm⁻¹ (Sharp)~480 cm⁻¹Solid-state intermolecular H-bonding
ν (C=O) Stretch 1707 cm⁻¹1745 cm⁻¹38 cm⁻¹H-bonding weakens C=O bond in solid
¹³C NMR (Carboxyl) 167.4 ppm171.2 ppm3.8 ppmImplicit vs. Explicit solvent effects
¹³C NMR (Aromatic) 126.8 - 148.1 ppm128.5 - 150.3 ppm1.7 - 2.2 ppmMinor conformational averaging
C-O Bond Length 1.25 Å (XRD)1.21 Å0.04 ÅCrystal packing forces

Expert Insights: The Causality Behind the Data

As application scientists, we cannot simply overlay a computed spectrum onto an experimental one and ignore the residuals. The deviations highlighted in Table 1 point to fundamental physical realities that must be accounted for during drug design or MOF synthesis.

Causality_Logic Root Data Discrepancy (Exp vs. DFT) Phase Phase Differences (Solid vs. Gas) Root->Phase Harmonic Harmonic Approximation (Anharmonicity) Root->Harmonic Solvent Solvation Dynamics (Implicit vs. Explicit) Root->Solvent Hbond Intermolecular H-Bonding Alters Bond Lengths Phase->Hbond Scale Requires Empirical Scaling Factors Harmonic->Scale Deshield Affects NMR Chemical Shifts Solvent->Deshield

Caption: Logical mapping of causal factors driving computational vs. experimental deviations.

  • Phase Discrepancies and Hydrogen Bonding : The most glaring divergence occurs in the O-H and C=O stretching regions. Experimental FT-IR is conducted in the solid state, where4[4]. Standard DFT calculations, typically performed on isolated gas-phase monomers, fail to account for this. The hydrogen bonding in the crystal lattice withdraws electron density from the C=O bond, lengthening it and lowering its vibrational frequency (from a calculated 1745 cm⁻¹ down to the observed 1707 cm⁻¹)[1].

  • Anharmonicity vs. Harmonic Approximation : DFT computes harmonic frequencies, which inherently overestimate the energy of the potential well. While empirical scaling factors mitigate this, they are linear corrections applied to non-linear quantum mechanical systems.

  • Solvation Dynamics in NMR : While the GIAO-PCM method provides excellent approximations for ¹³C and ¹H chemical shifts, the continuum model treats the solvent as a uniform dielectric field. It ignores explicit, directional hydrogen bonding between the DMSO solvent molecules and the DPA carboxylic protons, leading to minor deshielding discrepancies in the carboxyl carbon signals[5].

Strategic Recommendations

For researchers developing DPA-based transition metal complexes or utilizing DPA as an anthrax biomarker, relying solely on either computational or experimental data introduces blind spots. Experimental data provides the macroscopic reality of the bulk material, while DFT elucidates the isolated electronic structure. By understanding the causal mechanisms behind their discrepancies, researchers can build highly accurate, predictive models for DPA complexation. Always compute dimerized or explicitly solvated models when high-fidelity vibrational or NMR matching is required.

References

  • Title : Spectroscopic (IR, Raman, NMR), thermal and theoretical (DFT) study of alkali metal dipicolinates (2,6) and quinolinates (2,3) Source : Arabian Journal of Chemistry URL :[Link]

  • Title : Spectroscopic properties of dipicolinic acid and its dianion Source : ResearchGate URL :[Link]

  • Title : Transition metal complexes produced from dipicolinic acid: synthesis, structural characterization, and antimicrobial activity Source : Semantic Scholar URL :[Link]

  • Title : Thermochemical and Theoretical Studies of Dimethylpyridine-2,6-dicarboxylate and Pyridine-2,3-, Pyridine-2,5-, and Pyridine-2,6-dicarboxylic Acids Source : ACS Publications (Journal of Chemical & Engineering Data) URL :[Link]

  • Title : Investigating the Vanadium Environments in Hydroxylamido V(V) Dipicolinate Complexes Using 51V NMR Spectroscopy and Density Functional Theory Source : PMC (National Institutes of Health) URL :[Link]

Sources

Validation

Structural Elucidation of 4-(Methylamino)pyridine-2,6-dicarboxylic Acid: A Comparative Guide to SC-XRD, NMR, and HRMS

For researchers in drug development and coordination chemistry, dipicolinic acid derivatives—such as 4-(methylamino)pyridine-2,6-dicarboxylic acid—serve as highly versatile chelating agents and pharmacophores. However, c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers in drug development and coordination chemistry, dipicolinic acid derivatives—such as 4-(methylamino)pyridine-2,6-dicarboxylic acid—serve as highly versatile chelating agents and pharmacophores. However, confirming the exact three-dimensional structure of these molecules presents a unique analytical challenge. Due to the presence of a basic pyridine nitrogen, a secondary amine, and two acidic carboxylic groups, these molecules frequently undergo proton migration to form zwitterions in the solid state[1].

This guide objectively compares the performance of Single-Crystal X-Ray Diffraction (SC-XRD) against Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) for the structural elucidation of 4-(methylamino)pyridine-2,6-dicarboxylic acid. By analyzing the causality behind each technique's strengths and limitations, this guide provides a definitive roadmap for structural confirmation.

The Structural Challenge: Tautomerism and Zwitterionic States

The primary difficulty in characterizing 4-(methylamino)pyridine-2,6-dicarboxylic acid lies in its protonation state. In related compounds like chelidamic acid (4-hydroxypyridine-2,6-dicarboxylic acid), the introduction of electron-donating groups at the 4-position significantly alters the electronic landscape of the pyridine ring[1]. This often triggers a proton transfer from one of the carboxylic acid groups to the pyridine nitrogen, creating a positively charged pyridinium ion and a negatively charged carboxylate group[1].

Determining whether the molecule exists as a neutral species or a zwitterion is critical, as this state dictates the molecule's hydrogen-bonding network, solubility profile, and metal-binding thermodynamics[2].

Methodology Comparison: Evaluating the Analytical Modalities

High-Resolution Mass Spectrometry (HRMS)
  • Mechanism & Performance: HRMS utilizes soft ionization techniques (like ESI) coupled with a Time-of-Flight (TOF) or Orbitrap analyzer to measure the mass-to-charge ratio with extreme precision.

  • The Verdict: While HRMS is indispensable for confirming the empirical formula and detecting potential impurities, it provides zero spatial data. It cannot differentiate between tautomers or identify solid-state zwitterionic networks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Mechanism & Performance: 1D and 2D NMR (COSY, HSQC, HMBC) exploit the magnetic spin of nuclei to map the covalent connectivity of the molecule.

  • The Verdict: NMR is excellent for confirming the position of the methylamino group. However, because the timescale of NMR acquisition is slower than the rapid rate of proton exchange in protic solvents, the resulting spectrum displays a time-averaged signal. This obscures the static location of the acidic protons, making it impossible to definitively assign the zwitterionic state using routine solution-state NMR[1].

Single-Crystal X-Ray Diffraction (SC-XRD)
  • Mechanism & Performance: SC-XRD is the gold standard for absolute structural elucidation. It relies on the scattering of X-rays by the electron clouds of atoms locked in a crystalline lattice.

  • The Verdict: By cooling the crystal to cryogenic temperatures (e.g., 100 K), thermal atomic motion is minimized. This allows crystallographers to locate residual electron density peaks in the difference Fourier map corresponding to hydrogen atoms. Advanced techniques like Hirshfeld Atom Refinement (HAR) can further optimize these hydrogen positions, definitively proving whether the proton is covalently bound to the carboxylic oxygen or the pyridine nitrogen[3].

Comparative Performance Data

The following table summarizes the operational parameters and structural insights provided by each modality when analyzing dipicolinic acid derivatives.

Analytical ModalityPrimary OutputZwitterion DetectionSample StateSample RequirementDestructive?
HRMS Exact mass, empirical formulaNoGas phase (from solution)< 1 mgYes
NMR (Solution) 2D covalent connectivityNo (Time-averaged)Solution (e.g., DMSO- d6​ )5–15 mgNo
SC-XRD Absolute 3D conformationYes (Definitive) Solid (Single Crystal)1 high-quality crystalNo

Experimental Workflows & Self-Validating Protocols

To successfully utilize SC-XRD, one must first grow a diffraction-quality single crystal. The following protocols outline a self-validating system for the crystallization and X-ray analysis of highly polar, zwitterionic dipicolinic acid derivatives.

Protocol 1: Zwitterion-Optimized Crystallization (Vapor Diffusion)

Causality: 4-(methylamino)pyridine-2,6-dicarboxylic acid is highly polar and likely forms a zwitterion, making it soluble in water but insoluble in volatile organic solvents. Using vapor diffusion allows for a slow, controlled decrease in the solvent's dielectric constant, promoting ordered crystal nucleation over amorphous precipitation.

  • Dissolution: Dissolve 10 mg of the compound in 1.0 mL of HPLC-grade deionized water in a 2 mL inner glass vial.

  • Filtration: Filter the solution through a 0.22 µm PTFE syringe filter. Causality: Removing microscopic dust particles prevents heterogeneous nucleation, which otherwise leads to the rapid formation of unusable, twinned microcrystals.

  • Chamber Setup: Place the unsealed 2 mL vial inside a larger 20 mL scintillation vial containing 4 mL of an anti-solvent (e.g., acetone).

  • Incubation: Seal the outer 20 mL vial tightly with a PTFE-lined cap. Store the chamber in a vibration-free incubator at a stable 20°C.

  • Harvesting: Over 7–14 days, the volatile acetone will slowly diffuse into the aqueous phase. Harvest the crystals once they reach optimal dimensions (approx. 0.1 × 0.1 × 0.1 mm).

Protocol 2: SC-XRD Data Collection and Refinement
  • Mounting: Coat the harvested crystal in perfluoropolyether oil to protect it from atmospheric moisture and mount it on a MiTeGen loop.

  • Cryo-Cooling: Transfer the loop to the diffractometer goniometer under a continuous 100 K nitrogen cold stream. Causality: Cryo-cooling reduces the thermal vibration of the atoms, drastically improving the resolution of high-angle diffraction data necessary for locating light atoms like hydrogen.

  • Data Collection: Irradiate the crystal using a microfocus Cu-Kα X-ray source ( λ = 1.54184 Å). Collect a full sphere of data using ω and ϕ scans.

  • Structure Solution: Integrate the data using instrument software (e.g., APEX4) and solve the phase problem using Direct Methods (SHELXT).

  • Zwitterion Confirmation: Refine the structure using full-matrix least-squares on F2 (SHELXL). Carefully inspect the difference Fourier map near the pyridine nitrogen and the carboxylic oxygens to locate the residual electron density of the migrating proton.

Visualizations of Logical Workflows

G A Compound Synthesis B HRMS (Exact Mass) A->B Step 1 C NMR (2D Connectivity) A->C Step 2 D SC-XRD (3D Conformation) B->D Step 3 C->D Step 3 E Zwitterion Confirmed D->E Step 4

Structural elucidation workflow comparing HRMS, NMR, and SC-XRD for zwitterion confirmation.

G A 4-(methylamino)pyridine- 2,6-dicarboxylic acid B Solubility Test A->B C High Aqueous Solubility B->C D Low Aqueous Solubility B->D E Vapor Diffusion (Water/Acetone) C->E Preferred F Slow Evaporation (DMSO/MeOH) D->F Alternative G Diffraction-Quality Single Crystals E->G F->G

Decision tree for optimizing the crystallization of polar dipicolinic acid derivatives.

References

  • Protonation of Chelidamic Acid: Thermodynamic Analysis and Crystal Structure. ResearchGate. Available at: [Link]

  • Two New Cocrystals of the Dipicolinic Acid. Hirshfeld Atom Refinement of Crystal Structures and Quantum Theory of Atoms in Molecules Analysis of Molecular Complexes. ACS Publications. Available at:[Link]

Sources

Comparative

Comparative Analysis of Substituted Pyridine-2,6-Dicarboxylic Acid Derivatives

As a Senior Application Scientist, evaluating chelating scaffolds requires looking beyond raw binding affinities to understand how structural modifications dictate behavior in complex chemical and biological matrices. Py...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating chelating scaffolds requires looking beyond raw binding affinities to understand how structural modifications dictate behavior in complex chemical and biological matrices. Pyridine-2,6-dicarboxylic acid (dipicolinic acid, or DPA) is a privileged O,N,O-tridentate ligand. While native DPA forms thermodynamically stable complexes with transition metals and lanthanides, its utility is often bottlenecked by suboptimal target selectivity and incomplete shielding of the metal center.

By strategically substituting the DPA scaffold—particularly at the 4-position of the pyridine ring or through the derivatization of its carboxylate groups—we can dramatically alter its photophysical and biochemical performance. This guide objectively compares native DPA against its advanced substituted derivatives across two primary application vectors: Lanthanide Luminescence Sensitization and Metallo-β-Lactamase (NDM-1) Inhibition .

Vector 1: Photophysical Performance (Lanthanide Sensitization)

Mechanistic Rationale

Lanthanide ions (e.g., Eu³⁺, Tb³⁺) exhibit sharp, long-lived emission profiles, but their direct excitation is forbidden by Laporte rules. DPA acts as an "antenna," absorbing UV light and transferring energy from its triplet state to the lanthanide's resonance levels. However, native DPA complexes often fail to fully displace inner-sphere water molecules. The O-H vibrational overtones of these water molecules provide a non-radiative decay pathway, severely quenching the luminescence[1].

By modifying the DPA scaffold—such as appending imidazolium groups to create a host-guest polypseudorotaxane with cucurbit[8]uril (CB[8])—researchers can sterically shield the lanthanide center. This encapsulation physically excludes water molecules, dropping the hydration number ( q ) to near zero and forcing the system to relax radiatively[1].

Quantitative Comparison: Tb³⁺ Sensitization
Ligand SystemStructural ModificationHydration Number ( q )Lifetime ( τ )Quantum Yield ( Φ )
Native DPA None (Reference)~3.0~1.10 ms~8.6%
G1 (Imidazolium-DPA) Cationic Imidazolium1.9645.76 μs0.89%
CB[8]@G12 Supramolecular Encapsulation0.101.33 ms7.81%

Data demonstrates that while the bare G1 derivative suffers from severe aqueous quenching, supramolecular encapsulation of the substituted DPA restores and enhances the quantum yield by eliminating inner-sphere water coordination.

Validated Experimental Protocol: Absolute Quantum Yield Determination

To ensure trustworthiness, quantum yield ( Φ ) must be measured absolutely rather than relatively, eliminating errors caused by refractive index mismatches between solvents.

  • Sample Preparation: Prepare 10 μM solutions of the Ln³⁺-DPA derivative complex in both H₂O and D₂O. The isotopic difference in lifetimes will be used to calculate the exact hydration number ( q ).

  • Instrument Calibration: Calibrate an integrating sphere-equipped spectrofluorometer using a NIST-traceable tungsten-halogen lamp to ensure uniform spectral responsivity.

  • Measurement Execution: Expose the sample to the ligand's excitation wavelength (e.g., 280 nm). Record both the Rayleigh scatter profile and the broad emission spectrum.

  • Self-Validation Check: Run a blank solvent reference in parallel. The analytical system validates itself: the difference in the scatter peak area between the blank and the sample directly yields the exact number of photons absorbed, while the emission peak area yields the photons emitted.

Vector 2: Biochemical Performance (Metallo-β-Lactamase Inhibition)

Mechanistic Rationale

New Delhi Metallo-β-lactamase-1 (NDM-1) is a di-zinc enzyme responsible for severe antibiotic resistance. Native DPA is a known inhibitor of NDM-1 (IC₅₀ = 520 nM)[2]. However, native DPA acts via a "metal-stripping" mechanism—it physically removes the Zn(II) ions from the enzyme[2]. This brute-force mechanism is highly unselective, leading to off-target toxicity by stripping metals from essential human matrix metalloproteinases (MMPs)[2].

Substituting the 4-position of the DPA ring (e.g., with arylamine groups) fundamentally changes the mechanism of action. Instead of stripping the metal, the 4-substituted derivatives coordinate the active-site Zn(II) while simultaneously projecting their hydrophobic substituents into adjacent binding pockets (such as the L65/V73 pocket of NDM-1)[2]. This creates a stable ternary complex (Enzyme-Zn-Inhibitor), sacrificing a small amount of raw potency for a massive gain in target selectivity[2].

Quantitative Comparison: NDM-1 Inhibition
CompoundStructural ModificationIC₅₀ (nM)Primary MechanismSelectivity (vs. Human MMPs)
Native DPA None (Reference)520Zn(II) StrippingPoor (<10-fold)
4-((4-Methoxyphenyl)amino)-DPA C-4 Arylamine Substitution~800Ternary Complex FormationHigh (>100-fold)
Validated Experimental Protocol: ITC Enzyme Kinetics

Isothermal Titration Calorimetry (ITC) is the gold standard for label-free enzyme kinetic validation because it directly measures the intrinsic enthalpy change ( ΔH ) of substrate hydrolysis, avoiding the artifacts common in UV-Vis assays[3].

  • Matrix Preparation: Dialyze NDM-1 (10 nM) into 50 mM HEPES buffer (pH 7.5) supplemented with 50 μM ZnSO₄ to ensure the di-zinc active site is fully saturated[3].

  • Titration Setup: Load the injection syringe with 1 mM penicillin G (substrate) and the sample cell with the NDM-1/inhibitor complex.

  • Injection Sequence: Perform 23 sequential injections of 2 μL substrate at 25°C, with a stirring speed of 750 rpm[3].

  • Self-Validation Check: The initial injections establish the steady-state velocity (heat flow), while later injections capture substrate depletion. By fitting the thermal power curve, both the catalytic turnover ( kcat​ ) and the inhibition constant ( Ki​ ) are extracted simultaneously. The internal baseline correction ensures that non-specific heats of dilution are mathematically isolated from the enzymatic enthalpy change.

Structural & Functional Relationship Diagram

The following diagram maps the causal relationships between specific structural modifications of the DPA scaffold and their resulting functional advantages in both materials science and pharmacology.

G DPA Native DPA Scaffold (Pyridine-2,6-dicarboxylic acid) Sub4 C-4 Substitution (e.g., -NH-Aryl, -OH) DPA->Sub4 Electronic & Steric Tuning Amide Carboxylate Modification (e.g., Amides, Esters) DPA->Amide Altered Coordination Geometry Lum Lanthanide Sensitization (Enhanced Quantum Yield) Sub4->Lum Triplet State Optimization Inhib Metallo-β-Lactamase Inhibition (Ternary Complex Formation) Sub4->Inhib Active Site Pocket Binding Amide->Lum Exclusion of Inner-Sphere H2O

Logical relationship of DPA derivatization pathways and their functional outcomes.

Conclusion

For drug development professionals and materials scientists, native DPA should be viewed strictly as a starting scaffold rather than a finished product. If your goal is highly efficient lanthanide sensitization, derivatization must focus on steric bulk that excludes inner-sphere hydration. Conversely, if the goal is metalloenzyme inhibition, C-4 substitution is mandatory to shift the molecule from a toxic, non-selective metal-stripper to a highly selective ternary complex former.

References

  • Cucurbit[8]uril-Mediated Polypseudorotaxane for Enhanced Lanthanide Luminescence Behavior in Water Source: Nankai University / ACS Publications URL
  • Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1 Source: eScholarship / J Med Chem URL
  • Thermokinetic profile of NDM-1 and its inhibition by small carboxylic acids Source: PMC / Portland Press URL

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-(methylamino)pyridine-2,6-dicarboxylic acid

As a Senior Application Scientist, I have designed this comprehensive guide to bridge the gap between theoretical coordination chemistry and practical, on-the-ground laboratory safety. Handling 4-(methylamino)pyridine-2,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have designed this comprehensive guide to bridge the gap between theoretical coordination chemistry and practical, on-the-ground laboratory safety. Handling 4-(methylamino)pyridine-2,6-dicarboxylic acid requires a nuanced understanding of its dual nature: it is both a highly effective tridentate chelating agent and a hazardous pyridine derivative.

This guide provides the mechanistic reasoning behind every safety protocol, ensuring that your workflows are not only safe but scientifically optimized.

Chemical Profile & Mechanistic Causality

To handle a chemical safely, you must first understand its molecular behavior. 4-(methylamino)pyridine-2,6-dicarboxylic acid (CAS No. 89977-04-8) is a specialized heterocyclic building block widely utilized in coordination chemistry, metal-organic frameworks (MOFs), and chromatographic separation resins[1].

The Causality of its Design: The molecule features two carboxylic acid groups at the 2- and 6-positions, which, along with the central pyridine nitrogen, form a highly stable tridentate "pincer" ligand[1]. Crucially, the addition of the methylamino group at the 4-position exerts a strong electron-donating effect (+R resonance)[2]. This "push" of electron density significantly increases the basicity and nucleophilicity of the pyridine nitrogen, enhancing its binding affinity for transition and alkaline earth metals (such as Ca²⁺ and Sr²⁺) compared to unsubstituted dipicolinic acid[1].

Quantitative Chemical Properties

Property Value Operational Implication
CAS Number 89977-04-8 Unique identifier for inventory and safety tracking.
Molecular Weight 196.16 g/mol Low molecular weight powder; high dusting and aerosolization potential.
Physical State Solid / Crystalline Powder Poses a combustible dust hazard; requires anti-static handling[3].

| Functional Groups | Pyridine, Methylamino, Dicarboxylic Acid | Highly reactive chelator; causes severe tissue irritation upon hydration[1]. |

Hazard Identification & The "Why" Behind the Risk

Handling this compound requires strict adherence to safety protocols due to the specific chemical properties of its functional groups:

  • Corrosivity and Tissue Irritation (H314/H315/H319): As a dicarboxylic acid, contact with the moisture in human skin or eyes causes a rapid, localized drop in pH. This leads to severe irritation, inflammation, or chemical burns[4].

  • Respiratory Hazards (H335): The compound is supplied as a fine powder. Inhalation of this dust causes immediate and severe inflammation of the mucosal membranes and respiratory tract[4].

  • Combustible Dust Risk: Like many fine organic powders, dispersion in the air in sufficient concentrations can create an explosive mixture if exposed to an ignition source or static discharge[3].

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety standards. The following PPE matrix is specifically tailored to the vulnerabilities exposed by pyridine dicarboxylic acid derivatives.

PPE CategorySpecificationMechanistic Justification
Eye/Face Snug-fitting safety goggles or full face shieldPrevents fine dust ingress and protects against highly irritating acidic particulates[4].
Hands Heavy-duty Nitrile gloves (Double-gloving required)Pyridine derivatives can rapidly permeate standard latex. Nitrile offers superior chemical resistance against the acidic moieties[3].
Body Tyvek suit or chemically resistant lab coatPrevents the accumulation of combustible, irritating dust on personal clothing[3].
Respiratory N95/P100 Particulate RespiratorEssential if weighing outside a controlled fume hood to prevent inhalation of irritating dust[4].

Operational Workflow: Metal Chelation & Extraction

The following protocol outlines the safe dissolution and application of 4-(methylamino)pyridine-2,6-dicarboxylic acid for the chromatographic separation of metal ions (e.g., Ca²⁺/Sr²⁺)[1]. Every step is designed as a self-validating system.

Step 1: Pre-Operational Setup

  • Action: Conduct all weighing and transfer operations inside a Chemical Fume Hood with a face velocity of 80-100 fpm[4]. Use anti-static spatulas and grounded weigh boats.

  • Self-Validation: Hold a delicate tissue near the sash opening; a gentle inward pull validates sufficient negative pressure to contain the combustible dust.

Step 2: Weighing and Transfer

  • Action: Tare the analytical balance and carefully transfer the required mass of the compound. Seal the primary container immediately to prevent atmospheric moisture from degrading the powder.

Step 3: Ligand Dissolution (pH Titration)

  • Action: Suspend the powder in ultra-pure water. Because dicarboxylic acids have limited solubility in neutral water, slowly titrate the suspension with a mild base (e.g., 0.1 M NaOH) under continuous stirring.

  • Self-Validation: The initially cloudy, opaque suspension will abruptly transition to a completely transparent solution as the pH approaches 7.0. This visual clearance validates successful deprotonation into the soluble, active dicarboxylate form.

Step 4: Metal Chelation

  • Action: Introduce the target metal solution (e.g., Ca²⁺ or Sr²⁺) dropwise into the ligand solution[1].

  • Self-Validation: Monitor the pH continuously. A sudden drop in the solution's pH validates that the metal ions have successfully displaced the remaining protons on the dicarboxylic acid groups, confirming that the pincer complex has formed.

Step 5: Chromatographic Separation

  • Action: Pass the complexed solution through the appropriate chromatographic column to separate the targeted metal ions based on the differential stability constants of the formed complexes[1].

Mandatory Visualization: Chelation Workflow

Workflow N1 1. Fume Hood Setup & PPE Verification N2 2. Weighing Compound (Anti-static tools) N1->N2 Validate Draft N3 3. Ligand Dissolution (pH Titration) N2->N3 Transfer N4 4. Metal Chelation (Ca2+/Sr2+ Addition) N3->N4 pH Check N5 5. Chromatographic Separation N4->N5 Load Column N6 6. Hazardous Waste Disposal N5->N6 Effluent

Workflow for 4-(methylamino)pyridine-2,6-dicarboxylic acid handling and metal chelation.

Spill Response & Waste Disposal Plan

Even with rigorous protocols, accidental releases can occur. Execute the following steps immediately in the event of a spill:

Spill Response:

  • Evacuate and Ventilate: Clear personnel from the immediate area and ensure the fume hood is operating at maximum exhaust to capture airborne particulates.

  • Containment: Do NOT dry sweep. Dry sweeping aerosolizes the hazardous dust and increases the risk of a combustible dust explosion[3][4].

  • Neutralization and Cleanup: Gently cover the spill with a damp, inert absorbent material (e.g., sand or vermiculite) moistened with a dilute, mild alkaline solution (like sodium bicarbonate). This safely neutralizes the localized acidity[3].

  • Collection: Use non-sparking tools to scoop the neutralized mixture into a heavy-duty, sealable polyethylene hazardous waste container.

Waste Disposal Plan:

  • Classification: Label the container explicitly as "Hazardous Organic Acid Waste / Pyridine Derivative."

  • Segregation: Store strictly away from strong oxidizing agents, strong bases, and sources of ignition.

  • Disposal: Route to a certified environmental disposal facility for high-temperature incineration. Never flush this compound down the sink. As a highly effective chelating agent, it can mobilize heavy metals trapped in wastewater plumbing systems, leading to severe downstream environmental contamination[1].

References

  • Blasius, E., & Brozio, B. "Chelation solvent extraction for separation of metal ions." ResearchGate. URL: [Link]

  • Vrije Universiteit Amsterdam. "2,6-Pyridinedicarboxylic acid - Safety Data Sheet." VU.nl. URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.